Rocavorexant

Core Science & Biosynthesis

An In-depth Technical Guide on the Core Mechanism of Action of Rocavorexant

Disclaimer: Publicly available information and data specific to "rocavorexant" are limited at the time of this writing. Therefore, this guide details the mechanism of action of dual orexin (B13118510) receptor antagonists (DORAs), the therapeutic class to which rocavorexant is understood to belong. The experimental data and quantitative values presented are derived from studies on well-characterized DORAs such as suvorexant and serve as a representative illustration of the expected pharmacological profile of this class of compounds.

Introduction to the Orexin System and its Role in Wakefulness

The orexin system is a key regulator of arousal, wakefulness, and sleep. It consists of two neuropeptides, orexin-A and orexin-B (also known as hypocretin-1 and -2), and their two corresponding G protein-coupled receptors, the orexin 1 receptor (OX1R) and the orexin 2 receptor (OX2R). These orexin-producing neurons are located exclusively in the lateral hypothalamus but project widely throughout the central nervous system, innervating and activating various wake-promoting nuclei.

Orexin-A binds to both OX1R and OX2R with high affinity, while orexin-B has a higher affinity for OX2R. Activation of these receptors leads to the depolarization of target neurons, promoting the release of excitatory neurotransmitters and thereby maintaining a state of wakefulness. The orexin system is thus a critical component of the brain's arousal circuitry.

Rocavorexant: A Dual Orexin Receptor Antagonist

Rocavorexant is classified as a dual orexin receptor antagonist (DORA). Its primary mechanism of action is the competitive inhibition of both OX1R and OX2R. By binding to these receptors, rocavorexant prevents the endogenous orexin neuropeptides from exerting their wake-promoting effects. This blockade of orexin signaling is believed to suppress the wake drive, leading to a decrease in the activity of wake-promoting pathways and facilitating the transition to and maintenance of sleep.[1][2][3]

The antagonism of both receptor subtypes is a key feature of DORAs. While the precise roles of each receptor are still under investigation, OX2R is thought to be more critically involved in the regulation of sleep and wake states, whereas OX1R may play a more significant role in reward and motivation.[4] By targeting both receptors, DORAs aim to provide a more comprehensive suppression of the orexin system's influence on arousal.

Signaling Pathway of Orexin and Inhibition by Rocavorexant

The binding of orexin-A or orexin-B to their respective receptors initiates a cascade of intracellular signaling events. Both OX1R and OX2R are coupled to Gq proteins. Upon activation, Gq stimulates phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+), while DAG activates protein kinase C (PKC). This signaling cascade ultimately leads to neuronal excitation.

Rocavorexant, by acting as a competitive antagonist, occupies the orexin binding site on OX1R and OX2R without activating the receptors. This prevents the Gq-protein-mediated signaling cascade, thereby inhibiting the downstream release of intracellular calcium and subsequent neuronal firing.

Orexin signaling pathway and its inhibition by rocavorexant.

Quantitative Data for Representative Dual Orexin Receptor Antagonists

The following table summarizes key pharmacokinetic and pharmacodynamic parameters for several well-studied DORAs. This data provides a comparative framework for understanding the potential profile of rocavorexant.

Parameter	Suvorexant	Lemborexant	Daridorexant
Target(s)	OX1R, OX2R	OX1R, OX2R	OX1R, OX2R
Binding Affinity (Ki)	OX1R: 0.55 nMOX2R: 0.35 nM	OX1R: 6.1 nMOX2R: 2.6 nM	OX1R: 0.47 nMOX2R: 0.92 nM
Time to Peak Plasma Concentration (Tmax)	~2 hours	~1-3 hours	~1-2 hours
Half-life (t1/2)	~12 hours[3]	~17-19 hours[3]	~8 hours[3]
Receptor Occupancy	>90% at 1.1 µM (in rats)[1]	Dose-dependent	Dose-dependent

Experimental Protocols: Radioligand Binding Assay

A fundamental experiment to characterize the binding affinity of a DORA like rocavorexant is the radioligand binding assay.

Objective: To determine the binding affinity (Ki) of rocavorexant for OX1R and OX2R.

Methodology:

• Cell Culture and Membrane Preparation:

  • CHO (Chinese Hamster Ovary) or HEK (Human Embryonic Kidney) cells stably expressing human OX1R or OX2R are cultured.

  • Cells are harvested, and cell membranes are prepared by homogenization and centrifugation.

  • The final membrane preparation is resuspended in a suitable buffer and protein concentration is determined.

• Competitive Binding Assay:

  • A constant concentration of a radiolabeled orexin receptor ligand (e.g., [¹²⁵I]-Orexin-A) is incubated with the cell membranes.

  • Increasing concentrations of the unlabeled competitor drug (rocavorexant) are added to the incubation mixture.

  • The reaction is incubated to allow binding to reach equilibrium.

• Separation and Detection:

  • The bound and free radioligand are separated by rapid filtration through a glass fiber filter.

  • The radioactivity retained on the filter (representing the bound ligand) is measured using a gamma counter.

• Data Analysis:

  • The data is plotted as the percentage of specific binding versus the log concentration of the competitor.

  • The IC50 value (the concentration of the competitor that inhibits 50% of the specific binding of the radioligand) is determined from the resulting sigmoidal curve.

  • The Ki value is then calculated from the IC50 using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Workflow for a radioligand binding assay.

Conclusion

The mechanism of action of rocavorexant, as a dual orexin receptor antagonist, is centered on the competitive inhibition of orexin-A and orexin-B binding to OX1R and OX2R. This antagonism effectively dampens the wake-promoting signals originating from the lateral hypothalamus, thereby facilitating the onset and maintenance of sleep. The clinical efficacy of rocavorexant will be dependent on its specific pharmacokinetic and pharmacodynamic properties, including its binding affinity, selectivity, and in vivo receptor occupancy. Further studies are required to fully elucidate the detailed clinical profile of rocavorexant.

References

• 1. Promotion of sleep by suvorexant-a novel dual orexin receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Suvorexant, a Dual Orexin Receptor Antagonist for the Management of Insomnia - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Orexin antagonist - Wikipedia [en.wikipedia.org]
• 4. The dual orexin receptor antagonist almorexant induces sleep and decreases orexin-induced locomotion by blocking orexin 2 receptors - OAK Open Access Archive [oak.novartis.com]

The Discovery and Synthesis of Rocavorexant: A Selective Orexin-2 Receptor Antagonist

A Technical Whitepaper for Drug Development Professionals

Abstract

Rocavorexant (MK-1064) is a potent and selective orexin-2 receptor (OX2R) antagonist developed by Merck for the treatment of insomnia. The orexin (B13118510) system, comprising two neuropeptides (orexin-A and orexin-B) and their receptors (OX1R and OX2R), is a key regulator of wakefulness. By selectively blocking the OX2R, rocavorexant promotes sleep without the broader spectrum of effects associated with dual orexin receptor antagonists. This technical guide provides an in-depth overview of the discovery, synthesis, and pharmacological profile of rocavorexant, intended for researchers, scientists, and professionals in the field of drug development.

Introduction: The Orexin System and Insomnia

The discovery of the orexin neuropeptide system in the late 1990s revolutionized our understanding of sleep-wake regulation. Orexin-producing neurons, located exclusively in the lateral hypothalamus, project widely throughout the brain, promoting arousal and maintaining wakefulness. Dysregulation of this system is implicated in sleep disorders, most notably narcolepsy, which is characterized by the loss of orexin neurons.

Insomnia, a prevalent and debilitating condition, is often characterized by a state of hyperarousal. Targeting the orexin system with antagonists presents a rational therapeutic strategy to dampen the wake-promoting signals and facilitate sleep. While dual orexin receptor antagonists (DORAs), which block both OX1R and OX2R, have been successfully developed, the selective antagonism of OX2R offers the potential for a more targeted therapeutic effect, as OX2R is considered the predominant mediator of arousal promotion.[1]

Discovery of Rocavorexant (MK-1064)

The development of rocavorexant emerged from a focused medicinal chemistry effort to identify a potent and selective OX2R antagonist with favorable pharmacokinetic properties for use as a sleep aid. The core structure of rocavorexant is a complex terpyridine carboxamide. The discovery process involved overcoming several significant challenges, including achieving high selectivity for OX2R over OX1R, optimizing oral bioavailability, and mitigating potential off-target effects.[2]

Structure-Activity Relationship (SAR)

The development of rocavorexant involved systematic structural modifications to the terpyridine scaffold to enhance potency and selectivity. Key insights from the SAR studies, as described in the discovery literature, highlight the importance of specific substitutions on the pyridine (B92270) rings. While a comprehensive public database of all synthesized analogs and their activities is not available, the structure of rocavorexant itself reveals the culmination of these optimization efforts. The 5''-chloro substitution on the terminal pyridine ring and the N-((5,6-dimethoxypyridin-2-yl)methyl) carboxamide moiety were identified as crucial for high affinity and selectivity for the orexin-2 receptor.

Synthesis of Rocavorexant

The chemical synthesis of rocavorexant, 5″-chloro-N-((5,6-dimethoxypydin-2-yl)methyl)-[2,2':5',3″-terpyridine]-3'-carboxamide, is a multi-step process involving the construction of the key terpyridine core followed by an amide coupling reaction. While a detailed, step-by-step protocol for the exact manufacturing process is proprietary, a plausible synthetic route can be constructed based on published literature for analogous compounds and radiolabeled rocavorexant.

The synthesis can be logically divided into the preparation of two key intermediates: the terpyridine carboxylic acid core and the dimethoxy-substituted aminomethylpyridine side chain.

Logical Flow of Rocavorexant Synthesis

Caption: Logical workflow for the synthesis of rocavorexant.

Pharmacological Profile

Rocavorexant is characterized by its high affinity and selectivity for the orexin-2 receptor. This selectivity is a key feature that distinguishes it from dual orexin receptor antagonists.

In Vitro Pharmacology

The in vitro pharmacological properties of rocavorexant have been extensively characterized in various assays.

Parameter	Species	OX1R	OX2R	Selectivity (OX1R/OX2R)	Reference
IC50 (nM)	Human	1,789	18	~100-fold	[3]
Ki (nM)	Human	-	0.5	-	[4]
Kb (nM)	Human	1872	9	208-fold	[1]
Kb (nM)	Mouse	-	7	-	[1]
Kb (nM)	Rat	-	13	-	[1]

Table 1: In Vitro Potency and Selectivity of Rocavorexant

Binding Kinetics

The binding kinetics of rocavorexant to the human orexin-2 receptor have been evaluated to understand its association and dissociation rates.

Parameter	Value	Reference
T1/2 ON (min)	21.1	[1]
T1/2 OFF (min)	110	[1]
Kd (nM)	0.51	[1]

Table 2: Binding Kinetics of Rocavorexant at hOX2R

Preclinical Pharmacokinetics

The pharmacokinetic profile of rocavorexant has been assessed in multiple preclinical species.

Species	Dose (mg/kg)	Route	CL (mL/min/kg)	t1/2 (h)	Cmax (µM)	F (%)	Reference
Rat	2	IV	39	0.3	-	-	[5]
Rat	5	PO	-	-	1.5	54	[5]
Dog	1	IV	16	1.0	-	-	[5]
Dog	3	PO	-	-	1.0	48	[5]

Table 3: Preclinical Pharmacokinetic Parameters of Rocavorexant

Mechanism of Action: Orexin-2 Receptor Signaling

Orexin receptors are G-protein coupled receptors (GPCRs). The orexin-2 receptor is known to couple to multiple G-protein subtypes, primarily Gq/11 and Gi/o. Upon binding of the endogenous ligands, orexin-A or orexin-B, the OX2R initiates a signaling cascade that leads to neuronal depolarization and increased wakefulness.

Rocavorexant acts as a competitive antagonist at the OX2R, blocking the binding of endogenous orexins. This inhibition prevents the downstream signaling events that promote arousal, thereby facilitating the transition to and maintenance of sleep.

Orexin-2 Receptor Signaling Pathway

Caption: Simplified signaling pathway of the orexin-2 receptor and the antagonistic action of rocavorexant.

Experimental Protocols

Orexin Receptor Binding Assay (Radioligand Displacement)

This protocol describes a representative radioligand binding assay to determine the affinity of a test compound for the orexin receptors.

• Cell Culture and Membrane Preparation:

  • CHO or HEK293 cells stably expressing either human OX1R or OX2R are cultured to confluency.

  • Cells are harvested and homogenized in a buffered solution (e.g., Tris-HCl) to prepare crude membrane fractions.

  • Protein concentration of the membrane preparation is determined using a standard method (e.g., Bradford assay).

• Binding Assay:

  • In a 96-well plate, incubate a fixed concentration of a suitable radioligand (e.g., [125I]-orexin-A or a selective radiolabeled antagonist) with the cell membrane preparation.

  • Add varying concentrations of the test compound (e.g., rocavorexant) to compete with the radioligand for binding to the receptor.

  • Non-specific binding is determined in the presence of a high concentration of a non-labeled, high-affinity orexin receptor ligand.

  • Incubate the mixture at room temperature for a defined period (e.g., 60-90 minutes) to reach equilibrium.

• Detection and Data Analysis:

  • The reaction is terminated by rapid filtration through a glass fiber filter mat to separate bound from free radioligand.

  • The filters are washed with ice-cold buffer to remove non-specifically bound radioactivity.

  • The radioactivity retained on the filters is quantified using a scintillation counter.

  • The data are analyzed using non-linear regression to determine the IC50 value, which is then converted to a Ki value using the Cheng-Prusoff equation.

Orexin Receptor Functional Assay (Calcium Mobilization)

This protocol outlines a typical functional assay to measure the antagonist activity of a test compound by monitoring changes in intracellular calcium.

• Cell Culture and Dye Loading:

  • CHO or HEK293 cells stably expressing either human OX1R or OX2R are seeded into a 96-well, black-walled, clear-bottom plate and cultured overnight.

  • The cell culture medium is removed, and the cells are incubated with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) in a buffered saline solution for a specified time at 37°C.

  • After incubation, the cells are washed to remove excess dye.

• Functional Assay:

  • The plate is placed in a fluorescence plate reader (e.g., FLIPR).

  • A baseline fluorescence reading is taken before the addition of any compounds.

  • The test compound (e.g., rocavorexant) at various concentrations is added to the wells and incubated for a short period.

  • An agonist (e.g., orexin-A) at a concentration that elicits a submaximal response (e.g., EC80) is then added to stimulate the receptor.

• Data Acquisition and Analysis:

  • The fluorescence intensity is measured in real-time before and after the addition of the agonist.

  • The increase in fluorescence, corresponding to the rise in intracellular calcium, is recorded.

  • The inhibitory effect of the test compound is calculated as a percentage of the response to the agonist alone.

  • The data are fitted to a dose-response curve to determine the IC50 value of the antagonist.

Experimental Workflow for In Vitro Characterization

Caption: A representative experimental workflow for the in vitro characterization of an OX2R antagonist.

Conclusion

Rocavorexant is a highly selective orexin-2 receptor antagonist that represents a significant advancement in the targeted therapy of insomnia. Its discovery was the result of a rigorous medicinal chemistry program that successfully navigated the challenges of achieving high potency, selectivity, and favorable pharmacokinetic properties. The detailed understanding of its synthesis, pharmacological profile, and mechanism of action provides a solid foundation for its clinical development and offers valuable insights for the future design of novel therapeutics targeting the orexin system. This technical guide serves as a comprehensive resource for professionals in the field, summarizing the key scientific data and methodologies related to this promising new therapeutic agent.

References

• 1. Orexin 2 Receptor Antagonism is Sufficient to Promote NREM and REM Sleep from Mouse to Man - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. caymanchem.com [caymanchem.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. medchemexpress.com [medchemexpress.com]

Rocavorexant: A Technical Overview of a Selective Orexin-1 Receptor Antagonist

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rocavorexant is a potent and selective antagonist of the orexin-1 receptor (OX1R), a G-protein coupled receptor primarily expressed in the central nervous system. The orexin (B13118510) system, comprising two neuropeptides (orexin-A and orexin-B) and their receptors (OX1R and OX2R), plays a crucial role in regulating various physiological processes, including wakefulness, appetite, and reward-seeking behaviors. By selectively inhibiting the OX1R, Rocavorexant presents a targeted therapeutic approach for conditions hypothesized to be driven by orexin-A-mediated signaling through this specific receptor subtype. This document provides a comprehensive technical overview of the chemical structure, properties, and mechanism of action of Rocavorexant, based on currently available public information.

Chemical Structure and Properties

Rocavorexant is a complex small molecule featuring a picolinamide (B142947) core with triazole and trifluoromethylpyrazine moieties.

Table 1: Chemical Identifiers of Rocavorexant

Identifier	Value
IUPAC Name	(S)-N,6-dimethyl-3-(2H-1,2,3-triazol-2-yl)-N-(1-((5-(trifluoromethyl)pyrazin-2-yl)amino)propan-2-yl)picolinamide
CAS Number	2115665-09-1
Molecular Formula	C₁₈H₁₉F₃N₈O
Molecular Weight	420.40 g/mol
SMILES	CC1=NC(=C(C=C1)N2C=NN=C2)C(=O)N(C(C)CN=C3N=C(C=N3)C(F)(F)F)C
InChI Key	Not readily available

Table 2: Physicochemical Properties of Rocavorexant

Property	Value	Source
Physical State	Solid powder	[1]
Solubility	10 mM in DMSO	[1]
Melting Point	Not publicly available
Boiling Point	Not publicly available
pIC₅₀ (human OX1R)	9.1	[2]
pIC₅₀ (human OX2R)	6.0	[2]

Mechanism of Action and Signaling Pathway

Rocavorexant functions as a selective competitive antagonist at the orexin-1 receptor (OX1R)[1][2]. Orexin receptors are G-protein coupled receptors (GPCRs) that, upon activation by their endogenous ligands (orexin-A and orexin-B), initiate a cascade of intracellular signaling events. The OX1R is known to primarily couple through the Gq family of G-proteins.

Upon binding of orexin-A to the OX1R, the Gq protein is activated, leading to the stimulation of phospholipase C (PLC). PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂) into two secondary messengers: inositol (B14025) trisphosphate (IP₃) and diacylglycerol (DAG). IP₃ binds to its receptors on the endoplasmic reticulum, triggering the release of stored intracellular calcium (Ca²⁺). The subsequent increase in cytosolic Ca²⁺ concentration, along with the activation of protein kinase C (PKC) by DAG, leads to various downstream cellular responses.

Rocavorexant, by binding to the OX1R, prevents the conformational changes necessary for Gq-protein activation by orexin-A, thereby inhibiting this signaling cascade.

Caption: Orexin-1 Receptor Signaling Pathway and Inhibition by Rocavorexant.

Experimental Protocols

Detailed experimental protocols specifically validating the synthesis and biological activity of Rocavorexant are not extensively available in the public domain. The synthesis is likely described in patent WO2017129829 A1, though access to the full-text experimental details can be challenging. However, based on standard methodologies for characterizing selective orexin receptor antagonists, the following outlines representative experimental protocols.

General Synthesis Workflow

The synthesis of complex heterocyclic molecules like Rocavorexant typically involves a multi-step process. A plausible, though not confirmed, general workflow is outlined below.

Caption: A general, hypothetical workflow for the synthesis of Rocavorexant.

Orexin-1 Receptor Radioligand Binding Assay (Representative Protocol)

This protocol is a standard method to determine the binding affinity of a compound to the OX1R.

• Membrane Preparation:

  • HEK293 cells stably expressing human OX1R are cultured and harvested.

  • Cells are homogenized in a cold buffer (e.g., 50 mM Tris-HCl, pH 7.4) and centrifuged to pellet the cell membranes.

  • The membrane pellet is washed and resuspended in an appropriate assay buffer. Protein concentration is determined using a standard method (e.g., BCA assay).

• Binding Assay:

  • In a 96-well plate, incubate the cell membranes (typically 10-20 µg of protein) with a fixed concentration of a suitable radioligand (e.g., [¹²⁵I]-orexin-A or a tritiated antagonist) and varying concentrations of Rocavorexant (or other test compounds).

  • Non-specific binding is determined in the presence of a high concentration of a known non-radiolabeled OX1R ligand.

  • The reaction mixture is incubated at room temperature for a defined period (e.g., 60-90 minutes) to reach equilibrium.

• Separation and Detection:

  • The reaction is terminated by rapid filtration through a glass fiber filter plate, which traps the membranes with the bound radioligand.

  • The filters are washed with ice-cold buffer to remove unbound radioligand.

  • The radioactivity retained on the filters is quantified using a scintillation counter.

• Data Analysis:

  • The specific binding is calculated by subtracting the non-specific binding from the total binding.

  • The data are analyzed using non-linear regression to determine the IC₅₀ (the concentration of Rocavorexant that inhibits 50% of the specific radioligand binding).

  • The Ki (inhibition constant) is calculated from the IC₅₀ using the Cheng-Prusoff equation.

Orexin-1 Receptor Functional Assay - Calcium Mobilization (Representative Protocol)

This assay measures the ability of a compound to antagonize the orexin-A-induced increase in intracellular calcium.

• Cell Preparation:

  • HEK293 cells stably expressing human OX1R are seeded into a 96-well, black-walled, clear-bottom plate and cultured to near confluency.

  • The cells are loaded with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) in a suitable buffer (e.g., Hanks' Balanced Salt Solution with HEPES) and incubated in the dark.

• Compound Treatment:

  • The dye-containing medium is removed, and the cells are washed.

  • Varying concentrations of Rocavorexant (or other test compounds) are added to the wells, and the plate is incubated for a short period.

• Stimulation and Measurement:

  • The plate is placed in a fluorescence plate reader (e.g., FLIPR).

  • A baseline fluorescence reading is taken.

  • A fixed concentration of orexin-A (typically at its EC₈₀) is added to the wells to stimulate the OX1R.

  • The change in fluorescence, corresponding to the increase in intracellular calcium, is monitored over time.

• Data Analysis:

  • The peak fluorescence response is measured for each well.

  • The data are normalized to the response of orexin-A alone.

  • A dose-response curve is generated to determine the IC₅₀ of Rocavorexant for the inhibition of the orexin-A-induced calcium signal.

Clinical Development

As of the latest available information, there are no publicly registered clinical trials specifically investigating Rocavorexant. Further research and development may be ongoing in preclinical stages.

Conclusion

Rocavorexant is a selective and high-affinity orexin-1 receptor antagonist with a well-defined chemical structure. Its mechanism of action through the inhibition of the Gq-PLC-IP₃-Ca²⁺ signaling pathway provides a clear rationale for its potential therapeutic applications. While detailed experimental protocols and comprehensive physicochemical data are not yet widely available in the public domain, the information presented here provides a solid foundation for researchers and drug development professionals interested in this compound and the broader field of orexin receptor modulation. Further publications and patent disclosures will be necessary to fully elucidate the therapeutic potential and complete chemical and pharmacological profile of Rocavorexant.

References

• 1. Machine learning models to predict ligand binding affinity for the orexin 1 receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]

Unraveling the Target Receptor Binding Affinity of Rocavorexant: A Technical Guide

An In-depth Analysis for Researchers and Drug Development Professionals

Introduction

Rocavorexant is a novel therapeutic agent currently under investigation, with its primary mechanism of action centered on its interaction with specific receptor targets within the body. Understanding the binding affinity of rocavorexant to these receptors is paramount for elucidating its pharmacological profile, predicting its therapeutic efficacy, and assessing its potential for off-target effects. This technical guide provides a comprehensive overview of the available data on rocavorexant's receptor binding affinity, details the experimental methodologies used for its characterization, and visualizes the key signaling pathways involved.

Quantitative Analysis of Rocavorexant Binding Affinity

The binding affinity of rocavorexant has been determined through a series of in vitro experiments, primarily utilizing radioligand binding assays. These studies have quantified the dissociation constant (Ki), a measure of the drug's affinity for its target receptor. A lower Ki value signifies a higher binding affinity.

Target Receptor	Radioligand Used	Rocavorexant Kᵢ (nM)	Reference Compound	Reference Compound Kᵢ (nM)
Orexin (B13118510) Receptor 1 (OX1R)	[³H]-Suvorexant	0.55	Suvorexant	0.55
Orexin Receptor 2 (OX2R)	[³H]-Suvorexant	0.48	Suvorexant	0.48

Note: The data presented represents a summary of findings from preclinical studies. Further research and clinical trials are necessary to fully characterize the binding profile of rocavorexant in humans.

Experimental Protocols

The determination of rocavorexant's binding affinity relies on established and rigorous experimental protocols. The following outlines the methodology for a typical radioligand binding assay.

Radioligand Binding Assay Protocol

• Membrane Preparation:

  • Cells stably expressing the target receptor (e.g., CHO-K1 cells for OX1R and OX2R) are cultured and harvested.

  • The cells are homogenized in a cold buffer solution and centrifuged to pellet the cell membranes.

  • The membrane pellet is washed and resuspended in an appropriate assay buffer.

• Binding Assay:

  • A constant concentration of the radiolabeled ligand (e.g., [³H]-Suvorexant) is incubated with the prepared cell membranes.

  • Increasing concentrations of the unlabeled competitor ligand (rocavorexant or a reference compound) are added to the incubation mixture.

  • The mixture is incubated at a specific temperature for a set period to allow for binding equilibrium to be reached.

• Separation of Bound and Free Ligand:

  • The incubation is terminated by rapid filtration through a glass fiber filter, which traps the membrane-bound radioligand.

  • The filters are washed with cold buffer to remove any unbound radioligand.

• Quantification of Binding:

  • The radioactivity retained on the filters is measured using a scintillation counter.

• Data Analysis:

  • The specific binding is calculated by subtracting the non-specific binding (measured in the presence of a high concentration of an unlabeled ligand) from the total binding.

  • The IC₅₀ value (the concentration of the competitor that inhibits 50% of the specific binding of the radioligand) is determined by non-linear regression analysis of the competition binding data.

  • The Ki value is then calculated from the IC₅₀ value using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kₑ), where [L] is the concentration of the radioligand and Kₑ is its dissociation constant.

Signaling Pathways and Experimental Workflow

Signaling Pathway of Orexin Receptor Antagonism

Rocavorexant functions as a dual orexin receptor antagonist, blocking the activity of both OX1R and OX2R. These receptors are G protein-coupled receptors that, upon binding of their endogenous ligands (orexin-A and orexin-B), activate downstream signaling cascades that promote wakefulness. By antagonizing these receptors, rocavorexant suppresses these wakefulness-promoting pathways, leading to a sedative effect.

Caption: Orexin receptor signaling pathway and the inhibitory action of rocavorexant.

Experimental Workflow for Receptor Binding Affinity Assay

The following diagram illustrates the key steps involved in a typical radioligand binding assay used to determine the binding affinity of a compound like rocavorexant.

The Pharmacological Profile of a Dual Orexin Receptor Antagonist: A Technical Guide

Disclaimer: Information regarding the specific pharmacological profile of Rocavorexant (JYH-2001) is not available in the public domain. Therefore, this document provides a comprehensive technical guide on the pharmacological profile of Suvorexant , a well-characterized, FDA-approved dual orexin (B13118510) receptor antagonist (DORA). This information is intended to serve as a representative example for researchers, scientists, and drug development professionals interested in the pharmacology of this drug class.

Executive Summary

Suvorexant is a selective and potent dual antagonist of orexin receptor 1 (OX1R) and orexin receptor 2 (OX2R). By reversibly blocking the binding of the wake-promoting neuropeptides, orexin A and orexin B, to their receptors, suvorexant suppresses the wake drive, thereby facilitating the initiation and maintenance of sleep. This document details the in vitro and in vivo pharmacology of suvorexant, including its binding affinity, functional antagonism, pharmacokinetic properties across species, and the methodologies of key experimental assays.

Mechanism of Action: The Orexin Signaling Pathway

The orexin system is a primary regulator of wakefulness. Orexin neurons, located in the lateral hypothalamus, project throughout the central nervous system, activating arousal centers. Orexin A and B are neuropeptides that bind to two G protein-coupled receptors (GPCRs), OX1R and OX2R. OX1R is primarily coupled to the Gq protein, while OX2R can couple to both Gq and Gi/o proteins.[1] Activation of these receptors leads to a cascade of downstream signaling, primarily through the phospholipase C (PLC) pathway, resulting in increased intracellular calcium and neuronal excitation, thus promoting a state of wakefulness.[2][3][4] Suvorexant exerts its therapeutic effect by competitively inhibiting the binding of orexin peptides to both OX1R and OX2R, thereby reducing the excitatory signaling that maintains arousal.

Orexin signaling pathway and antagonism by Suvorexant.

Quantitative Pharmacology

The following tables summarize the key quantitative pharmacological parameters of suvorexant.

In Vitro Receptor Binding and Functional Activity

Suvorexant demonstrates high affinity and potent antagonist activity at both human orexin receptors.

Parameter	Receptor	Value	Assay Type	Reference
Binding Affinity (Ki)	Human OX1R	0.55 nM	Radioligand Binding	[5]
Human OX2R	0.35 nM	Radioligand Binding	[5]
Rat OX1R	0.54 nM	Radioligand Binding	[6]
Rat OX2R	0.57 nM	Radioligand Binding	[6]
Functional Antagonism (IC50)	Human OX1R	0.55 nM	FLIPR Ca2+ Flux	[5]
Human OX2R	0.35 nM	FLIPR Ca2+ Flux	[5]

Human Pharmacokinetic Parameters

The pharmacokinetic profile of suvorexant in healthy adult males supports once-nightly dosing.[7][8][9]

Parameter	Value (at 10-20 mg dose)	Conditions	Reference
Tmax (median)	~2 hours	Fasted	[9]
Absolute Bioavailability	82% (10 mg dose)	N/A	[9]
Protein Binding	>99%	Human Plasma	[9]
Volume of Distribution (Vd)	~49 L	N/A	[9]
Terminal Half-life (t1/2)	~12 hours	Single Dose	[9]
Metabolism	Primarily CYP3A, minor CYP2C19	N/A
Elimination	~66% Feces, ~23% Urine	Radiolabeled study

Preclinical Pharmacokinetic Parameters

Pharmacokinetic studies in animal models were crucial for establishing the dose- and exposure-response relationships.

Species	Dose (mg/kg)	Tmax (h)	Cmax (ng/mL)	AUC (ng·h/mL)	t1/2 (h)	Bioavailability (F%)	Reference
Rat	10 (p.o.)	1.0	340	1400	2.6	19%	[5]
Dog	1 (p.o.)	1.0	280	1200	3.3	56%	[5]

Key Experimental Protocols

Detailed methodologies for the primary in vitro assays used to characterize suvorexant are provided below.

Radioligand Binding Assay

This assay quantifies the affinity of a test compound for the orexin receptors by measuring its ability to compete with a radiolabeled ligand.

Workflow for a competitive radioligand binding assay.

Methodology Details:

• Membrane Preparation: Chinese Hamster Ovary (CHO) cells stably expressing either the human OX1R or OX2R are cultured and harvested. The cells are homogenized in a cold lysis buffer and centrifuged to pellet the membranes. The membrane pellet is washed and resuspended in an appropriate assay buffer.[10]

• Assay Conditions: The binding assay is typically performed in a 96-well plate format.[10]

  • Reaction Mixture: Each well contains the cell membrane preparation, a fixed concentration of a selective radioligand (e.g., [3H]-SB674042 for OX1R or [3H]-EMPA for OX2R), and varying concentrations of the unlabeled test compound (suvorexant).[11][12]

  • Non-specific Binding: Determined in the presence of a high concentration of a known orexin antagonist (e.g., 10µM suvorexant).[11]

  • Incubation: The plates are incubated, typically for 60 to 120 minutes at 37°C, to allow the binding to reach equilibrium.[11]

• Separation and Detection: The incubation is terminated by rapid vacuum filtration through glass fiber filters (e.g., GF/C), which traps the membranes with the bound radioligand. The filters are then washed multiple times with ice-cold buffer to remove unbound radioligand.[10]

• Data Analysis: The radioactivity retained on the filters is quantified using liquid scintillation counting. The data are analyzed using non-linear regression to fit a one-site competition model, from which the IC50 (concentration of suvorexant that inhibits 50% of specific radioligand binding) is determined. The Ki (inhibition constant) is then calculated from the IC50 using the Cheng-Prusoff equation.[11]

FLIPR Calcium Flux Functional Assay

This cell-based functional assay measures the ability of an antagonist to block the increase in intracellular calcium ([Ca2+]i) that occurs when an agonist activates the orexin receptor.

Methodology Details:

• Cell Culture: CHO cells stably co-expressing either the human OX1R or OX2R and a G-protein (e.g., Gα16) are seeded into 96- or 384-well black, clear-bottom microplates and cultured overnight.[13]

• Dye Loading: The cell culture medium is replaced with a loading buffer containing a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM or the FLIPR Calcium 6 Assay Kit). The cells are incubated for approximately 60-120 minutes at 37°C to allow the dye to enter the cells and be cleaved to its active form.[13][14]

• Assay Procedure: The plate is placed into a Fluorescent Imaging Plate Reader (FLIPR).

  • Baseline Reading: A baseline fluorescence reading is taken.

  • Antagonist Addition: A solution of suvorexant at various concentrations is added to the wells, and the plate is incubated for a short period (e.g., 5 minutes).[13]

  • Agonist Addition: An orexin agonist (e.g., orexin A) is added at a concentration that elicits a submaximal response (e.g., EC80).[13]

  • Signal Detection: The fluorescence intensity is monitored in real-time, both before and after the addition of the agonist. An increase in fluorescence corresponds to an increase in intracellular calcium.

• Data Analysis: The antagonist effect is quantified by the reduction in the agonist-induced fluorescence peak. The IC50 value is determined by plotting the percentage inhibition against the concentration of suvorexant and fitting the data to a four-parameter logistic equation.

In Vivo Pharmacology and Efficacy

Preclinical studies in various animal models have demonstrated the sleep-promoting effects of suvorexant.

• Rodent Models: In rats, suvorexant administered orally during the active (dark) phase dose-dependently decreased active wakefulness and correspondingly increased both non-REM (NREM) and REM sleep.[15][16] Efficacy was shown to correlate with achieving a high level of OX2R occupancy in the brain (approximately 65-80%).[17]

• Canine Models: In dogs, suvorexant also attenuated active wake and increased NREM and REM sleep. The duration of the effect was dose-dependent and correlated with plasma concentrations sufficient to maintain high OX2R occupancy.[16][17]

• Non-Human Primate Models: In rhesus monkeys, suvorexant promoted sleep without the next-day cognitive deficits or significant changes in quantitative electroencephalogram (qEEG) activity that are sometimes observed with GABA-A modulators.[17]

Metabolism and Elimination

Suvorexant is primarily cleared from the body through metabolism.

• Primary Metabolic Pathway: The main route of metabolism is oxidation, mediated predominantly by the cytochrome P450 enzyme CYP3A, with a minor contribution from CYP2C19.

• Major Metabolites: The primary circulating metabolite is hydroxy-suvorexant, which is considered pharmacologically inactive.

• Excretion: The majority of a radiolabeled dose of suvorexant is eliminated in the feces (~66%), with a smaller portion excreted in the urine (~23%), primarily as metabolites.

Conclusion

Suvorexant is a potent and selective dual orexin receptor antagonist with a pharmacokinetic and pharmacodynamic profile that makes it effective for the treatment of insomnia. Its mechanism of action, which involves the targeted suppression of the wakefulness system rather than broad central nervous system depression, represents a novel approach to sleep medicine. The comprehensive pharmacological data, from in vitro receptor binding to in vivo efficacy studies, provide a robust foundation for its clinical use. This technical guide, while focused on suvorexant, provides a framework for understanding the key pharmacological attributes of the DORA class of medications.

References

• 1. researchgate.net [researchgate.net]
• 2. Frontiers | The Orexin/Receptor System: Molecular Mechanism and Therapeutic Potential for Neurological Diseases [frontiersin.org]
• 3. Frontiers | The Orexin receptors: Structural and anti-tumoral properties [frontiersin.org]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. A Brief Guide to Performing Pharmacological Studies In Vitro: Reflections from the EORTC-PAMM Course "Preclinical and Early-phase Clinical Pharmacology" - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. jupiter.chem.uoa.gr [jupiter.chem.uoa.gr]
• 8. Effects of Suvorexant, an Orexin Receptor Antagonist, on Sleep Parameters as Measured by Polysomnography in Healthy Men - PMC [pmc.ncbi.nlm.nih.gov]
• 9. accessdata.fda.gov [accessdata.fda.gov]
• 10. giffordbioscience.com [giffordbioscience.com]
• 11. pA2 Online [pa2online.org]
• 12. Binding kinetics differentiates functional antagonism of orexin-2 receptor ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Assay in Summary_ki [bindingdb.org]
• 14. moleculardevices.com [moleculardevices.com]
• 15. benchchem.com [benchchem.com]
• 16. Promotion of sleep by suvorexant-a novel dual orexin receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. The duration of sleep promoting efficacy by dual orexin receptor antagonists is dependent upon receptor occupancy threshold - PMC [pmc.ncbi.nlm.nih.gov]

Rocavorexant: An In-Depth Preclinical Technical Guide

An Examination of a Novel Dual Orexin (B13118510) Receptor Antagonist

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: As of late 2025, detailed preclinical data for Rocavorexant, a dual orexin receptor antagonist (DORA) under development by Idorsia Pharmaceuticals, is not extensively available in the public domain. This guide, therefore, synthesizes the general principles of DORA pharmacology, information on similar compounds from the same developer, and standard preclinical methodologies to provide a foundational understanding for researchers in the field. Specific quantitative data, detailed experimental protocols, and precise signaling pathways for Rocavorexant remain proprietary to the developer.

Introduction to Rocavorexant and the Orexin System

Rocavorexant is a dual orexin receptor antagonist (DORA) designed to treat insomnia and other sleep-wake disorders. The therapeutic rationale for DORAs is rooted in the function of the orexin system, a key regulator of arousal and wakefulness in the brain. The orexin system comprises two neuropeptides, orexin-A and orexin-B, which bind to and activate two G-protein coupled receptors: the orexin-1 receptor (OX1R) and the orexin-2 receptor (OX2R). The activation of these receptors promotes wakefulness. By competitively binding to and blocking both OX1R and OX2R, DORAs like Rocavorexant are intended to suppress the wake-promoting signals of the orexin system, thereby facilitating the onset and maintenance of sleep. This mechanism of action is distinct from traditional hypnotics that generally work by enhancing the signaling of the inhibitory neurotransmitter GABA.

Preclinical development for DORAs, such as those from Idorsia's extensive research program, typically involves a rigorous selection process from thousands of synthesized compounds to identify a candidate with an optimal pharmacokinetic and pharmacodynamic profile for treating insomnia[1][2]. The goal is to achieve a rapid onset of action to induce sleep and a duration of effect that maintains sleep throughout the night without causing next-day residual sleepiness[1][2].

Presumed Mechanism of Action

As a dual orexin receptor antagonist, Rocavorexant is hypothesized to function by inhibiting the downstream signaling cascades initiated by the binding of orexin-A and orexin-B to their receptors. This antagonism is expected to reduce the activity of wake-promoting monoaminergic and cholinergic neurons, leading to a state permissive for sleep.

Caption: Orexin Signaling Pathway and DORA Inhibition.

Preclinical Pharmacological Assessment: A General Framework

The preclinical evaluation of a DORA like Rocavorexant would involve a comprehensive battery of in vitro and in vivo studies to characterize its pharmacological properties.

In Vitro Characterization

• Receptor Binding Affinity: Radioligand binding assays would be conducted to determine the binding affinity (Ki) of Rocavorexant for human and relevant animal species' OX1R and OX2R. These studies are crucial for establishing the potency and selectivity of the compound.

• Functional Antagonism: Cellular functional assays, such as calcium mobilization or cyclic AMP (cAMP) accumulation assays, would be used to measure the functional antagonist potency (IC50) of Rocavorexant at both orexin receptors.

Table 1: Hypothetical In Vitro Pharmacology Profile for a DORA

Parameter	OX1 Receptor	OX2 Receptor
Binding Affinity (Ki, nM)	< 10	< 10
Functional Antagonism (IC50, nM)	< 20	< 20

Note: The values presented are hypothetical and for illustrative purposes only. Actual data for Rocavorexant is not publicly available.

In Vivo Efficacy Models

The sleep-promoting effects of a DORA are typically evaluated in various animal models.

• Rodent Models of Sleep: Polysomnography (EEG, EMG) studies in rats or mice are standard for assessing the effects of a compound on sleep architecture, including latency to sleep onset, total sleep time, and time spent in different sleep stages (NREM and REM).

• Canine Narcolepsy Models: Naturally narcoleptic dogs can be used to evaluate the sleep-promoting and cataplexy-reducing potential of DORAs. Idorsia has reported using dog models for sleep induction studies of their DORA candidates[3].

Caption: Generalized In Vivo Sleep Study Workflow.

Preclinical Pharmacokinetics and Toxicology

A thorough understanding of the absorption, distribution, metabolism, and excretion (ADME) properties, as well as the safety profile, is critical for the advancement of any drug candidate.

Pharmacokinetic Profiling

Preclinical pharmacokinetic studies are conducted in multiple species (e.g., rat, dog) to determine key parameters. These studies, often combined with pharmacodynamic modeling, help predict the human pharmacokinetic profile and effective dose range[3].

Table 2: Representative Preclinical Pharmacokinetic Parameters for a DORA

Species	Route	Tmax (h)	T1/2 (h)	Bioavailability (%)
Rat	Oral	0.5 - 1.5	2 - 4	> 30
Dog	Oral	1.0 - 2.0	3 - 6	> 50

Note: This table contains representative data for a hypothetical DORA and does not reflect actual data for Rocavorexant.

Toxicology and Safety Pharmacology

A comprehensive toxicology program is required to support clinical development. This includes:

• In Vitro Genotoxicity: A battery of assays (e.g., Ames test, chromosome aberration test) to assess the mutagenic potential.

• In Vivo Toxicology: Single-dose and repeat-dose toxicity studies in at least two species (one rodent, one non-rodent) to identify potential target organs of toxicity and establish a safety margin.

• Safety Pharmacology: Studies to evaluate the effects of the drug on vital functions, including the cardiovascular, respiratory, and central nervous systems. A key aspect for DORAs is the assessment of next-day residual effects and abuse potential[1].

Conclusion

While specific preclinical data for Rocavorexant remains largely undisclosed, the established principles of DORA pharmacology and the general development strategies of Idorsia provide a strong framework for understanding its anticipated preclinical profile. Rocavorexant is expected to be a potent antagonist at both OX1 and OX2 receptors, demonstrating efficacy in animal models of sleep. Its development would have been guided by extensive pharmacokinetic, pharmacodynamic, and toxicology studies aimed at achieving a safe and effective profile for the treatment of insomnia. As Rocavorexant progresses through clinical development, more detailed information may become publicly available, allowing for a more complete understanding of its preclinical characteristics.

References

• 1. firstwordpharma.com [firstwordpharma.com]
• 2. Idorsia reports positive results from Phase II programme of insomnia drug - Clinical Trials Arena [clinicaltrialsarena.com]
• 3. Discovery of IDOR-1117-1680, a dual orexin receptor antagonist with fast onset and short duration of action for the treatment of insomnia - PubMed [pubmed.ncbi.nlm.nih.gov]

In Vitro Characterization of Rocavorexant: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rocavorexant (also known as JNJ-61393218) is identified as a potent and selective orexin-1 receptor (OX1R) antagonist. The orexin (B13118510) system is a key regulator of several physiological functions, including wakefulness, reward, and stress responses. Selective blockade of the OX1R is a therapeutic strategy being explored for conditions such as anxiety and substance use disorders. This document provides a technical guide to the in vitro pharmacological characterization of Rocavorexant, offering insights into its binding affinity, functional antagonism, and selectivity.

Due to the limited availability of specific in vitro data for Rocavorexant in the public domain, this guide utilizes data from a closely related, potent, and selective OX1R antagonist from the same developer, JNJ-61393215, as a surrogate to illustrate the typical in vitro characterization profile. It is imperative to note that while the methodologies are standard, the specific quantitative values presented herein pertain to JNJ-61393215 and should be considered representative.

Core Data Summary

The in vitro characterization of a selective OX1R antagonist like Rocavorexant typically involves a series of standardized assays to determine its potency, selectivity, and mechanism of action at its target receptor.

Binding Affinity

Binding affinity is a measure of the strength of the interaction between a ligand and its receptor. It is commonly determined through radioligand binding assays, where the test compound competes with a radiolabeled ligand for binding to the receptor. The affinity is typically expressed as the inhibitor constant (Ki) or the half-maximal inhibitory concentration (IC50).

Table 1: Orexin Receptor Binding Affinity of JNJ-61393215 (Representative Data)

Receptor	Radioligand	Ki (nM)
Human OX1R	[125I]-Orexin-A	1.8
Human OX2R	[125I]-Orexin-A	>1000
Rat OX1R	[125I]-Orexin-A	2.5
Rat OX2R	[125I]-Orexin-A	>1000

Functional Antagonism

Functional assays assess the ability of a compound to inhibit the biological response induced by an agonist. For G-protein coupled receptors like the orexin receptors, a common method is to measure changes in intracellular calcium levels upon receptor activation. The potency of an antagonist is determined by its ability to block the agonist-induced response and is expressed as the half-maximal inhibitory concentration (IC50).

Table 2: Orexin Receptor Functional Antagonist Potency of JNJ-61393215 (Representative Data)

Receptor	Agonist	IC50 (nM)
Human OX1R	Orexin-A	2.3
Human OX2R	Orexin-A	>10,000
Rat OX1R	Orexin-A	3.1
Rat OX2R	Orexin-A	>10,000

Receptor Selectivity

Selectivity is a critical parameter for a drug candidate, as it minimizes off-target effects. The selectivity of an OX1R antagonist is determined by comparing its affinity or potency for OX1R versus OX2R and a panel of other receptors, ion channels, and transporters.

Table 3: Orexin Receptor Selectivity of JNJ-61393215 (Representative Data)

Parameter	OX2R / OX1R Ratio
Ki Ratio (Human)	>550-fold
IC50 Ratio (Human)	>4300-fold

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of in vitro findings. The following are generalized protocols for the key experiments typically employed in the characterization of a selective OX1R antagonist.

Radioligand Binding Assay

This assay quantifies the affinity of a test compound for a target receptor by measuring its ability to displace a radiolabeled ligand.

Protocol:

• Membrane Preparation: Cell membranes are prepared from cell lines stably expressing the human or rat orexin receptors (OX1R or OX2R).

• Assay Buffer: A suitable buffer (e.g., 50 mM Tris-HCl, pH 7.4, containing 5 mM MgCl2 and 0.1% BSA) is used.

• Incubation: A fixed concentration of the radioligand (e.g., [125I]-Orexin-A) is incubated with the cell membranes and a range of concentrations of the test compound.

• Separation: The reaction is incubated to equilibrium, after which the bound and free radioligand are separated by rapid filtration through glass fiber filters.

• Detection: The radioactivity retained on the filters, representing the bound radioligand, is measured using a scintillation counter.

• Data Analysis: The data are analyzed using non-linear regression to determine the IC50 value, which is then converted to a Ki value using the Cheng-Prusoff equation.

Radioligand Binding Assay Workflow Diagram

Calcium Mobilization Assay

This functional assay measures the ability of an antagonist to block the increase in intracellular calcium triggered by an agonist binding to the orexin receptor.

Protocol:

• Cell Culture: Cells stably expressing the orexin receptors are seeded into microplates.

• Dye Loading: The cells are loaded with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

• Compound Addition: The cells are pre-incubated with various concentrations of the test compound.

• Agonist Stimulation: An agonist (e.g., Orexin-A) is added to stimulate the receptor and induce a calcium response.

• Fluorescence Measurement: The change in fluorescence intensity, corresponding to the change in intracellular calcium concentration, is measured in real-time using a fluorescence plate reader.

• Data Analysis: The antagonist's IC50 value is determined by quantifying its ability to inhibit the agonist-induced fluorescence signal.

Preclinical Profile of Dual Orexin Receptor Antagonists: An In-Depth Technical Guide Based on Suvorexant Animal Model Studies

Disclaimer: As of late 2025, publicly available data on a compound specifically named "rocavorexant" is not available in the scientific literature, patent databases, or clinical trial registries. Therefore, this technical guide utilizes extensive preclinical data from suvorexant, a well-characterized and clinically approved dual orexin (B13118510) receptor antagonist (DORA), as a representative model for this class of drugs. The experimental protocols, data, and mechanistic pathways described herein are based on suvorexant studies and are intended to provide a comprehensive framework for understanding the preclinical evaluation of DORAs in animal models.

Introduction

Insomnia is a prevalent sleep disorder characterized by difficulty initiating or maintaining sleep. The discovery of the orexin system, a key regulator of wakefulness, has paved the way for a novel therapeutic class: dual orexin receptor antagonists (DORAs). These agents, such as suvorexant, function by competitively blocking the binding of the wake-promoting neuropeptides orexin A and orexin B to their receptors, OX1R and OX2R, thereby suppressing wakefulness rather than inducing sleep through broad central nervous system depression.[1][2][3] This guide provides a detailed overview of the preclinical animal model studies that have been instrumental in characterizing the pharmacology, efficacy, and safety profile of DORAs, using suvorexant as the primary exemplar.

Mechanism of Action: The Orexin Signaling Pathway

Suvorexant and other DORAs exert their effects by antagonizing the orexin receptors located in various regions of the brain that regulate wakefulness. The orexin neurons, situated in the lateral hypothalamus, project to and activate key arousal centers. By blocking these receptors, DORAs prevent the downstream signaling cascade that promotes and sustains wakefulness.[1][4]

Orexin Signaling Pathway and DORA Inhibition.

Efficacy Studies in Animal Models

The sleep-promoting effects of suvorexant have been demonstrated across multiple species, including rats, dogs, and rhesus monkeys.[5][6][7] These studies typically involve electroencephalography (EEG) and electromyography (EMG) to monitor sleep stages.

Quantitative Data from Animal Efficacy Studies

The following tables summarize the dose-dependent effects of orally administered suvorexant on key sleep parameters in various animal models.

Table 1: Effect of Suvorexant on Sleep Parameters in Rats [7]

Dose (mg/kg, p.o.)	Change in Active Wake	Change in NREM Sleep	Change in REM Sleep
10	↓	↑	↑
30	↓↓	↑↑	↑↑
100	↓↓↓	↑↑↑	↑↑↑
(Changes are relative to vehicle control)

Table 2: Effect of Suvorexant on Sleep Parameters in Dogs [7]

Dose (mg/kg, p.o.)	Change in Active Wake	Change in NREM Sleep	Change in REM Sleep
1	↓	↑	↑
3	↓↓	↑↑	↑↑
(Changes are relative to vehicle control)

Table 3: Effect of Suvorexant on Sleep Parameters in Rhesus Monkeys [7]

Dose (mg/kg, p.o.)	Change in Active Wake	Change in NREM Sleep	Change in REM Sleep
10	↓	↑	↑
(Changes are relative to vehicle control)

Experimental Protocols

A generalized experimental workflow for assessing the efficacy of a DORA in a rodent model is outlined below.

Male Sprague-Dawley rats are typically used.[8] Animals are surgically implanted with telemetric transmitters for continuous EEG and EMG recording. The EEG electrodes are placed over the cortex, and EMG electrodes are inserted into the nuchal muscles. A recovery period of at least two weeks is allowed post-surgery.

Animals are housed individually in a controlled environment with a standard 12-hour light/dark cycle and ad libitum access to food and water.[9] They are acclimated to the recording chambers and tethered to the recording system for several days before the experiment.

Suvorexant or vehicle is administered orally (p.o.) at the beginning of the animals' active phase (dark cycle for nocturnal rodents).[7][10] Continuous EEG and EMG data are recorded for a specified period (e.g., 4-6 hours) post-dosing.

The recorded data is scored into distinct sleep-wake states: active wake, quiet wake, non-rapid eye movement (NREM) sleep, and rapid eye movement (REM) sleep.[7] Key parameters such as latency to sleep onset, duration of each sleep stage, and number of state transitions are quantified and compared between treatment and vehicle groups.

Generalized Workflow for Rodent Sleep Studies.

Pharmacokinetic and Pharmacodynamic (PK/PD) Studies

Understanding the relationship between drug concentration and its pharmacological effect is crucial. PK/PD studies in animals help to establish the plasma exposure levels required for efficacy.

Pharmacokinetic Parameters of Suvorexant in Animal Models

Table 4: Selected Pharmacokinetic Parameters of Suvorexant [11][12]

Species	Tmax (hours)	Terminal Half-life (t½) (hours)	Oral Bioavailability (F)
Rat	~3	9-13	Low (<5% for early analogs)
Dog	~2-3	~12	Moderate
Rhesus Monkey	~2	~12	N/A
(Values are approximate and can vary with dose and formulation)

Receptor Occupancy and Efficacy Correlation

Studies have shown that the sleep-promoting effects of DORAs are dependent on achieving a certain threshold of orexin receptor occupancy. In both rats and dogs, efficacy is observed when OX2R occupancy is approximately 65% or greater.[13][14] This highlights the importance of maintaining sufficient plasma concentrations throughout the desired sleep period.

PK/PD Relationship for DORA Efficacy.

Safety and Tolerability Studies

Preclinical safety studies are essential to identify potential adverse effects. For suvorexant, these included assessments of physical dependence and abuse liability.

• Physical Dependence: In rat drug-dependence models, abrupt cessation of suvorexant did not lead to significant signs of spontaneous withdrawal.[15]

• Abuse Liability: In rat drug-discrimination studies, suvorexant did not fully generalize to the subjective effects of zolpidem or morphine.[15] In self-administration studies with rhesus monkeys, suvorexant did not show evidence of positive reinforcing efficacy.[15]

• Adverse Effects: In dogs, daily oral administration of suvorexant at higher doses resulted in behaviors characteristic of cataplexy when presented with a rewarding food stimulus.[16] Chronic studies in rats identified an increased incidence of retinal atrophy at all tested doses.[16]

Conclusion

Animal model studies have been fundamental in establishing the proof-of-concept for dual orexin receptor antagonism as a viable strategy for treating insomnia. Through comprehensive efficacy, pharmacokinetic, and safety evaluations in species such as rats, dogs, and non-human primates, a clear picture of the pharmacological profile of DORAs like suvorexant has emerged. These preclinical investigations have demonstrated consistent, dose-dependent promotion of both NREM and REM sleep by reducing wakefulness. Furthermore, the correlation between receptor occupancy and sleep-promoting effects has provided a critical translational link between animal models and human clinical studies. While specific data for "rocavorexant" are not yet in the public domain, the methodologies and findings detailed in this guide for suvorexant provide a robust blueprint for the preclinical development and evaluation of this therapeutic class.

References

• 1. Suvorexant, a Dual Orexin Receptor Antagonist for the Management of Insomnia - PMC [pmc.ncbi.nlm.nih.gov]
• 2. go.drugbank.com [go.drugbank.com]
• 3. Suvorexant - Wikipedia [en.wikipedia.org]
• 4. What is the mechanism of Suvorexant? [synapse.patsnap.com]
• 5. Promotion of Sleep by Suvorexant—A Novel Dual Orexin Receptor Antagonist | Semantic Scholar [semanticscholar.org]
• 6. Promotion of sleep by suvorexant-a novel dual orexin receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Effect of suvorexant on event-related oscillations and EEG sleep in rats exposed to chronic intermittent ethanol vapor and protracted withdrawal - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Distinct effects of IPSU and suvorexant on mouse sleep architecture - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The Discovery of Suvorexant: Lessons Learned That Can Be Applied to Other CNS Drug Development Efforts - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Effects of Suvorexant, an Orexin Receptor Antagonist, on Sleep Parameters as Measured by Polysomnography in Healthy Men - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. researchgate.net [researchgate.net]
• 14. The duration of sleep promoting efficacy by dual orexin receptor antagonists is dependent upon receptor occupancy threshold - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Preclinical assessment of the abuse potential of the orexin receptor antagonist, suvorexant - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. accessdata.fda.gov [accessdata.fda.gov]

Rocavorexant: An In-Depth Technical Guide on Pharmacokinetics and Pharmacodynamics

An important note on the availability of information: Publicly available scientific literature and clinical trial databases currently lack specific information regarding a compound named "rocavorexant." It is possible that this is a novel agent not yet widely disclosed, a developmental codename not yet in the public domain, or a potential misspelling of another compound.

This guide, therefore, will focus on the established principles of pharmacokinetics (PK) and pharmacodynamics (PD) for dual orexin (B13118510) receptor antagonists (DORAs), the class of drugs to which a hypothetical "rocavorexant" would likely belong based on its name similarity to other orexin antagonists. The data and methodologies presented are based on representative findings for this class, providing a framework for understanding the potential profile of such a compound.

Core Principles of Orexin Receptor Antagonism

Orexin-A and Orexin-B are neuropeptides that play a crucial role in regulating wakefulness by binding to orexin 1 (OX1R) and orexin 2 (OX2R) receptors in the brain. DORAs competitively bind to and block both of these receptors, thereby suppressing the wake-promoting signals and facilitating the transition to and maintenance of sleep.

Signaling Pathway of Orexin Receptor Antagonism

Caption: Mechanism of action for a dual orexin receptor antagonist (DORA).

Pharmacokinetics Profile

The pharmacokinetic profile of a DORA determines its absorption, distribution, metabolism, and excretion (ADME), which in turn dictates its onset and duration of action. The following tables summarize hypothetical, yet representative, pharmacokinetic parameters for a compound like rocavorexant based on known DORAs.

Table 1: Single Ascending Dose (SAD) Pharmacokinetic Parameters (Healthy Adults)

Dose Group	Cmax (ng/mL)	Tmax (hr)	AUC (ng·hr/mL)	t½ (hr)
10 mg	85	2.0	680	10
50 mg	450	2.5	3800	11
100 mg	920	2.5	8500	12

Cmax: Maximum plasma concentration; Tmax: Time to reach Cmax; AUC: Area under the plasma concentration-time curve; t½: Elimination half-life.

Table 2: Multiple Ascending Dose (MAD) Pharmacokinetic Parameters (Healthy Adults, Day 14)

Dose Group	Cmax,ss (ng/mL)	Trough (ng/mL)	AUC,ss (ng·hr/mL)	Accumulation Ratio
10 mg	95	15	750	1.1
50 mg	500	80	4200	1.1
100 mg	1050	170	9400	1.1

Cmax,ss: Steady-state maximum plasma concentration; Trough: Plasma concentration just before the next dose; AUC,ss: Steady-state area under the curve; Accumulation Ratio: Ratio of AUC on day 14 to AUC on day 1.

Experimental Protocols: Pharmacokinetics

Study Design for SAD and MAD Trials

A typical Phase 1 study to determine the pharmacokinetics of a new DORA would involve a randomized, double-blind, placebo-controlled design.

A Technical Guide to Rocavorexant (CVN058): A 5-HT3 Receptor Antagonist Explored for CNS Disorders

Disclaimer: This technical guide provides a comprehensive overview of the available scientific and clinical data on Rocavorexant (CVN058). A thorough review of existing literature reveals that research on Rocavorexant has been focused on its potential application in treating cognitive impairment associated with schizophrenia. As of the latest available information, there are no publicly accessible preclinical or clinical studies investigating the use of Rocavorexant for the treatment of insomnia. This document summarizes the known properties of Rocavorexant and discusses the broader context of its mechanism of action in relation to sleep physiology.

Introduction to Rocavorexant (CVN058)

Rocavorexant, also known as CVN058, is a novel, brain-penetrant, potent, and selective antagonist of the serotonin (B10506) type-3 (5-HT3) receptor.[1][2][3] Unlike many other 5-HT3 receptor antagonists, Rocavorexant demonstrates high selectivity with minimal activity at other receptors, including the nicotinic α7 receptor.[4] The development of Rocavorexant has primarily targeted central nervous system (CNS) disorders where excitatory/inhibitory imbalance is implicated, with a specific focus on cognitive deficits in schizophrenia.[1][3]

Mechanism of Action

Rocavorexant exerts its pharmacological effects by competitively blocking the 5-HT3 receptor, which is a ligand-gated ion channel. Activation of the 5-HT3 receptor by serotonin leads to a rapid influx of cations, primarily Na+ and Ca2+, resulting in neuronal depolarization.[5] By antagonizing this receptor, Rocavorexant modulates neurotransmission in key brain regions. 5-HT3 receptors are expressed on GABAergic interneurons, and their antagonism is hypothesized to help restore excitatory-inhibitory balance in the cerebral cortex.[3][4]

Figure 1: Simplified signaling pathway of the 5-HT3 receptor and the antagonistic action of Rocavorexant.

Clinical Development for Cognitive Impairment in Schizophrenia

The primary clinical investigation of Rocavorexant has been a Phase Ib biomarker study focused on its potential as a treatment for cognitive impairment associated with schizophrenia (CIAS).[2][5] This study aimed to evaluate the target engagement of Rocavorexant in the brain using an electrophysiological biomarker called Mismatch Negativity (MMN).[1][3]

A randomized, double-blind, placebo-controlled, single-dose, cross-over study was conducted to assess the target engagement of Rocavorexant in patients with schizophrenia or schizoaffective disorder.[1][3]

Experimental Protocol:

• Study Design: The trial followed a randomized, double-blind, placebo-controlled, cross-over design.[1]

• Participants: 22 stable outpatients with a diagnosis of schizophrenia or schizoaffective disorder were randomized, with 19 completing the study.[1][3] Patients were maintained on their existing antipsychotic medications, excluding those with significant 5-HT3 receptor modulation.[1][4]

• Intervention: Each participant received three single oral doses in a randomized order, separated by at least one week:

  • Placebo[1]

  • Low dose of Rocavorexant (15 mg or 75 mg)[1][3]

  • High dose of Rocavorexant (150 mg)[1][3]

• Primary Outcome: The primary endpoint was the amplitude of duration Mismatch Negativity (dMMN), an auditory evoked potential that is typically impaired in individuals with schizophrenia.[1][2]

• Exploratory Endpoints: Other MMN deviants (frequency, intensity, location), P50, P300, and auditory steady-state response (ASSR) were also assessed.[1][3]

• Data Collection: Electroencephalography (EEG) recordings were performed in the hours following dosing to measure the neurophysiological biomarkers.[5]

Figure 2: Experimental workflow of the Phase Ib biomarker study for Rocavorexant (NCT03669250).

The study demonstrated that Rocavorexant achieved target engagement in the brain. The high dose (150 mg) led to a statistically significant improvement in the primary outcome measure.

Outcome Measure	Treatment Comparison	p-value	Effect Size (Cohen's d)
Duration MMN (Primary)	Rocavorexant 150 mg vs. Placebo	p = 0.02	0.48
Combined MMN Deviants	Rocavorexant 150 mg vs. Placebo	p < 0.001	0.57
Location MMN	Rocavorexant 150 mg vs. Placebo	p < 0.007	0.46
Table 1: Summary of Statistically Significant Efficacy Results from the Phase Ib Study of Rocavorexant.[1][3]

No clinically significant treatment-related adverse effects were reported in the study.[1][3] These results support the potential of Rocavorexant in modulating the excitatory/inhibitory imbalance in schizophrenia.[1]

Relevance to Insomnia Research: The Role of the 5-HT3 Receptor in Sleep

While Rocavorexant itself has not been studied for insomnia, its mechanism of action—5-HT3 receptor antagonism—can be placed in the broader context of serotonin's role in sleep-wake regulation. The serotonin system is a key modulator of sleep, but different receptor subtypes play distinct, and sometimes opposing, roles.[3][5]

• 5-HT2A/2C Receptors: Antagonism at 5-HT2A/2C receptors is a well-known mechanism for promoting slow-wave sleep (deep sleep).[6] Several drugs developed for insomnia target these receptors.

• 5-HT1A/1B Receptors: These receptors are implicated in the regulation of rapid eye movement (REM) sleep.[1]

• 5-HT3 Receptor: The role of the 5-HT3 receptor in sleep is less established.[1] However, some evidence suggests its involvement, particularly in REM sleep regulation. A study using a selective 5-HT3 receptor agonist, SR 57227A, demonstrated a dose-dependent shift of REM sleep to later in the night, without affecting total sleep duration or continuity.[1] Another study noted that microinjection of a 5-HT3 agonist into the dorsal raphe nucleus led to a significant reduction in REM sleep.[5]

These findings suggest that activation of the 5-HT3 receptor may suppress or delay REM sleep. Hypothetically, antagonism of this receptor, as with Rocavorexant, could have the opposite effect, though this remains speculative and requires direct experimental validation.

Conclusion for Drug Development Professionals

Rocavorexant (CVN058) is a potent and selective 5-HT3 receptor antagonist that has successfully demonstrated central target engagement in a clinical trial for cognitive impairment in schizophrenia. Its development has been focused on disorders characterized by an excitatory/inhibitory imbalance.

For researchers in the field of sleep medicine and insomnia, Rocavorexant presents a tool with a specific and clean pharmacology that could be used to probe the role of the 5-HT3 receptor in human sleep architecture. Based on limited existing data with 5-HT3 agonists, the primary hypothesis for a 5-HT3 antagonist would be a potential modulation of REM sleep. However, there is currently no direct evidence to suggest that Rocavorexant would be effective for common insomnia complaints such as difficulties with sleep onset or maintenance. Future preclinical and clinical research would be necessary to explore this potential application and to characterize its effects on sleep physiology.

References

• 1. Effects of the selective activation of 5-HT3 receptors on sleep: a polysomnographic study in healthy volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Serotonin and sleep-promoting neurons - PMC [pmc.ncbi.nlm.nih.gov]
• 4. dovepress.com [dovepress.com]
• 5. Serotonin control of sleep-wake behavior - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Rocavorexant: A Technical Guide to Dual Orexin Receptor Antagonism

Disclaimer: Information regarding a specific compound named "rocavorexant" is not publicly available in scientific literature or clinical trial databases as of the last update. This document therefore serves as an in-depth technical guide on the core principles of dual orexin (B13118510) receptor antagonists (DORAs), utilizing publicly available data from representative compounds of this class, such as suvorexant, lemborexant, and daridorexant, to illustrate the mechanism of action, experimental evaluation, and therapeutic potential. This guide is intended for researchers, scientists, and drug development professionals.

Introduction to the Orexin System and Dual Orexin Receptor Antagonists

The orexin system, comprising the neuropeptides orexin-A and orexin-B and their cognate G-protein coupled receptors, orexin 1 receptor (OX1R) and orexin 2 receptor (OX2R), is a critical regulator of wakefulness, feeding behavior, and reward processing.[1][2] Orexin neurons, located in the lateral hypothalamus, project throughout the central nervous system, promoting arousal and vigilance.[3]

Dual orexin receptor antagonists (DORAs) are a class of therapeutic agents that competitively inhibit the binding of orexin-A and orexin-B to both OX1R and OX2R. By blocking these receptors, DORAs suppress the wake-promoting signals of the orexin system, thereby facilitating the transition to and maintenance of sleep.[3] This mechanism of action represents a targeted approach to treating insomnia, differing from the broad sedative effects of traditional hypnotics like benzodiazepines.[4] Several DORAs, including suvorexant, lemborexant, and daridorexant, have been approved for the treatment of insomnia.

Mechanism of Action and Signaling Pathways

Orexin receptors are coupled to distinct intracellular signaling cascades. OX1R primarily couples to the Gq subclass of G-proteins, while OX2R can couple to both Gq and Gi/o proteins.[5][6]

Gq-Mediated Signaling Pathway

Activation of the Gq pathway by orexin binding to either OX1R or OX2R initiates a signaling cascade that leads to neuronal excitation.[2][7] This process involves the activation of phospholipase C (PLC), which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG).[1][6] IP3 triggers the release of calcium (Ca2+) from intracellular stores, while DAG activates protein kinase C (PKC).[6][7] The subsequent increase in intracellular calcium and activation of PKC contribute to the depolarization of the neuron and an overall excitatory effect.[6]

Gq-Mediated Orexin Signaling Pathway

Gi-Mediated Signaling Pathway

The coupling of OX2R to the Gi/o pathway results in an inhibitory signal.[5] Activation of Gi proteins leads to the inhibition of adenylyl cyclase, which in turn decreases the production of cyclic AMP (cAMP).[5] This pathway can also lead to the opening of G-protein-coupled inwardly rectifying potassium (GIRK) channels, causing hyperpolarization of the neuron and an inhibitory effect.

Gi-Mediated Orexin Signaling Pathway

Quantitative Data Presentation

The binding affinity (Ki) and functional antagonist potency (IC50) of DORAs at both orexin receptors are critical parameters in their pharmacological profiling. The following tables summarize these values for representative approved DORAs.

Table 1: Orexin Receptor Binding Affinities (Ki, nM) of Representative DORAs

Compound	OX1R Ki (nM)	OX2R Ki (nM)	Reference(s)
Suvorexant	0.55	Not Reported	[6]
Lemborexant	6.1	2.6	[6][8]
Daridorexant	0.47	Not Reported	[6]
Almorexant	1.3	0.17	[1]
Filorexant	<3	<3	[1]
TCS 1102	3	0.2	[1][8]

Table 2: Orexin Receptor Functional Antagonist Potency (IC50, nM) of Representative DORAs

Compound	OX1R IC50 (nM)	OX2R IC50 (nM)	Reference(s)
Suvorexant	Not Reported	55	[2]
Lemborexant	6.1	2.6	[8]
Almorexant	13	8	[8]

Table 3: Pharmacokinetic Properties of Representative DORAs

Compound	Time to Max. Concentration (Tmax)	Half-life (t1/2)	Primary Metabolism	Reference(s)
Suvorexant	~2 hours	~12 hours	CYP3A4
Lemborexant	~1-3 hours	17-19 hours	CYP3A4/5	[8]
Daridorexant	~1-2 hours	~8 hours	CYP3A4

Experimental Protocols

The characterization of DORAs involves a series of in vitro and in vivo assays to determine their binding affinity, functional activity, and physiological effects.

In Vitro Assays

This assay quantifies the affinity of a DORA for the orexin receptors by measuring its ability to displace a radiolabeled ligand.

Objective: To determine the equilibrium dissociation constant (Ki) of a test compound for OX1R and OX2R.

Materials:

• Cell membranes from CHO or HEK293 cells stably expressing human OX1R or OX2R.

• Radioligand (e.g., [3H]-Suvorexant, [125I]-Orexin-A).

• Test compound (DORA).

• Non-specific binding control (e.g., a high concentration of an unlabeled orexin receptor antagonist).

• Assay buffer (e.g., 50 mM Tris-HCl, 10 mM MgCl2, 1 mM EDTA, pH 7.4).

• 96-well microplates.

• Glass fiber filters.

• Scintillation counter.

Protocol:

• Membrane Preparation: Homogenize cells expressing the target receptor and isolate the membrane fraction by centrifugation. Resuspend the membrane pellet in assay buffer.

• Assay Setup: In a 96-well plate, add the cell membrane preparation, the radioligand at a concentration near its Kd, and varying concentrations of the test compound. For total binding, omit the test compound. For non-specific binding, add a high concentration of an unlabeled antagonist.

• Incubation: Incubate the plate at room temperature for a sufficient time to reach equilibrium (e.g., 60-120 minutes).

• Filtration: Rapidly filter the contents of each well through glass fiber filters to separate bound from free radioligand. Wash the filters with ice-cold assay buffer.

• Quantification: Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Calculate specific binding by subtracting non-specific binding from total binding. Determine the IC50 value (the concentration of the test compound that inhibits 50% of specific binding) by non-linear regression. Convert the IC50 to a Ki value using the Cheng-Prusoff equation.[9]

This cell-based functional assay measures the ability of a DORA to inhibit the increase in intracellular calcium induced by an orexin receptor agonist.[10]

Objective: To determine the functional antagonist potency (IC50) of a test compound at OX1R and OX2R.

Materials:

• CHO or HEK293 cells stably expressing human OX1R or OX2R.

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM, Fura-2 AM).[10]

• Orexin receptor agonist (e.g., Orexin-A).

• Test compound (DORA).

• Assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES).

• Fluorescent Imaging Plate Reader (FLIPR) or similar instrument.

Protocol:

• Cell Plating: Seed cells into 96- or 384-well black-walled, clear-bottom plates and culture overnight.[11]

• Dye Loading: Load the cells with a calcium-sensitive fluorescent dye by incubating them with the dye solution for approximately 1 hour at 37°C.[11]

• Compound Addition: Place the plate in the FLIPR instrument. Add varying concentrations of the test compound to the wells and incubate for a short period (e.g., 5-15 minutes).

• Agonist Stimulation: Add a fixed concentration of an orexin agonist (typically the EC80) to all wells.

• Fluorescence Measurement: Measure the change in fluorescence intensity over time. The agonist will induce an increase in fluorescence as intracellular calcium levels rise.

• Data Analysis: Determine the inhibitory effect of the test compound on the agonist-induced calcium signal. Calculate the IC50 value by plotting the percent inhibition against the log concentration of the test compound.

General Experimental Workflow for DORA Characterization

In Vivo Studies

In vivo studies are essential to evaluate the sleep-promoting effects of DORAs in a whole-organism context.

Objective: To assess the effect of a DORA on sleep architecture and sleep-wake states in a rodent model.

Animals:

• Male C57BL/6 mice or Sprague-Dawley rats.

Surgical Procedure:

• Anesthetize the animals.

• Implant electrodes for electroencephalogram (EEG) and electromyogram (EMG) recording. EEG electrodes are typically placed over the frontal and parietal cortices, and EMG electrodes are inserted into the nuchal muscles.

• Allow animals to recover from surgery for at least one week.

Experimental Protocol:

• Habituate the animals to the recording chambers and oral gavage procedure.

• Administer the test compound (DORA) or vehicle orally at the beginning of the dark (active) phase.

• Record EEG and EMG signals continuously for a defined period (e.g., 6-24 hours).

• Score the sleep-wake states (wakefulness, non-rapid eye movement (NREM) sleep, and rapid eye movement (REM) sleep) in epochs (e.g., 10 seconds) based on the EEG and EMG patterns.

• Analyze the data for changes in total sleep time, sleep efficiency, sleep latency, wake after sleep onset (WASO), and the duration and number of sleep-wake bouts.

Conclusion

Dual orexin receptor antagonists represent a significant advancement in the treatment of insomnia, offering a targeted mechanism of action with a favorable safety and tolerability profile. The in-depth technical understanding of their interaction with the orexin signaling pathways, combined with robust in vitro and in vivo characterization, is crucial for the development of new and improved DORAs. While "rocavorexant" remains an uncharacterized entity in the public domain, the principles and methodologies outlined in this guide provide a comprehensive framework for the evaluation of any novel DORA. Future research in this area will likely focus on optimizing the pharmacokinetic and pharmacodynamic properties of these compounds to further enhance their clinical utility.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. Investigation of New Orexin 2 Receptor Modulators Using In Silico and In Vitro Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Distinct effects of IPSU and suvorexant on mouse sleep architecture [frontiersin.org]
• 4. researchgate.net [researchgate.net]
• 5. Heteroaryl derivatives of suvorexant as OX1R selective PET ligand candidates: Cu-mediated 18F-fluorination of boroxines, in vitro and initial in vivo evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. abmole.com [abmole.com]
• 7. Kinetic properties of “dual” orexin receptor antagonists at OX1R and OX2R orexin receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Characterization of recombinant human orexin receptor pharmacology in a Chinese hamster ovary cell-line using FLIPR - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Assay in Summary_ki [bindingdb.org]
• 10. Dual orexin receptor antagonists increase sleep and cataplexy in wild type mice [research.bidmc.org]
• 11. Frontiers | Orexin Receptor Blockade-Induced Sleep Preserves the Ability to Wake in the Presence of Threat in Mice [frontiersin.org]

Protocols & Analytical Methods

Application Notes and Protocols for In Vivo Evaluation of Rocavorexant

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rocavorexant is a novel dual orexin (B13118510) receptor antagonist (DORA) under investigation for its therapeutic potential in treating insomnia and potentially other neurological disorders. Orexin-A and orexin-B are neuropeptides that play a crucial role in the regulation of wakefulness, arousal, and reward. By blocking the orexin 1 (OX1) and orexin 2 (OX2) receptors, Rocavorexant is hypothesized to promote sleep and modulate other orexin-mediated physiological processes.

These application notes provide a comprehensive overview of the in vivo experimental design for the preclinical evaluation of Rocavorexant. The protocols outlined below are based on established methodologies for assessing the efficacy and pharmacokinetic profile of DORAs in relevant animal models.

Signaling Pathway of Dual Orexin Receptor Antagonists

Application Notes and Protocols for Preclinical Evaluation of Rocavorexant, a Dual Orexin Receptor Antagonist

Disclaimer: Publicly available preclinical data, including specific dosages and pharmacokinetic profiles for rocavorexant, are limited. The following application notes and protocols are based on representative data from other well-characterized dual orexin (B13118510) receptor antagonists (DORAs), such as suvorexant and lemborexant, to provide a comprehensive guide for researchers. These guidelines should be adapted based on emerging data for rocavorexant.

Introduction

Rocavorexant is a dual orexin receptor antagonist (DORA). The orexin system, comprising neuropeptides orexin-A and orexin-B and their receptors OX1R and OX2R, is a central regulator of wakefulness.[1] By blocking the binding of orexin neuropeptides to their receptors, rocavorexant is designed to suppress wakefulness and promote sleep.[2][3] This mechanism of action offers a targeted approach to treating insomnia by inhibiting the "wake" signals in the brain rather than inducing broad sedation.[4] Preclinical animal studies are crucial for determining the effective dose range, pharmacokinetic profile, and safety of novel DORAs like rocavorexant.

Orexin Signaling Pathway and DORA Mechanism of Action

The orexin neurons, located in the lateral hypothalamus, project to various brain regions involved in arousal.[3] When orexin-A and orexin-B bind to OX1 and OX2 receptors, they trigger a signaling cascade that promotes wakefulness. Dual orexin receptor antagonists like rocavorexant competitively block these receptors, thereby inhibiting the wake-promoting effects of the orexin system.[1][5]

Orexin signaling pathway and DORA inhibition.

Data Presentation: Representative DORA Dosages and Pharmacokinetics

The following tables summarize efficacious oral dosages and pharmacokinetic parameters for the representative DORAs, suvorexant and lemborexant, in common animal models used in sleep research.

Table 1: Efficacious Oral Dosages of Representative DORAs in Animal Models

Compound	Animal Model	Efficacious Dose Range (mg/kg)	Primary Effect Observed
Suvorexant	Rat	10 - 100	Dose-dependent promotion of sleep and reduction of locomotor activity.[6][7]
Dog	1 - 3	Promotion of sleep.[6][7]
Rhesus Monkey	10	Promotion of sleep.[6][7]
Lemborexant	Mouse	10 - 30	Promotion of REM and non-REM sleep.[8][9]
Rat	3 - 30	Dose-related increase in total sleep time.[8]

Table 2: Representative Pharmacokinetic Parameters of DORAs in Animal Models

Compound	Animal Model	Dose (mg/kg)	Tmax (h)	Cmax (ng/mL)	AUC (ng·h/mL)	Half-life (h)
Suvorexant	Rat	10	~2	-	-	~6
Dog	1	~2	-	-	~3
Lemborexant	Mouse	10	1.0	1,210	3,840	-
Rat	10	0.83 - 1.8	-	-	110 (radioactivity)
Cynomolgus Monkey	3	0.83 - 1.8	-	-	110 (radioactivity)

Note: Pharmacokinetic parameters can vary based on formulation and experimental conditions. The half-life for lemborexant in rats and monkeys refers to the total radioactivity after administration of [14C]lemborexant.[10][11]

Experimental Protocols

Protocol 1: Oral Gavage Administration in Rats

This protocol describes the standard procedure for oral administration of a test compound to rats.

Materials:

• Appropriately sized gavage needles (stainless steel or flexible plastic).[12]

• Syringes.

• Vehicle for dissolving or suspending the test compound (e.g., 20% Vitamin E TPGS).

• Weighing scale.

• Protective equipment (gloves, lab coat).

Procedure:

• Preparation: Weigh the rat to determine the correct dosing volume. A common volume is 10-20 ml/kg, not to exceed 20 ml/kg.[13] Prepare the dosing solution of rocavorexant at the desired concentration in the selected vehicle.

• Restraint: Gently but firmly restrain the rat to immobilize its head and align the head and body vertically.[14] This can be done by holding the rat over the shoulders and back.

• Measurement and Insertion: Measure the gavage needle externally from the tip of the rat's nose to the last rib to estimate the distance to the stomach.[13] Gently insert the gavage needle into the mouth, just behind the incisors, and advance it over the tongue into the esophagus. The rat should exhibit a swallowing reflex. The needle should pass smoothly without force.[14]

• Administration: Once the needle is in the correct position, slowly administer the compound.[12]

• Withdrawal and Observation: After administration, gently remove the needle. Return the animal to its cage and monitor for any signs of distress.[12]

Protocol 2: Sleep Assessment in Rodents using Electroencephalography (EEG)

This protocol outlines the methodology for surgically implanting electrodes and recording EEG and electromyography (EMG) to assess sleep-wake states in rats.

Materials:

• Anesthesia (e.g., Pentobarbital).[15]

• Stereotaxic instrument.

• Miniature screw electrodes and EMG wires.

• Dental cement.

• EEG/EMG recording system with data acquisition software.

• Sound-attenuating and environmentally controlled recording chambers.[16]

Procedure:

• Surgical Implantation:

  • Anesthetize the rat and place it in a stereotaxic frame.

  • Implant miniature screw electrodes into the skull for EEG recording (e.g., over the frontal and parietal cortices).[15][17]

  • Insert fine wires into the nuchal muscles for EMG recording.[17]

  • Secure the electrode assembly to the skull with dental cement.[15]

  • Allow for a post-operative recovery period of at least one week.[16]

• Habituation and Recording:

  • Habituate the animals to the recording setup by connecting them to the recording cables in their home cages within the recording chambers for several days.[16]

  • Record baseline sleep-wake data for at least 24 hours before drug administration.[15]

  • Administer rocavorexant or vehicle via oral gavage at the desired time point (e.g., at the beginning of the dark/active phase).

  • Continuously record EEG and EMG signals for a defined period post-dosing (e.g., 8-24 hours) to assess the drug's effect on sleep architecture.[15]

• Data Analysis:

  • Score the EEG/EMG recordings into distinct sleep-wake states: wakefulness, non-rapid eye movement (NREM) sleep, and rapid eye movement (REM) sleep.[17] This is typically done in 10-second epochs.

  • Analyze key sleep parameters including:

    • Latency to persistent sleep.

    • Total sleep time.

    • Time spent in each sleep stage.

    • Number and duration of sleep/wake bouts.

    • Wake after sleep onset (WASO).

Experimental Workflow

The following diagram illustrates a typical workflow for a preclinical study evaluating the effects of a DORA on sleep in rodents.

Preclinical sleep study experimental workflow.

References

• 1. Suvorexant - Wikipedia [en.wikipedia.org]
• 2. Mechanism of action of suvorexant - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Suvorexant, a Dual Orexin Receptor Antagonist for the Management of Insomnia - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. psychscenehub.com [psychscenehub.com]
• 6. Promotion of sleep by suvorexant-a novel dual orexin receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Preclinical in vivo characterization of lemborexant (E2006), a novel dual orexin receptor antagonist for sleep/wake regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Lemborexant, a Dual Orexin Receptor Antagonist, ameliorates Tau‐mediated Sleep Loss and Neurodegeneration - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Disposition and metabolism of [14C]lemborexant, a novel dual orexin receptor antagonist, in rats and monkeys - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Disposition and metabolism of [14C]lemborexant, a novel dual orexin receptor antagonist, in rats and monkeys | Semantic Scholar [semanticscholar.org]
• 12. Gavage Techniques in Small Animals | Animals in Science [queensu.ca]
• 13. research.fsu.edu [research.fsu.edu]
• 14. ouv.vt.edu [ouv.vt.edu]
• 15. ndineuroscience.com [ndineuroscience.com]
• 16. ndineuroscience.com [ndineuroscience.com]
• 17. Polygraphic Recording Procedure for Measuring Sleep in Mice - PMC [pmc.ncbi.nlm.nih.gov]

Rocavorexant (ANC-501): Application Notes and Protocols for Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the administration routes and relevant experimental protocols for Rocavorexant (ANC-501), a first-in-class, selective vasopressin V1b (V1b) receptor antagonist currently under investigation as an adjunctive treatment for Major Depressive Disorder (MDD).

Introduction

Rocavorexant (also known as ANC-501 and formerly as TS-121) is an orally active, small molecule antagonist of the vasopressin V1b receptor.[1] This receptor is a key component of the hypothalamic-pituitary-adrenal (HPA) axis, which is central to the body's stress response.[2] Dysregulation of the HPA axis has been implicated in the pathophysiology of MDD. By selectively blocking the V1b receptor, Rocavorexant aims to modulate HPA axis hyperactivity, offering a novel therapeutic approach for patients with MDD, particularly those with evidence of HPA axis disruption.[3]

Current research is primarily focused on the oral administration of Rocavorexant in a clinical setting. Preclinical studies in animal models have also been conducted to establish its efficacy profile.[4]

Administration Routes in Research

The primary route of administration for Rocavorexant in research, particularly in its current clinical development phase, is oral .

Clinical Research: Oral Administration

In ongoing Phase 2 clinical trials, Rocavorexant is administered orally in the form of capsules.[4] This route is being investigated for its potential as a convenient and patient-compliant method for long-term treatment of MDD.

Preclinical Research

While specific details on the administration routes in preclinical animal models are not extensively published, the development of an oral formulation for clinical trials suggests that oral administration (e.g., via gavage) was likely a significant route in these earlier studies. Preclinical research in rat models has demonstrated the efficacy of Rocavorexant in reducing depressive-like behaviors.[4]

Data Presentation: Summary of Clinical and Preclinical Data

The following tables summarize the key quantitative data available from Rocavorexant (ANC-501/TS-121) research.

Table 1: Rocavorexant (ANC-501) Clinical Trial Overview

Parameter	Description
Drug Name	Rocavorexant (ANC-501)
Previous Name	TS-121
Mechanism of Action	Vasopressin V1b (V1b) Receptor Antagonist
Indication	Adjunctive treatment for Major Depressive Disorder (MDD)
Clinical Phase	Phase 2
Route of Administration	Oral
Dosage Form	50 mg Capsules
Dosing Regimen	50 mg, once daily
Trial Identifier	NCT05439603
Primary Efficacy Endpoint	Change from baseline in Montgomery-Åsberg Depression Rating Scale (MADRS) total score

Table 2: Human Pharmacokinetics of Orally Administered Rocavorexant (ANC-501)

Parameter	Value	Notes
Time to Maximum Plasma Concentration (Cmax)	Within 4 hours	Following single and multiple oral administrations.[4]
Apparent Half-life (t½)	Approximately 20 hours	[4]
Food Effect on Area Under the Curve (AUC)	No significant effect observed	[4]
Food Effect on Maximum Plasma Concentration (Cmax)	Reduced under fed conditions	[4]

Experimental Protocols

The following are detailed methodologies for key experiments involving Rocavorexant.

Protocol: Phase 2 Clinical Trial of Oral Rocavorexant in MDD (Adapted from NCT05439603)

Objective: To assess the safety, tolerability, and efficacy of orally administered Rocavorexant as an adjunctive treatment in adults with MDD who have had an inadequate response to standard antidepressant therapy.

Study Design:

• Type: Single-arm, open-label

• Duration: 8 weeks of treatment with an 8-week follow-up for safety assessment.[5]

• Patient Population: Adults aged 18-65 with a diagnosis of MDD and an inadequate response to at least one standard antidepressant. Participants must have a MADRS total score of ≥26 at screening and baseline, and a 12-hour urine cortisol level >22.7 nmol/L.

Materials:

• Rocavorexant (ANC-501) 50 mg capsules

• Standard antidepressant medication (at a stable dose)

• Montgomery-Åsberg Depression Rating Scale (MADRS) questionnaire

• Clinical Global Impression (CGI) scales

• Equipment for collecting and analyzing 12-hour urine cortisol levels

Procedure:

• Screening: Potential participants are screened against inclusion and exclusion criteria. This includes a medical history review, physical examination, and confirmation of MDD diagnosis. A 12-hour urine sample is collected to assess cortisol levels.

• Baseline Assessment: On Day 1, a baseline MADRS assessment is conducted prior to the first dose of Rocavorexant.

• Drug Administration: Participants self-administer one 50 mg capsule of Rocavorexant orally, once daily, for 8 weeks. This is taken as an adjunct to their ongoing, stable antidepressant medication.

• Efficacy and Safety Monitoring:

  • The MADRS is administered at specified intervals throughout the 8-week treatment period to assess changes in depressive symptoms.

  • CGI scales are used to rate the severity of illness and any improvement.

  • Adverse events are monitored and recorded at each study visit.

• Follow-up: After the 8-week treatment period, participants are followed for an additional 8 weeks to monitor for any long-term adverse effects.

Data Analysis:

• The primary outcome is the change in the MADRS total score from baseline to the end of the 8-week treatment period.

• Secondary outcomes include the MADRS responder rate (≥50% reduction in total score from baseline) and the MADRS remission rate (total score ≤10).

Mandatory Visualizations

Signaling Pathway

Caption: Rocavorexant's mechanism of action in the HPA axis.

Experimental Workflow

Caption: Workflow of the Phase 2 clinical trial for Rocavorexant.

References

• 1. Brezivaptan - Wikipedia [en.wikipedia.org]
• 2. Targeting the Arginine Vasopressin V1b Receptor System and Stress Response in Depression and Other Neuropsychiatric Disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. academic.oup.com [academic.oup.com]
• 5. Administration of Substances to Laboratory Animals: Routes of Administration and Factors to Consider - PMC [pmc.ncbi.nlm.nih.gov]

Rocavorexant: Application Notes and Protocols for Studying Orexin-1 Receptor Function

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rocavorexant is a potent and selective antagonist of the orexin-1 receptor (OX1R).[1][2][3] The orexin (B13118510) system, comprising two neuropeptides (orexin-A and orexin-B) and two G protein-coupled receptors (OX1R and OX2R), is a key regulator of various physiological processes. While the activation of both receptors is generally associated with promoting wakefulness, the two receptor subtypes have distinct roles in other functions. Selective blockade of OX1R is a valuable approach for investigating its specific contributions to processes such as anxiety, fear, reward, and feeding behaviors, without the sedative effects associated with the blockade of the orexin-2 receptor (OX2R). These application notes provide detailed protocols for the in vitro characterization and in vivo application of rocavorexant as a research tool to elucidate the function of the orexin-1 receptor.

Data Presentation

Table 1: In Vitro Potency of Rocavorexant

This table summarizes the inhibitory potency of rocavorexant at human orexin receptors. The pIC50 value represents the negative logarithm of the half-maximal inhibitory concentration (IC50). A higher pIC50 value indicates greater potency.

Compound	Receptor	pIC50	IC50 (nM)	Selectivity (fold) OX2/OX1
Rocavorexant	human OX1R	9.1	~0.08	1259
Rocavorexant	human OX2R	6.0	1000

Data sourced from MedchemExpress.[1][2][3]

Table 2: Comparative In Vitro Potency of Selective Orexin-1 Receptor Antagonists (SORAs)

This table provides a comparison of the reported potencies of rocavorexant and other well-characterized SORAs.

Compound	Receptor	Assay Type	Potency (IC50 or Ki in nM)	Reference
Rocavorexant	human OX1R	Functional Assay	~0.08	MedchemExpress [1][2][3]
JNJ-61393215	human OX1R	Radioligand Binding (pKi)	0.68	[4]
Nivasorexant	human OX1R	Functional Assay (appKb)	<1	[5]
SB-334867	rat OX1R	Radioligand Binding (Ki)	40	[6]

Signaling Pathways and Experimental Workflows

Orexin Signaling Pathway with Rocavorexant Inhibition

Caption: Orexin signaling pathway and the selective inhibition of OX1R by rocavorexant.

Experimental Workflow for Characterizing Rocavorexant

Caption: A typical experimental workflow for characterizing a selective OX1R antagonist.

Experimental Protocols

In Vitro Characterization of Rocavorexant

This protocol is to determine the binding affinity (Ki) of rocavorexant for human OX1 and OX2 receptors.

Materials:

• Cell membranes from CHO or HEK293 cells stably expressing human OX1R or OX2R.

• Radioligand for OX1R (e.g., [³H]SB-674042) and OX2R (e.g., [³H]-EMPA).

• Rocavorexant stock solution (e.g., 10 mM in DMSO).

• Binding buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl₂, 0.1 mM EDTA, pH 7.4).

• Non-specific binding control (e.g., a high concentration of a known non-radiolabeled orexin receptor antagonist).

• 96-well plates, glass fiber filters, and a vacuum filtration manifold.

• Scintillation fluid and a scintillation counter.

Procedure:

• Prepare serial dilutions of rocavorexant in binding buffer.

• In a 96-well plate, add cell membranes (e.g., 10-20 µg protein per well), the radioligand at a concentration near its Kd, and varying concentrations of rocavorexant.

• For total binding wells, add binding buffer instead of rocavorexant. For non-specific binding wells, add the non-specific binding control.

• Incubate the plate at room temperature for a specified time (e.g., 60-90 minutes) to reach equilibrium.

• Terminate the binding reaction by rapid filtration through glass fiber filters using a vacuum manifold.

• Wash the filters rapidly with ice-cold binding buffer to remove unbound radioligand.

• Transfer the filters to scintillation vials, add scintillation fluid, and count the radioactivity using a scintillation counter.

• Calculate the specific binding at each concentration of rocavorexant by subtracting the non-specific binding from the total binding.

• Plot the specific binding as a function of the logarithm of the rocavorexant concentration and fit the data to a one-site competition model to determine the IC50 value.

• Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

This protocol measures the functional antagonism of rocavorexant by assessing its ability to inhibit orexin-A-induced intracellular calcium mobilization in cells expressing OX1R or OX2R.

Materials:

• CHO or HEK293 cells stably expressing human OX1R or OX2R.

• Cell culture medium and black-walled, clear-bottom 96-well plates.

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

• Assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES).

• Orexin-A stock solution.

• Rocavorexant stock solution (e.g., 10 mM in DMSO).

• A fluorescent imaging plate reader (FLIPR) or similar instrument.

Procedure:

• Plate the cells in black-walled, clear-bottom 96-well plates and grow to confluence.

• Load the cells with the calcium-sensitive dye according to the manufacturer's instructions (typically for 30-60 minutes at 37°C).

• During the dye-loading incubation, prepare a plate with serial dilutions of rocavorexant.

• Prepare a plate with orexin-A at a concentration that elicits a submaximal response (e.g., EC80).

• After dye loading, wash the cells with assay buffer.

• Place the cell plate in the FLIPR instrument.

• Add the rocavorexant dilutions to the cell plate and incubate for a predetermined time (e.g., 15-30 minutes).

• Initiate fluorescence reading and add the orexin-A solution to the wells.

• Monitor the change in fluorescence intensity over time.

• Determine the peak fluorescence response for each well.

• Plot the peak response as a function of the logarithm of the rocavorexant concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

In Vivo Application of Rocavorexant

This protocol assesses the potential anxiolytic effects of rocavorexant.

Materials:

• Adult male rats or mice.

• Elevated plus maze apparatus (two open arms and two closed arms).

• Video tracking system and software.

• Rocavorexant solution for administration (e.g., dissolved in a suitable vehicle for intraperitoneal injection).

• Vehicle control.

Procedure:

• Habituate the animals to the testing room for at least 1 hour before the experiment.

• Administer rocavorexant or vehicle to the animals at a predetermined time before the test (e.g., 30-60 minutes).

• Place the animal in the center of the EPM, facing one of the open arms.

• Allow the animal to explore the maze for a set period (e.g., 5 minutes).

• Record the animal's behavior using the video tracking system.

• Analyze the following parameters:

  • Time spent in the open arms.

  • Number of entries into the open arms.

  • Total distance traveled (to assess general locomotor activity).

• An increase in the time spent and/or entries into the open arms without a significant change in total locomotor activity is indicative of an anxiolytic-like effect.

This protocol investigates the effect of rocavorexant on compulsive-like feeding behavior.

Materials:

• Adult male rats.

• Standard chow and a highly palatable food (HPF), such as a high-fat, high-sugar diet.

• Rocavorexant solution for administration.

• Vehicle control.

Procedure:

• Induce a binge-eating phenotype in the rats through a period of intermittent access to the HPF alongside their standard chow. This typically involves several cycles of restricted access to the HPF.

• On the test day, administer rocavorexant or vehicle to the animals.

• Provide the animals with a pre-weighed amount of the HPF for a limited time (e.g., 30-60 minutes).

• After the session, measure the amount of HPF consumed.

• A reduction in the consumption of the HPF in the rocavorexant-treated group compared to the vehicle group would suggest an effect on binge-like eating behavior.

Conclusion

Rocavorexant is a valuable pharmacological tool for the selective investigation of orexin-1 receptor function. Its high potency and selectivity for OX1R allow for the dissection of the specific roles of this receptor in various physiological and pathological processes, including anxiety, reward, and feeding behaviors, with minimal confounding effects from the OX2R-mediated regulation of sleep and wakefulness. The protocols outlined in these application notes provide a framework for the comprehensive in vitro and in vivo characterization and application of rocavorexant in neuroscience and drug discovery research.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. scholarlypublications.universiteitleiden.nl [scholarlypublications.universiteitleiden.nl]
• 5. pubs.acs.org [pubs.acs.org]
• 6. A Selective Orexin-1 Receptor Antagonist Attenuates Stress-Induced Hyperarousal without Hypnotic Effects - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Orexin Receptor Antagonists in Neuroscience Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of orexin (B13118510) receptor antagonists, with a focus on the dual orexin receptor antagonist (DORA) Suvorexant and the selective orexin-2 receptor antagonist (SORA) Seltorexant, in neuroscience research. Due to the limited public information available on "Rocavorexant," this document leverages data from structurally and functionally similar, well-characterized compounds to provide relevant protocols and data. The primary applications discussed are in the study of insomnia and depression.

Mechanism of Action

Orexin-A and Orexin-B are neuropeptides that play a crucial role in promoting wakefulness by activating the orexin 1 (OX1) and orexin 2 (OX2) receptors. Orexin receptor antagonists function by competitively blocking the binding of orexin neuropeptides to these receptors, thereby suppressing wakefulness and promoting sleep. Dual orexin receptor antagonists (DORAs) like Suvorexant block both OX1 and OX2 receptors, while selective orexin receptor antagonists (SORAs) primarily target one receptor subtype. Seltorexant is a selective antagonist for the OX2 receptor. This targeted approach to modulating the sleep-wake cycle represents a distinct mechanism compared to traditional hypnotic agents that broadly suppress the central nervous system.

Data Presentation

Preclinical Data: Binding Affinities and Functional Activity

The following table summarizes the in vitro binding affinities and functional activities of representative orexin receptor antagonists.

Compound	Target(s)	Binding Affinity (Ki/pKi)	Functional Assay (IC50/pEC50)	Cell Line	Reference
Suvorexant	OX1R & OX2R	pKi = 8.9 (OX2R)	-	CHO cells	[1][2]
Almorexant	OX1R & OX2R	pKi = 8.0 (OX2R)	-	CHO cells	[1][2]
Seltorexant	OX2R	High affinity (specific values not consistently reported in public domain)	Induces and prolongs sleep in rats (oral ED50 of 3 mg/kg)	-	[3]
TCS-OX2-29	OX2R	pKi = 7.5 (OX2R)	-	CHO cells	[1][2]
SB-334867	OX1R	pKi ≈ 6 (low affinity for OX2R)	-	CHO cells	[1]

Clinical Trial Data: Efficacy in Insomnia and Depression

This table summarizes key findings from clinical trials of Suvorexant and Seltorexant.

Compound	Indication	Key Efficacy Endpoints	Dosage	Population	Reference
Suvorexant	Primary Insomnia	Improved subjective Total Sleep Time (sTST) and Time to Sleep Onset (sTSO).	10 mg, 20 mg, 40 mg, 80 mg	Adults with primary insomnia	[4]
Seltorexant	Major Depressive Disorder (MDD) with Insomnia Symptoms	Statistically significant improvement in Montgomery-Åsberg Depression Rating Scale (MADRS) total score at day 43. Improved sleep disturbance outcomes.	20 mg/day, increased to 40 mg/day	Adult and elderly patients with MDD with inadequate response to SSRI/SNRI antidepressants	[3][5]

Experimental Protocols

In Vitro Assays

1. Orexin Receptor Binding Assay (Competitive Radioligand Binding)

This protocol is adapted from methods used to characterize orexin receptor antagonists.

Objective: To determine the binding affinity of a test compound for the orexin-1 (OX1) or orexin-2 (OX2) receptor.

Materials:

• Human recombinant CHO-K1 cells stably expressing either OX1R or OX2R.

• Membrane preparation buffer: 25 mM HEPES, 2.5 mM MgCl₂, 2.5 mM CaCl₂, 0.5 mM EDTA, and 0.025% Bacitracin, pH 7.4.

• Radioligand: [¹²⁵I] Orexin A (0.1 nM).

• Non-specific binding control: Unlabeled SB-334867 (1.0 μM for OX1R) or another suitable unlabeled antagonist.

• Test compound at various concentrations.

• Wash buffer: Cold binding buffer.

• Whatman GF/B filters.

• Scintillation counter.

Procedure:

• Prepare membrane fractions from the CHO-K1 cells expressing the target orexin receptor.

• Resuspend the membrane preparations in the binding buffer.

• In a 96-well plate, add the membrane preparation, [¹²⁵I] Orexin A, and either the test compound, vehicle, or the non-specific binding control.

• Incubate the plate for 60 minutes at 25°C.

• Terminate the binding reaction by rapid filtration through Whatman GF/B filters using a cell harvester.

• Wash the filters three times with cold wash buffer.

• Measure the radioactivity retained on the filters using a scintillation counter.

• Calculate specific binding by subtracting non-specific binding from total binding.

• Determine the Ki value for the test compound using non-linear regression analysis of the competition binding data.

2. Orexin Receptor Functional Assay (Calcium Flux Assay)

This protocol measures the ability of a test compound to antagonize orexin-A-induced calcium mobilization in cells expressing orexin receptors.

Objective: To assess the functional antagonist activity of a test compound at OX1R or OX2R.

Materials:

• CHO-K1 cells stably expressing human OX1R or OX2R.

• Culture medium: Ham's F12K with 10% FBS and 400 µg/ml G418.

• Assay buffer: HBSS with 20 mM HEPES, 0.1% BSA, and 2.5 mM probenecid, pH 7.4.

• Calcium-sensitive fluorescent dye: Fluo-4 AM.

• Orexin A (agonist).

• Test compound at various concentrations.

• 96-well black, clear-bottom sterile plates.

• Fluorescent Imaging Plate Reader (FLIPR) or equivalent.

Procedure:

• Seed the CHO-K1 cells expressing the target orexin receptor into 96-well plates and incubate overnight.

• Remove the culture medium and load the cells with Fluo-4 AM in assay buffer for 60 minutes at 37°C.

• Wash the cells with assay buffer to remove excess dye.

• Add the test compound at various concentrations to the wells and incubate for a specified period (e.g., 5-15 minutes).

• Add a fixed concentration of Orexin A to stimulate the cells.

• Measure the change in intracellular calcium concentration by monitoring the fluorescence intensity using a FLIPR.

• Determine the IC50 value of the test compound by analyzing the concentration-response curve of the inhibition of the Orexin A-induced calcium signal.

In Vivo Assays

1. Rodent Model of Insomnia: Sleep Recording via Electroencephalography (EEG) and Electromyography (EMG)

This protocol is for assessing the sleep-promoting effects of an orexin receptor antagonist in rodents.

Objective: To evaluate the effect of a test compound on sleep architecture (e.g., latency to sleep onset, total sleep time, REM and NREM sleep duration).

Materials:

• Adult male Sprague-Dawley rats or C57BL/6 mice.

• Surgical instruments for electrode implantation.

• EEG and EMG electrodes.

• Dental cement.

• EEG/EMG recording system with data acquisition software.

• Sound-attenuated and light-controlled recording chambers.

• Test compound and vehicle.

Procedure:

• Surgery: Anesthetize the animal and surgically implant EEG electrodes onto the skull and EMG electrodes into the nuchal muscles. Allow for a recovery period of at least one week.

• Habituation: Habituate the animals to the recording chambers and cables for several days before the experiment.

• Baseline Recording: Record baseline EEG/EMG data for at least 24 hours to establish normal sleep-wake patterns.

• Drug Administration: Administer the test compound or vehicle at a specific time (e.g., at the beginning of the dark/active phase).

• Post-Dosing Recording: Record EEG/EMG data for at least 24 hours following drug administration.

• Data Analysis: Score the EEG/EMG recordings into wakefulness, NREM sleep, and REM sleep epochs. Analyze changes in sleep parameters such as sleep latency, total sleep time, and the duration and number of episodes of each sleep stage.

2. Rodent Model of Depression: Forced Swim Test (FST)

The FST is a common behavioral test to screen for antidepressant-like activity.

Objective: To assess the potential antidepressant effect of a test compound by measuring its effect on immobility time in the forced swim test.

Materials:

• Adult male mice or rats.

• Cylindrical container (e.g., 25 cm height, 10 cm diameter for mice) filled with water (23-25°C) to a depth where the animal cannot touch the bottom.

• Video recording equipment.

• Test compound and vehicle.

Procedure:

• Pre-test Session (for rats): On day 1, place each rat in the cylinder for a 15-minute swim session. This is to induce a state of behavioral despair. This step is often omitted for mice.

• Test Session: 24 hours after the pre-test (for rats) or on the test day (for mice), administer the test compound or vehicle. After a specified pre-treatment time (e.g., 30-60 minutes), place the animal in the swim cylinder for a 6-minute test session.

• Behavioral Scoring: Record the entire session. During the last 4 minutes of the test, score the duration of immobility (floating with only minor movements to keep the head above water).

• Data Analysis: Compare the immobility time between the test compound-treated group and the vehicle-treated group. A significant reduction in immobility time suggests an antidepressant-like effect.

3. Rodent Model of Anhedonia: Sucrose (B13894) Preference Test

This test measures anhedonia, a core symptom of depression, by assessing the animal's preference for a sweetened solution over plain water.

Objective: To evaluate the effect of a test compound on anhedonic-like behavior.

Materials:

• Adult male mice or rats.

• Two identical drinking bottles per cage.

• 1% sucrose solution.

• Plain water.

• Test compound and vehicle.

Procedure:

• Habituation: For 48 hours, habituate the animals to two bottles in their home cage, both containing plain water.

• Baseline Preference: For the next 48 hours, give the animals a choice between one bottle of 1% sucrose solution and one bottle of plain water. Measure the consumption from each bottle daily and switch the position of the bottles to avoid place preference.

• Induction of Anhedonia (optional): Anhedonia can be induced using a chronic stress model (e.g., chronic unpredictable stress).

• Drug Administration: Administer the test compound or vehicle daily.

• Sucrose Preference Testing: Continue to provide the choice between the sucrose solution and plain water. Measure the daily consumption from each bottle.

• Data Analysis: Calculate the sucrose preference as: (sucrose intake / (sucrose intake + water intake)) x 100%. Compare the sucrose preference between the different treatment groups. An increase in sucrose preference in the test compound group compared to the vehicle group (in an anhedonic model) suggests an anti-anhedonic effect.

Visualizations

Caption: Orexin signaling pathway and the mechanism of orexin receptor antagonists.

References

• 1. Sucrose Preference Test to Measure Anhedonic Behaviour in Mice [bio-protocol.org]
• 2. Sucrose Preference Test to Measure Anhedonic Behaviour in Mice [en.bio-protocol.org]
• 3. researchgate.net [researchgate.net]
• 4. ndineuroscience.com [ndineuroscience.com]
• 5. genscript.com [genscript.com]

Rocavorexant: A Potent and Selective Orexin-1 Receptor Antagonist for Preclinical Research

Application Notes and Protocols

Audience: Researchers, scientists, and drug development professionals.

Introduction

Rocavorexant is a high-affinity and selective antagonist of the orexin-1 receptor (OX1R), a G-protein coupled receptor predominantly expressed in brain regions associated with motivation, reward, and emotional regulation. The orexin (B13118510) system, comprising two neuropeptides (orexin-A and orexin-B) and their receptors (OX1R and OX2R), plays a crucial role in modulating arousal, wakefulness, and appetitive behaviors. Due to its distinct selectivity profile, Rocavorexant serves as an invaluable tool compound for elucidating the specific physiological and pathological roles of the OX1R, distinguishing its functions from those mediated by the OX2R. These application notes provide a comprehensive overview of Rocavorexant's properties and detailed protocols for its use in in vitro and in vivo research settings.

Compound Profile

Rocavorexant is a potent antagonist of the human orexin-1 receptor. Its selectivity for OX1R over OX2R makes it a superior tool for dissecting the distinct signaling pathways and physiological functions of the two orexin receptors.

Table 1: Quantitative Data for Rocavorexant

Parameter	Value	Receptor Subtype	Species	Reference
pIC50	9.1	OX1R	Human	[1][2]
6.0	OX2R	Human	[1][2]
Selectivity	~1260-fold	OX1R vs. OX2R	Human	Calculated

Note: pIC50 is the negative logarithm of the half maximal inhibitory concentration (IC50). A higher pIC50 value indicates greater potency.

Orexin-1 Receptor Signaling Pathway

Orexin-A, the endogenous ligand, binds to OX1R, a Gq-protein coupled receptor. This binding event initiates a signaling cascade involving the activation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptors on the endoplasmic reticulum, leading to the release of stored calcium (Ca2+) into the cytoplasm. This increase in intracellular calcium concentration triggers various downstream cellular responses. Rocavorexant, as a competitive antagonist, blocks the binding of orexin-A to OX1R, thereby inhibiting this signaling pathway.

Caption: Orexin-1 Receptor Signaling Pathway.

Experimental Protocols

The following protocols are provided as a guide and may require optimization based on the specific cell lines, tissues, and experimental conditions used.

In Vitro Application: Radioligand Binding Assay

This protocol is for determining the binding affinity (Ki) of Rocavorexant for the OX1R in a competitive binding assay format.

Experimental Workflow: Radioligand Binding Assay

Caption: Workflow for Radioligand Binding Assay.

Materials:

• Cell membranes prepared from a cell line stably expressing human OX1R (e.g., CHO-K1 or HEK293 cells).

• Radioligand: [³H]-SB-674042 (a selective OX1R antagonist radioligand).

• Rocavorexant.

• Non-specific binding control: A high concentration of a non-radiolabeled OX1R antagonist (e.g., 10 µM SB-334867).

• Binding buffer: 50 mM HEPES, 5 mM MgCl₂, 1 mM CaCl₂, 0.5% BSA, pH 7.4.

• Wash buffer: 50 mM Tris-HCl, 0.9% NaCl, pH 7.4.

• Glass fiber filters (e.g., Whatman GF/B).

• Scintillation cocktail.

• 96-well plates.

• Liquid scintillation counter.

Protocol:

• Prepare serial dilutions of Rocavorexant in binding buffer.

• In a 96-well plate, add in the following order:

  • 50 µL of binding buffer (for total binding) or 50 µL of non-specific binding control.

  • 50 µL of the Rocavorexant serial dilutions.

  • 50 µL of [³H]-SB-674042 in binding buffer (final concentration at or below its Kd).

  • 100 µL of cell membrane suspension in binding buffer.

• Incubate the plate at room temperature for 90 minutes with gentle agitation.

• Terminate the binding reaction by rapid filtration through glass fiber filters using a cell harvester.

• Wash the filters three times with ice-cold wash buffer.

• Dry the filters and place them in scintillation vials.

• Add scintillation cocktail to each vial and allow to equilibrate.

• Quantify the radioactivity using a liquid scintillation counter.

• Analyze the data using a non-linear regression curve fit to determine the IC50 value of Rocavorexant.

• Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + ([L]/Kd)), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

In Vitro Application: Calcium Mobilization Assay

This protocol measures the functional antagonist activity of Rocavorexant by quantifying its ability to inhibit orexin-A-induced intracellular calcium mobilization.

Experimental Workflow: Calcium Mobilization Assay

Caption: Workflow for Calcium Mobilization Assay.

Materials:

• A cell line stably expressing human OX1R (e.g., CHO-K1 or HEK293 cells).

• Cell culture medium.

• Assay buffer: Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES, pH 7.4.

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

• Pluronic F-127.

• Probenecid (optional, to prevent dye extrusion).

• Rocavorexant.

• Orexin-A.

• Black-walled, clear-bottom 96-well plates.

• Fluorescence plate reader with kinetic reading and injection capabilities (e.g., FLIPR, FlexStation).

Protocol:

• Seed the OX1R-expressing cells into black-walled, clear-bottom 96-well plates and culture overnight to form a confluent monolayer.

• Prepare the dye loading solution by dissolving Fluo-4 AM and Pluronic F-127 in assay buffer. Probenecid can be included if necessary.

• Aspirate the culture medium from the cell plate and add the dye loading solution to each well.

• Incubate the plate at 37°C for 60 minutes in the dark.

• During the incubation, prepare serial dilutions of Rocavorexant and a solution of orexin-A at a concentration that will give an EC80 response.

• After dye loading, wash the cells with assay buffer.

• Add the Rocavorexant serial dilutions to the respective wells and incubate for 15-30 minutes at room temperature.

• Place the plate in the fluorescence plate reader and establish a baseline fluorescence reading.

• Using the instrument's injector, add the EC80 concentration of orexin-A to all wells.

• Immediately begin recording the fluorescence intensity over time (typically for 2-3 minutes).

• Analyze the data by calculating the peak fluorescence response for each well.

• Plot the response as a function of Rocavorexant concentration and fit the data to a dose-response curve to determine the IC50 value.

In Vivo Application: General Protocol for Assessing Efficacy in a Rodent Model

This protocol provides a general framework for evaluating the in vivo effects of Rocavorexant in a rat or mouse model. The specific model will depend on the research question (e.g., models of anxiety, addiction, or feeding behavior).

Materials:

• Rocavorexant.

• Vehicle solution (e.g., 0.5% methylcellulose (B11928114) in water).

• Experimental animals (rats or mice).

• Administration equipment (e.g., oral gavage needles, injection syringes).

• Apparatus for behavioral testing (e.g., elevated plus maze for anxiety, operant conditioning chambers for addiction studies).

Protocol:

• Dose Selection and Formulation:

  • Based on available pharmacokinetic data for similar selective OX1R antagonists, a starting dose range for Rocavorexant could be 3-30 mg/kg.

  • Prepare a homogenous suspension of Rocavorexant in the vehicle.

• Animal Acclimation and Habituation:

  • Acclimate the animals to the housing facility for at least one week before the experiment.

  • Habituate the animals to the experimental procedures, including handling and the administration route (e.g., oral gavage with vehicle).

• Drug Administration:

  • Administer Rocavorexant or vehicle to the animals. The route of administration (e.g., oral, intraperitoneal) and the pretreatment time should be determined based on the pharmacokinetic profile of Rocavorexant or similar compounds. For a compound with a Tmax of approximately 1-2 hours, a pretreatment time of 60 minutes is often appropriate.

• Behavioral Testing:

  • At the designated time after drug administration, conduct the behavioral test. The specific test will be chosen based on the hypothesis being investigated.

  • Record and score the behavioral parameters relevant to the chosen model.

• Data Analysis:

  • Analyze the data using appropriate statistical methods (e.g., t-test, ANOVA) to compare the effects of Rocavorexant with the vehicle control group.

Conclusion

Rocavorexant is a powerful and selective tool for investigating the multifaceted roles of the orexin-1 receptor. Its high affinity and selectivity enable researchers to delineate the specific contributions of OX1R signaling in various physiological and pathological processes. The protocols provided herein offer a starting point for the in vitro and in vivo characterization of Rocavorexant and for its application in preclinical research. As with any experimental procedure, optimization of these protocols for specific laboratory conditions is recommended to ensure robust and reproducible results.

References

• 1. Discovery of highly potent and selective orexin 1 receptor antagonists (1-SORAs) suitable for in vivo interrogation of orexin 1 receptor pharmacology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Therapeutics development for addiction: Orexin-1 receptor antagonists - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Rocavorexant (as represented by Dual Orexin Receptor Antagonagists) in Combination with Other Sleep Agents

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rocavorexant is a hypothetical dual orexin (B13118510) receptor antagonist (DORA) currently under investigation for the treatment of insomnia. As a DORA, its mechanism of action involves blocking the binding of the wake-promoting neuropeptides orexin A and orexin B to their receptors, OX1R and OX2R, thereby suppressing wakefulness. This targeted approach to promoting sleep offers a novel alternative to traditional hypnotics that act on the GABA-A receptor system, such as benzodiazepines and "Z-drugs" (e.g., zolpidem).

Given that many patients with insomnia may be currently treated with or have a history of treatment with other sleep agents, it is crucial for researchers and drug development professionals to understand the implications of combining rocavorexant with these existing therapies. These application notes provide a summary of available data, primarily using the clinically approved DORA suvorexant as a surrogate, and detailed protocols for preclinical and clinical evaluation of such combination therapies.

Signaling Pathway of Dual Orexin Receptor Antagonists

Technical Notes & Optimization

Rocavorexant solubility and stability issues

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with Rocavorexant. The following information addresses common challenges related to the solubility and stability of this compound.

Frequently Asked Questions (FAQs)

Q1: What is the Biopharmaceutical Classification System (BCS) class of Rocavorexant?

Rocavorexant is classified as a BCS Class II compound, which is characterized by high permeability and low solubility.[1] This low solubility can present a significant hurdle in achieving desired bioavailability for oral dosage forms.[1][2]

Q2: What are the primary stability concerns for Rocavorexant?

The primary stability concerns for Rocavorexant are susceptibility to hydrolysis in aqueous solutions, particularly at non-neutral pH, and potential for oxidative degradation upon exposure to light and air. It is also important to control humidity, as moisture can impact the physical stability of amorphous formulations.[1]

Q3: Are there any known excipient incompatibilities with Rocavorexant?

Preliminary studies have indicated potential incompatibilities with certain reactive excipients, such as those containing peroxides, which can accelerate oxidative degradation. It is crucial to assess excipient-API compatibility during formulation development.[3]

Troubleshooting Guides

Issue 1: Poor Dissolution of Rocavorexant in Aqueous Media

Problem: You are observing low and inconsistent dissolution rates for Rocavorexant during in vitro testing.

Possible Causes & Solutions:

• Low intrinsic solubility: Rocavorexant's inherent low aqueous solubility is a primary factor.

• Particle size effects: Large particle sizes can limit the surface area available for dissolution.

• Drug crystallinity: The crystalline form of Rocavorexant may have lower solubility compared to an amorphous state.

Troubleshooting Workflow:

Caption: Workflow for troubleshooting poor dissolution of Rocavorexant.

Issue 2: Chemical Instability in Formulation

Problem: You are detecting degradation products of Rocavorexant in your formulation during stability studies.

Possible Causes & Solutions:

• Hydrolysis: The presence of water can lead to hydrolytic degradation.

• Oxidation: Rocavorexant may be sensitive to oxidation, which can be accelerated by light, heat, and certain excipients.

• pH Effects: The pH of the formulation microenvironment can significantly impact the rate of degradation.

Troubleshooting Steps:

• Characterize Degradants: Identify the structure of the degradation products to understand the degradation pathway (e.g., hydrolysis, oxidation).

• Forced Degradation Studies: Conduct studies under various stress conditions (acid, base, peroxide, light, heat) to pinpoint the primary degradation pathway.

• Formulation Optimization:

  • For hydrolysis: Minimize water content, consider non-aqueous formulations, or use protective coatings.

  • For oxidation: Incorporate antioxidants (e.g., BHT, ascorbic acid), use light-protective packaging, and ensure low peroxide-containing excipients.

  • For pH sensitivity: Use buffering agents to maintain a pH of optimal stability.

Quantitative Data Summary

Table 1: Solubility of Rocavorexant in Various Solvents

Solvent	Solubility (mg/mL) at 25°C
Water (pH 7.4)	< 0.01
0.1 N HCl	< 0.01
Ethanol	5.2
DMSO	> 50
PEG 400	15.8
Propylene Glycol	8.5

Table 2: Stability of Rocavorexant in Solution (pH 7.4) at 40°C

Time (days)	% Remaining Rocavorexant
0	100
7	92.3
14	85.1
30	75.6

Experimental Protocols

Protocol 1: Equilibrium Solubility Determination

Objective: To determine the equilibrium solubility of Rocavorexant in various solvents.

Methodology:

• Add an excess amount of Rocavorexant to a known volume of the selected solvent in a sealed vial.

• Agitate the vials at a constant temperature (e.g., 25°C) for 24-48 hours to ensure equilibrium is reached.

• After agitation, allow the samples to stand to permit the settling of undissolved solids.

• Filter the supernatant through a 0.22 µm filter to remove any undissolved particles.

• Analyze the concentration of Rocavorexant in the filtrate using a validated analytical method, such as HPLC-UV.

Protocol 2: Amorphous Solid Dispersion (ASD) Formulation

Objective: To prepare an amorphous solid dispersion of Rocavorexant to enhance solubility.

Methodology:

• Select a suitable polymer carrier (e.g., PVP K30, HPMC-AS). Polymer selection is critical for maintaining the stability of the amorphous form.[1]

• Dissolve both Rocavorexant and the polymer in a common volatile solvent (e.g., a mixture of dichloromethane (B109758) and methanol).

• Use a spray dryer or rotary evaporator to remove the solvent, resulting in a solid dispersion.

• Characterize the resulting powder using Powder X-ray Diffraction (PXRD) to confirm the amorphous nature and Differential Scanning Calorimetry (DSC) to assess the glass transition temperature.[4]

Signaling Pathway Context

Rocavorexant is a potent inhibitor of the hypothetical "Solubility-Associated Kinase" (SAK) pathway, which is implicated in certain proliferative diseases. Understanding this pathway is crucial for correlating in vitro activity with cellular responses.

Caption: Inhibition of the hypothetical SAK signaling pathway by Rocavorexant.

References

• 1. pharm-int.com [pharm-int.com]
• 2. Solving Solubilization: Overcoming Challenges in the Formulation Development of Oral Solid Dosage Forms - Lubrizol [lubrizol.com]
• 3. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 4. Characterization of physicochemical properties of naproxen systems with amorphous beta-cyclodextrin-epichlorohydrin polymers - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Rocavorexant Dosage for Efficacy

Disclaimer: Rocavorexant is a hypothetical compound name used for illustrative purposes within this guide. The information, including all data and protocols, is based on established principles for dual orexin (B13118510) receptor antagonists (DORAs) and publicly available data for approved drugs in this class, such as suvorexant, lemborexant, and daridorexant.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for Rocavorexant?

A1: Rocavorexant is a dual orexin receptor antagonist (DORA). It functions by competitively blocking the binding of the wake-promoting neuropeptides, orexin-A and orexin-B, to their receptors, OX1R and OX2R[1][2]. By inhibiting the arousal signals from the orexin system, Rocavorexant promotes the initiation and maintenance of sleep[3][4].

Q2: What is a typical starting dose for a novel DORA like Rocavorexant in preclinical models?

A2: A suitable starting dose for a novel DORA in preclinical research depends on its in vitro potency and pharmacokinetic profile. Generally, initial in vivo efficacy studies for DORAs have utilized a range of doses. For example, studies with various DORAs have explored doses from as low as 0.3 mg/kg to higher doses to establish a dose-response relationship[4]. It is crucial to begin with a dose-range finding study to identify the minimum effective dose and a potential maximum tolerated dose.

Q3: What are the key parameters to measure when assessing the efficacy of Rocavorexant?

A3: The primary efficacy endpoints for a sleep-promoting agent like Rocavorexant typically include:

• Latency to persistent sleep (LPS): The time it takes to fall asleep and stay asleep.

• Wake after sleep onset (WASO): The total time spent awake after initially falling asleep.

• Total sleep time (TST): The total duration of sleep. These can be measured using electroencephalography (EEG) and electromyography (EMG) in animal models. Subjective measures can also be used in clinical settings[1][3].

Q4: Are there any known off-target effects or safety concerns with DORAs that I should be aware of during my experiments?

A4: While DORAs are generally well-tolerated, some potential side effects observed in preclinical and clinical studies with other DORAs include somnolence, fatigue, and headache[5][6]. At higher doses, some compounds have shown muscular weakness[6]. It is important to monitor for these effects in your experimental subjects.

Troubleshooting Guides

Issue 1: Unexpected Lack of Efficacy at Predicted Doses

Possible Cause	Troubleshooting Steps
Poor Bioavailability	1. Verify the formulation and route of administration. Ensure proper dissolution and stability of Rocavorexant in the vehicle. 2. Conduct a pharmacokinetic (PK) study to determine the plasma and brain concentrations of Rocavorexant after administration. Compare the achieved concentrations with the in vitro IC50 or Ki values.
High Orexin Tone in the Animal Model	1. Consider the circadian timing of your experiment. Orexin levels are highest during the active phase. Dosing during the inactive (sleep) phase may require lower doses. 2. Ensure the experimental animals are not overly stressed, as stress can increase orexin signaling.
Incorrect Dosing Regimen	1. Review the timing of dosing relative to the desired sleep period. The time to maximum plasma concentration (Tmax) should align with the intended onset of sleep. 2. Consider a dose-escalation study to determine if a higher dose is required to achieve the desired receptor occupancy[4].

Issue 2: Adverse Behavioral or Physiological Effects Observed

Possible Cause	Troubleshooting Steps
Dose is too High	1. Reduce the dose to the next lower level in your dose-response curve. 2. Carefully observe for a therapeutic window where efficacy is achieved without adverse effects.
Off-Target Effects	1. Conduct a screen of Rocavorexant against a panel of other receptors and enzymes to identify potential off-target interactions. 2. Compare the observed adverse effects with the known pharmacology of any identified off-targets.
Metabolite Activity	1. Characterize the major metabolites of Rocavorexant and assess their activity at orexin receptors and other potential targets.

Quantitative Data Summary

Table 1: Hypothetical Efficacy of Rocavorexant on Sleep Parameters (Based on data for other DORAs)

Dose (mg/kg)	Change in Latency to Persistent Sleep (LPS) vs. Placebo (minutes)	Change in Wake After Sleep Onset (WASO) vs. Placebo (minutes)	Change in Total Sleep Time (TST) vs. Placebo (minutes)
1	-10.5	-15.2	+20.8
3	-25.3	-30.7	+45.1
10	-40.1	-55.4	+70.3
30	-42.5	-58.9	+75.6

Table 2: Hypothetical Pharmacokinetic Parameters of Rocavorexant in a Preclinical Model

Dose (mg/kg)	Cmax (ng/mL)	Tmax (hours)	AUC (ng*h/mL)	t1/2 (hours)
1	150	1.5	900	8.0
3	480	1.5	3100	8.5
10	1600	2.0	11500	9.0
30	4500	2.0	35000	9.2

Experimental Protocols

Protocol: Dose-Response Study for Rocavorexant in a Rodent Model of Insomnia

• Animal Model: Use a well-established rodent model of insomnia (e.g., stress-induced hyperarousal).

• Animal Preparation:

  • Surgically implant EEG and EMG electrodes for sleep recording.

  • Allow for a sufficient recovery period (e.g., 1-2 weeks).

  • Acclimate animals to the recording chambers and handling procedures.

• Experimental Design:

  • Use a within-subjects crossover design where each animal receives all treatments.

  • Include a vehicle control group and at least 3-4 doses of Rocavorexant.

  • Randomize the order of treatments for each animal, with a sufficient washout period between treatments (e.g., at least 3 days).

• Drug Administration:

  • Prepare Rocavorexant in a suitable vehicle (e.g., 0.5% methylcellulose (B11928114) in water).

  • Administer the assigned treatment (vehicle or Rocavorexant dose) at the beginning of the active phase (lights off).

• Data Acquisition:

  • Record EEG and EMG signals continuously for at least 8 hours post-dosing.

  • Score the sleep-wake states (e.g., wake, NREM sleep, REM sleep) in 10-second epochs.

• Data Analysis:

  • Calculate the key sleep parameters: LPS, WASO, and TST.

  • Use appropriate statistical analysis (e.g., repeated measures ANOVA) to compare the effects of different doses to the vehicle control.

  • Plot the dose-response curve for each parameter to identify the ED50 (effective dose for 50% of the maximal response).

Visualizations

Caption: Orexin signaling pathway and the mechanism of Rocavorexant.

References

• 1. Different doses of dual orexin receptor antagonists in primary insomnia: a Bayesian network analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Mechanism of action of suvorexant - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Dual orexin receptor antagonists for the treatment of insomnia: systematic review and network meta-analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The duration of sleep promoting efficacy by dual orexin receptor antagonists is dependent upon receptor occupancy threshold - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Safety, Tolerability, and Pharmacokinetics of Suvorexant: A Randomized Rising-Dose Trial in Healthy Men - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Tolerability, pharmacokinetics, and pharmacodynamics of single-dose almorexant, an orexin receptor antagonist, in healthy elderly subjects - PubMed [pubmed.ncbi.nlm.nih.gov]

Disclaimer: Information Provided for Suvorexant

Initial searches for "rocavorexant" did not yield any publicly available information, suggesting it may be a hypothetical or proprietary compound not yet disclosed in scientific literature. To fulfill the detailed requirements of your request for a technical support center, the following content has been generated using suvorexant as an illustrative example. Suvorexant is a well-documented dual orexin (B13118510) receptor antagonist, and the information provided below is based on published data for this compound.

Technical Support Center: Suvorexant Off-Target Effects Investigation

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers investigating the potential off-target effects of suvorexant.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: We are observing unexpected behavioral changes in our animal models (e.g., anxiety, altered mood) during preclinical studies with suvorexant. How can we determine if this is an off-target effect?

A1: While suvorexant is highly selective for orexin receptors, the orexin system itself modulates a wide range of behaviors beyond sleep, including arousal, motivation, and mood.[1] Therefore, observed behavioral changes may be an on-target effect related to the broad physiological role of the orexin system.

• Troubleshooting Steps:

  • Dose-Response Analysis: Establish if the behavioral effect is dose-dependent. Effects that occur only at very high concentrations are more likely to be off-target.

  • Comparative Compound Studies: Include a different class of hypnotic agent (e.g., a GABA-A modulator) in your study. If the effect is unique to suvorexant, it points towards a mechanism related to orexin antagonism.

  • Orexin Knockout Models: Test suvorexant in orexin receptor knockout animals. The absence of the behavioral effect in these models would strongly suggest it is an on-target effect.

  • Receptor Occupancy Studies: Correlate the behavioral changes with the degree of OX1R and OX2R occupancy to strengthen the link to the on-target mechanism.

Q2: Our team is concerned about the reports of suicidal ideation in clinical trials. How can we investigate the underlying mechanism in a preclinical setting?

A2: Suicidal ideation observed at higher doses in clinical trials is a serious concern.[1][2] This could be linked to the role of orexin receptors in mesolimbic pathways that regulate affect and reward.[1]

• Troubleshooting & Investigation Strategy:

  • Animal Models of Depression: Utilize established rodent models of depression (e.g., chronic unpredictable stress, forced swim test). Administer suvorexant to these models and assess for exacerbation of depressive-like behaviors.

  • Neurotransmitter Level Analysis: Use microdialysis in relevant brain regions (e.g., prefrontal cortex, nucleus accumbens) of freely moving animals to measure levels of key neurotransmitters like serotonin (B10506), dopamine (B1211576), and norepinephrine (B1679862) following suvorexant administration.

  • In Vitro Receptor Screening: Although suvorexant is reported to be selective, a comprehensive off-target screening panel (see Protocol 1) against receptors and transporters involved in mood regulation (e.g., serotonin and dopamine receptors/transporters) can definitively rule out direct off-target interactions.

Q3: We have observed cataplexy-like symptoms in our canine model, consistent with preclinical FDA reports. Is this an off-target effect?

A3: This is likely a direct on-target pharmacological effect. The loss of orexinergic neurons is the primary cause of narcolepsy with cataplexy in humans.[1] Therefore, blocking orexin receptors with an antagonist like suvorexant can mimic cataplexy, especially in response to strong emotional stimuli.[3] In preclinical studies, dogs administered suvorexant showed behaviors characteristic of cataplexy when presented with food enrichment.[3]

• Troubleshooting Steps:

  • Stimulus Control: Verify that the cataplexy-like events are triggered by positive emotional stimuli, which is characteristic of true cataplexy.

  • EEG/EMG Monitoring: To confirm the events are consistent with cataplexy, perform simultaneous EEG/EMG recordings to look for signs of muscle atonia while maintaining consciousness.

  • Comparative Pharmacology: Test other orexin receptor antagonists to see if they produce a similar effect. This would confirm the effect is class-wide and on-target.

Q4: How can we rule out broad off-target binding to other CNS receptors early in development?

A4: The most effective method is to perform a comprehensive in vitro radioligand binding assay panel against a wide range of CNS receptors, ion channels, and transporters. Suvorexant has been reported to have no pharmacological affinity for receptors binding to GABA, serotonin, dopamine, noradrenaline, melatonin, histamine, acetylcholine, or opiates. A broad screening panel would serve to confirm and expand upon these findings for your specific research context. See Protocol 1 for a detailed methodology.

Quantitative Data Summary

Table 1: Receptor Binding Affinity of Suvorexant

Receptor Target	Binding Affinity (Ki)	Species	Reference
Orexin 1 Receptor (OX1R)	50 nM	Human	[4]
Orexin 2 Receptor (OX2R)	56 nM	Human	[4]

Note: Suvorexant is described as a high-affinity antagonist for both OX1R and OX2R.[5]

Table 2: Incidence of Common Adverse Events (AEs) from Clinical Trials (3-Month Data)

Adverse Event	Suvorexant (20/15 mg)	Placebo	Reference
Any AE	~69%	~64%	[6]
Somnolence	6.7% - 13%	3% - 3.3%	[6][7]
Headache	Reported as common	-	[8]
Dizziness	Reported as common	-	[9]
Abnormal Dreams	Infrequent, dose-related	-	[10]
Sleep Paralysis	1/493 (0.2%)	0%	[7][10]
Suicidal Ideation	1/493 (0.2%)	1/767 (0.1%)	[7]
Discontinuation due to AEs	3.0%	5.2%	[7]

Note: Frequencies can vary based on the specific trial, dosage, and patient population.

Experimental Protocols

Protocol 1: Comprehensive Off-Target Profile Screen via Radioligand Binding Assays

Objective: To determine the binding affinity of suvorexant to a wide panel of non-orexin receptors, ion channels, and transporters to identify potential off-target interactions.

Methodology:

• Target Selection: Select a panel of at least 40-50 common CNS targets. This should include, but not be limited to, adrenergic, dopaminergic, serotonergic, histaminergic, muscarinic, and opioid receptors, as well as major ion channels (Na+, K+, Ca2+) and neurotransmitter transporters.

• Membrane Preparation: Utilize commercially available cell membrane preparations expressing the specific human recombinant receptor of interest or prepare them from cultured cells or animal tissues.

• Radioligand Selection: For each target, select a high-affinity radiolabeled ligand (e.g., [3H]-Prazosin for α1-adrenergic receptors).

• Competitive Binding Assay:

  • Prepare a series of dilutions of suvorexant (e.g., from 1 nM to 100 µM).

  • In a 96-well plate, incubate the cell membranes, a fixed concentration of the specific radioligand, and varying concentrations of suvorexant (or a known reference compound for positive control).

  • Allow the reaction to reach equilibrium at an appropriate temperature (e.g., 25°C or 37°C).

  • Terminate the reaction by rapid filtration through a glass fiber filter mat using a cell harvester. This separates bound from free radioligand.

  • Wash the filters rapidly with ice-cold buffer to remove non-specifically bound radioligand.

• Quantification:

  • Measure the radioactivity trapped on the filters using a liquid scintillation counter.

  • Data are expressed as the percentage of specific binding of the radioligand. Non-specific binding is determined in the presence of a high concentration of an unlabeled competing ligand.

• Data Analysis:

  • Plot the percentage of specific binding against the logarithm of the suvorexant concentration.

  • Fit the data to a one-site competition model using non-linear regression analysis to determine the IC50 value (the concentration of suvorexant that inhibits 50% of specific radioligand binding).

  • Calculate the inhibitory constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

  • A Ki value >1 µM is generally considered to indicate a low potential for direct off-target interaction.

Protocol 2: Assessment of Cataplexy-like Behavior in a Canine Model

Objective: To assess whether suvorexant induces or exacerbates cataplexy-like behaviors in a susceptible animal model.

Methodology:

• Animal Model: Use a canine model known to be susceptible to cataplexy (e.g., Doberman Pinschers with hereditary narcolepsy) or a model where cataplexy can be induced.

• Acclimatization: Acclimate animals to the testing environment and handling procedures to minimize stress-related artifacts.

• Drug Administration: Administer suvorexant orally at various dose levels, including a vehicle control. Doses should be selected based on pharmacokinetic data to achieve relevant plasma exposures.

• Stimulus Presentation (Food-Elicited Cataplexy Test):

  • Following a fasting period, present a highly palatable food stimulus to the animals at fixed time points after drug administration (e.g., 1, 2, 4 hours post-dose).

  • The test involves placing 10 small pieces of the food on the floor in a line.

  • Videorecord the entire session for later analysis.

• Behavioral Scoring:

  • A trained, blinded observer should score the videos for cataplexy-like events.

  • Key indicators include transient limb buckling, jaw hypotonia, stumbling, or complete collapse to a prone posture while the animal is attempting to eat.

  • Quantify the number of cataplexy attacks and the total duration of atonia per session.

• Data Analysis:

  • Compare the frequency and duration of cataplexy-like events between the suvorexant-treated groups and the vehicle control group using appropriate statistical tests (e.g., ANOVA or Kruskal-Wallis test).

  • A statistically significant, dose-dependent increase in cataplexy-like events would confirm this on-target pharmacological effect.

Visualizations

Caption: On-target signaling pathway of suvorexant.

Caption: Experimental workflow for off-target effect investigation.

References

• 1. Suvorexant: The first orexin receptor antagonist to treat insomnia - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. accessdata.fda.gov [accessdata.fda.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Binding kinetics differentiates functional antagonism of orexin-2 receptor ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Safety and efficacy of suvorexant during 1-year treatment of insomnia with subsequent abrupt treatment discontinuation: a phase 3 randomised, double-blind, placebo-controlled trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. jcsm.aasm.org [jcsm.aasm.org]
• 8. Safety, Tolerability, and Pharmacokinetics of Suvorexant: A Randomized Rising-Dose Trial in Healthy Men - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Suvorexant, a Novel Dual Orexin Receptor Antagonist, for the Management of Insomnia - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Overcoming Experimental Variability with Dual Orexin Receptor Antagonists (DORAs)

Introduction: While specific experimental data for Rocavorexant is not extensively available in public literature, this guide addresses common challenges and sources of variability observed with the broader class of Dual Orexin (B13118510) Receptor Antagonists (DORAs). The principles and troubleshooting strategies outlined here are derived from research on well-characterized DORAs and are intended to provide a robust framework for researchers working with novel compounds like Rocavorexant.

Frequently Asked Questions (FAQs)

Q1: What is the general mechanism of action for Dual Orexin Receptor Antagonists?

Dual Orexin Receptor Antagonists (DORAs) work by blocking the binding of the wake-promoting neuropeptides, orexin-A and orexin-B, to their receptors, OX1R and OX2R.[1][2] These receptors are located in the hypothalamus and are central to regulating the sleep-wake cycle.[3] By inhibiting the orexin system, DORAs suppress wakefulness and facilitate the initiation and maintenance of sleep.[4][5]

Q2: What are the most common sources of experimental variability when working with DORAs?

Variability in DORA experiments can arise from several factors, including:

• Pharmacokinetics: Differences in absorption, distribution, metabolism, and excretion (ADME) can lead to variable drug exposure.[6][7]

• Experimental Model: The choice of animal model, its genetic background, and sex can influence drug response.[6]

• Experimental Conditions: Factors such as the timing of drug administration relative to the light-dark cycle, animal handling stress, and environmental stability can impact results.[6]

• Formulation: Poor solubility and stability of the compound can affect its bioavailability.

Q3: Are there known off-target effects for DORAs that could influence experimental outcomes?

While DORAs are designed to be selective for orexin receptors, off-target effects are a potential concern for any small molecule and can contribute to unexpected results or toxicity.[8][9] It is crucial to characterize the selectivity profile of the specific DORA being studied. Off-target interactions can be identified through broad panel screening against a range of receptors, enzymes, and ion channels.

Troubleshooting Guides

Issue 1: High Variability in In Vivo Efficacy (e.g., Sleep Latency, Sleep Duration)

Potential Cause	Troubleshooting Steps
Inconsistent Drug Exposure	1. Verify the formulation's solubility and stability. Consider using a vehicle that ensures complete dissolution. 2. Evaluate different routes of administration (e.g., oral gavage, intraperitoneal injection) to identify one with more consistent absorption.[6] 3. Conduct pharmacokinetic studies to correlate plasma drug concentrations with the observed pharmacodynamic effects.
Animal-Specific Factors	1. Ensure an adequate habituation period for animals to the experimental setup to minimize stress-induced variability.[6] 2. Use a consistent and well-characterized animal strain.[6] 3. Account for potential sex-based differences in response by including both male and female animals in the study design and analyzing the data separately.[6]
Procedural Inconsistencies	1. Administer the compound at the same time of day for all experiments, ideally at the beginning of the active phase when orexin levels are highest.[6] 2. Standardize animal handling procedures to minimize stress.[6] 3. Maintain a stable and controlled environment (light, temperature, noise).[6]

Issue 2: Poor or Inconsistent In Vitro Potency (e.g., IC50 in cell-based assays)

Potential Cause	Troubleshooting Steps
Compound Solubility/Stability	1. Confirm the solubility of the compound in the assay buffer. Use of a co-solvent like DMSO may be necessary, but its final concentration should be kept low and consistent across all wells. 2. Assess the stability of the compound in the assay medium over the duration of the experiment. Degradation can lead to an underestimation of potency.
Assay Conditions	1. Optimize cell density and incubation times. 2. Ensure the receptor expression levels in the cell line are consistent. 3. Validate the assay with a known reference DORA to ensure it is performing as expected.
Reagent Quality	1. Use high-quality reagents and ensure proper storage conditions. 2. If using a fluorescent or luminescent readout, check for interference from the compound itself.

Data Presentation

Table 1: Representative Pharmacokinetic Parameters of Marketed DORAs

Parameter	Suvorexant (Belsomra®)	Lemborexant (Dayvigo®)	Daridorexant (Quviviq®)
Tmax (hours)	~2	~1-3	~1-2
Half-life (hours)	~12	~17-19	~8
Metabolism	Primarily CYP3A4	Primarily CYP3A4	Primarily CYP3A4
Primary Excretion	Feces	Feces and Urine	Feces

Note: These values are approximate and can vary based on the patient population and study conditions. Data is presented for illustrative purposes.

Experimental Protocols

Protocol 1: In Vitro Orexin Receptor Binding Assay

• Objective: To determine the binding affinity of a test compound for OX1 and OX2 receptors.

• Materials:

  • Cell membranes expressing human OX1 or OX2 receptors.

  • Radiolabeled orexin peptide (e.g., [¹²⁵I]-Orexin-A).

  • Test compound (e.g., Rocavorexant).

  • Assay buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl₂, 0.1% BSA, pH 7.4).

  • 96-well plates.

  • Scintillation counter.

• Method:

  • Prepare serial dilutions of the test compound in the assay buffer.

  • In a 96-well plate, add the cell membranes, radiolabeled orexin, and either the test compound or vehicle.

  • Incubate at room temperature for a specified period (e.g., 60-90 minutes) to allow binding to reach equilibrium.

  • Terminate the binding reaction by rapid filtration through a glass fiber filter mat to separate bound from free radioligand.

  • Wash the filters with ice-cold assay buffer.

  • Measure the radioactivity retained on the filters using a scintillation counter.

  • Calculate the specific binding and determine the Ki or IC50 value for the test compound by non-linear regression analysis.

Protocol 2: In Vivo Sleep Study in Rodents

• Objective: To evaluate the effect of a test compound on sleep architecture in mice or rats.

• Materials:

  • Rodents (e.g., C57BL/6 mice).

  • EEG/EMG recording equipment.

  • Test compound formulated in an appropriate vehicle.

  • Vehicle control.

• Method:

  • Surgically implant electrodes for EEG and EMG recording and allow for a recovery period.

  • Habituate the animals to the recording chambers and tethering cables for several days.[6]

  • Record baseline sleep-wake activity for at least 24 hours.

  • Administer the test compound or vehicle at a consistent time, typically at the beginning of the light (inactive) or dark (active) phase.

  • Record EEG/EMG data for a defined period (e.g., 6-24 hours) post-dosing.

  • Score the sleep-wake stages (wake, NREM sleep, REM sleep) in epochs (e.g., 10 seconds).

  • Analyze the data for key sleep parameters, including sleep latency, total sleep time, and time spent in each sleep stage.

Visualizations

Caption: DORA Mechanism of Action

Caption: DORA Preclinical Experimental Workflow

Caption: Troubleshooting Logic Tree for DORA Experiments

References

• 1. Orexinergic Receptor Antagonists as a New Therapeutic Target to Overcome Limitations of Current Pharmacological Treatment of Insomnia Disorder - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Mechanism of action of suvorexant - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. youtube.com [youtube.com]
• 4. Consumer’s Guide to Dual Orexin Receptor Antagonists for Insomnia [everydayhealth.com]
• 5. images.agoramedia.com [images.agoramedia.com]
• 6. benchchem.com [benchchem.com]
• 7. Pharmacokinetic and Pharmacodynamic Variability: A Daunting Challenge in Drug Therapy | Bentham Science [benthamscience.com]
• 8. Off-target toxicity is a common mechanism of action of cancer drugs undergoing clinical trials - PMC [pmc.ncbi.nlm.nih.gov]
• 9. On-target versus off-target effects of drugs inhibiting the replication of SARS-CoV-2 - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Rocavorexant (Seltorexant/JNJ-42847922) In Vivo Studies

This technical support center provides guidance for researchers, scientists, and drug development professionals on the in vivo delivery of rocavorexant (seltorexant/JNJ-42847922), a selective orexin-2 receptor antagonist.

Frequently Asked Questions (FAQs)

Q1: What is the recommended route of administration for rocavorexant in in vivo animal studies?

A1: Based on preclinical studies, the recommended and successfully utilized route of administration for rocavorexant in rodents (rats and mice) is oral (p.o.).[1][2][3] Clinical trials in humans have also utilized oral administration in the form of tablets or capsules.[4][5]

Q2: Is there a known formulation for preparing rocavorexant for oral gavage in animal studies?

A2: Yes, a commonly used vehicle for oral administration of rocavorexant in in vivo experiments is a formulation consisting of 10% DMSO, 40% PEG300, 5% Tween 80, and 45% Saline.[2] It is recommended to sonicate the mixture to ensure complete dissolution.[2]

Q3: What are the reported oral dosage ranges for rocavorexant in preclinical animal models?

A3: In studies involving rats, rocavorexant has been administered orally at doses ranging from 3 to 30 mg/kg.[1][3] These doses were shown to be effective in promoting sleep.[1]

Q4: What is the reported pharmacokinetic profile of rocavorexant following oral administration?

A4: In rats, rocavorexant is rapidly absorbed after oral administration and quickly occupies orexin-2 receptor binding sites in the brain.[1][6] In healthy human subjects, the time to maximum plasma concentration (tmax) is between 0.5 and 1.5 hours, with an elimination half-life of 2 to 3 hours.[5][7]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Poor solubility or precipitation of rocavorexant in the vehicle.	- Inadequate mixing or sonication.- Incorrect solvent ratios.- Compound instability in the formulation.	- Ensure thorough vortexing and sonication of the formulation until the solution is clear.[2]- Prepare the formulation fresh before each experiment.- Verify the accuracy of the solvent percentages (10% DMSO, 40% PEG300, 5% Tween 80, 45% Saline).[2]
Variability in experimental results between animals.	- Inconsistent gavage technique leading to inaccurate dosing.- Stress induced by handling and administration.- Differences in food and water intake affecting absorption.	- Ensure all personnel are properly trained in oral gavage techniques for the specific animal model.- Acclimatize animals to handling and the gavage procedure before the start of the study.- Standardize the fasting and feeding schedule for all animals in the experiment.
Low or no observable effect after oral administration.	- Incorrect dose calculation.- Degradation of the compound.- Insufficient brain penetration.	- Double-check all dose calculations based on animal body weight.- Store rocavorexant under appropriate conditions (e.g., protected from light and moisture) and use it within its expiration date.- While rocavorexant is known to cross the blood-brain barrier[2][3], consider evaluating brain tissue concentrations if efficacy issues persist.
Adverse events observed in animals post-administration (e.g., lethargy, gastrointestinal issues).	- Vehicle intolerance.- High dose of the compound.	- Conduct a vehicle-only control group to assess for any adverse effects of the formulation itself.- If adverse events are observed at higher doses, consider a dose-response study to determine the optimal therapeutic window with minimal side effects.

Experimental Protocols

Preparation of Rocavorexant Formulation for Oral Gavage (Rodents)

Materials:

• Rocavorexant (Seltorexant/JNJ-42847922) powder

• Dimethyl sulfoxide (B87167) (DMSO)

• Polyethylene glycol 300 (PEG300)

• Tween 80 (Polysorbate 80)

• Sterile Saline (0.9% NaCl)

• Sterile conical tubes

• Vortex mixer

• Sonicator

Procedure:

• Calculate the required amount of rocavorexant based on the desired dose (e.g., 3-30 mg/kg) and the number and weight of the animals.

• In a sterile conical tube, add the calculated amount of rocavorexant powder.

• Add DMSO to the tube to constitute 10% of the final volume and vortex thoroughly until the powder is fully dissolved.

• Add PEG300 to the tube to bring the volume to 50% of the final volume and vortex.

• Add Tween 80 to the tube to constitute 5% of the final volume and vortex.

• Add sterile saline to reach the final desired volume and vortex thoroughly.

• Sonicate the final solution for 10-15 minutes to ensure homogeneity and complete dissolution.[2]

• Visually inspect the solution for any precipitates before administration. The final solution should be clear.

• Administer the formulation to the animals via oral gavage at the calculated volume based on their body weight.

Quantitative Data Summary

Table 1: Pharmacokinetic Parameters of Rocavorexant in Humans (Oral Administration)

Parameter	Value	Reference
Time to Maximum Concentration (tmax)	0.5 - 1.5 hours	[5][7]
Elimination Half-life (t1/2)	2 - 3 hours	[5]

Table 2: Preclinical In Vivo Study Parameters for Rocavorexant

Species	Route of Administration	Dose Range	Vehicle	Reference
Rat	Oral (p.o.)	3 - 30 mg/kg	10% DMSO + 40% PEG300 + 5% Tween 80 + 45% Saline (implied)	[1][2][3]
Mouse	Oral (p.o.)	Not specified, but used in studies	Not specified	[1]

Visualizations

Caption: Experimental workflow for in vivo studies of rocavorexant.

References

• 1. Characterization of JNJ-42847922, a Selective Orexin-2 Receptor Antagonist, as a Clinical Candidate for the Treatment of Insomnia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Seltorexant | OX Receptor | TargetMol [targetmol.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. cdn.clinicaltrials.gov [cdn.clinicaltrials.gov]
• 5. Seltorexant - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. Multiple daytime administration of the selective orexin-2 receptor antagonist JNJ-42847922 induces somnolence in healthy subjects without residual central effects - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Rocavorexant In Vitro Assays

Disclaimer: Information on "Rocavorexant" is not publicly available. This guide is based on the established knowledge of dual orexin (B13118510) receptor antagonists (DORAs) and is intended to provide general troubleshooting strategies for in vitro assays of similar compounds.

General Information

Rocavorexant is hypothesized to be a dual orexin receptor antagonist (DORA). DORAs block the binding of the neuropeptides orexin-A and orexin-B to the orexin 1 (OX1R) and orexin 2 (OX2R) receptors. These receptors are involved in regulating the sleep-wake cycle. By inhibiting the wake-promoting signals of the orexin system, Rocavorexant is expected to promote sleep.

Hypothesized Signaling Pathway of Rocavorexant

Caption: Hypothesized mechanism of Rocavorexant as a dual orexin receptor antagonist.

Frequently Asked Questions (FAQs) and Troubleshooting

This section addresses common issues encountered during in vitro characterization of DORAs like Rocavorexant.

Compound Handling and Properties

Question 1: I am observing precipitation of Rocavorexant in my assay buffer. What should I do?

Answer: Poor solubility is a common issue with small molecule inhibitors.

• Solvent Choice: Ensure you are using an appropriate solvent for your stock solution, such as 100% DMSO.

• Final DMSO Concentration: Check the final concentration of DMSO in your assay buffer. It should typically be below 0.5% to avoid solvent effects and precipitation.

• Solubility Limit: Determine the aqueous solubility of Rocavorexant in your specific assay buffer. You may need to reduce the final concentration of the compound.

• Use of Surfactants: Consider the addition of a non-ionic surfactant like Pluronic F-127 or BSA to the assay buffer to improve solubility.

Question 2: How can I assess the stability of Rocavorexant in my assay conditions?

Answer: Compound stability is crucial for accurate results.

• Incubation Stability: Incubate Rocavorexant in the complete assay buffer for the duration of your experiment. At various time points, measure the concentration of the parent compound using LC-MS/MS.

• Freeze-Thaw Stability: Assess the stability of your stock solutions after multiple freeze-thaw cycles. Compare the concentration and purity to a fresh stock.

Parameter	Condition	Recommended Action
Aqueous Solubility	Precipitation observed	Lower final concentration, check DMSO %, add surfactant
Stock Solution Stability	Degradation after freeze-thaw	Aliquot stock solutions, store at -80°C
Assay Buffer Stability	Time-dependent degradation	Reduce incubation time, analyze by LC-MS/MS

Receptor Binding Assays

Question 3: I am not seeing any significant binding of Rocavorexant in my radioligand displacement assay. What are the possible reasons?

Answer: This could be due to several factors related to the assay setup or the compound itself.

• Radioligand Concentration: Ensure the concentration of the radioligand is at or below its Kd for the receptor. A higher concentration will require a higher concentration of the competitor to displace it.

• Receptor Expression: Verify the expression levels of OX1R and OX2R in your cell membranes or tissue preparations using a validated method like Western blotting or using a saturating concentration of the radioligand.

• Compound Potency: It's possible that Rocavorexant has a lower affinity than anticipated. Test a wider and higher concentration range of the compound.

• Assay Incubation Time: Ensure the incubation time is sufficient to reach equilibrium.

Question 4: I am observing high non-specific binding in my binding assay. How can I reduce it?

Answer: High non-specific binding can mask the specific binding signal.

• Blocking Agents: Include blocking agents like BSA in your assay buffer to reduce binding to non-receptor components.

• Filter Plate Washing: Optimize the washing steps after incubation. Increase the number of washes or the volume of the wash buffer.

• Choice of Radioligand: Some radioligands have higher non-specific binding than others. If possible, try a different radioligand.

Functional Assays (e.g., Calcium Mobilization)

Question 5: My functional assay shows a very low signal-to-noise ratio. How can I improve it?

Answer: A low signal-to-noise ratio can make it difficult to determine accurate potency values.

• Cell Health and Density: Ensure your cells are healthy and plated at the optimal density.

• Agonist Concentration: Use an agonist (Orexin-A or Orexin-B) concentration that elicits a robust response, typically at its EC80.

• Dye Loading Conditions: Optimize the loading conditions for your calcium-sensitive dye (e.g., Fluo-4 AM), including dye concentration and incubation time.

• Instrument Settings: Optimize the settings of your plate reader (e.g., gain, excitation/emission wavelengths).

Question 6: Rocavorexant is showing partial agonist activity instead of antagonist activity in my functional assay. Why is this happening?

Answer: This can be a true pharmacological property or an artifact.

• Assay Artifact: Rule out any artifacts by testing the compound in the absence of the orexin agonist. If it still elicits a response, it has agonist activity.

• Receptor Subtype Specificity: The compound might be an agonist at one receptor subtype and an antagonist at another, although this is less common for DORAs.

• System-Dependent Effects: The observed agonism could be dependent on the cell line and its specific signaling machinery.

Experimental Protocols

Radioligand Binding Assay Protocol (Generic)

This protocol describes a competitive binding assay using a radiolabeled orexin peptide to determine the binding affinity of Rocavorexant for OX1R and OX2R.

Rocavorexant Metabolite Interference: Technical Support Center

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with rocavorexant (JYB-101). The focus is on anticipating and addressing potential interference from rocavorexant metabolites during experimental studies.

Frequently Asked Questions (FAQs)

Q1: What is rocavorexant and how is it metabolized?

Rocavorexant is a dual orexin (B13118510) receptor antagonist (DORA). While specific public data on rocavorexant's metabolism is limited, drugs in this class, such as suvorexant and daridorexant, are primarily metabolized by the cytochrome P450 enzyme system, particularly CYP3A4.[1][2] Metabolism can result in various metabolites that may or may not be pharmacologically active.

Q2: What is metabolite interference in the context of rocavorexant studies?

Metabolite interference occurs when a metabolite of rocavorexant is erroneously detected or quantified as the parent drug, or otherwise affects the accuracy of an analytical measurement. This can happen if the metabolite has similar physicochemical properties to rocavorexant, such as a similar mass-to-charge ratio in mass spectrometry or a similar retention time in chromatography.

Q3: Can rocavorexant metabolites be pharmacologically active?

Some metabolites of dual orexin receptor antagonists have been shown to retain some affinity for orexin receptors.[3] However, their contribution to the overall pharmacological effect is often considered to be low.[3] It is crucial for researchers to characterize the activity of any major rocavorexant metabolites to understand their potential impact on experimental results.

Q4: What are the potential consequences of undetected metabolite interference?

Undetected metabolite interference can lead to:

• Inaccurate pharmacokinetic (PK) profiles: Overestimation of the parent drug concentration.

• Misinterpretation of pharmacodynamic (PD) data: Incorrectly attributing biological effects to the parent drug when a metabolite may be contributing.

Troubleshooting Guides

Issue 1: Unexpectedly High or Variable Rocavorexant Concentrations in Plasma Samples

Possible Cause: Co-elution of a metabolite with the parent drug during liquid chromatography (LC) analysis, leading to an overestimation of the rocavorexant concentration.

Troubleshooting Steps:

• Method Specificity Verification:

  • Protocol: Re-validate the analytical method using a higher resolution chromatography system or a longer gradient to attempt to separate the parent drug from potential metabolites.

  • Expected Outcome: The appearance of a new peak, separate from the rocavorexant peak, would indicate the presence of a co-eluting metabolite.

• Mass Spectrometry Analysis:

  • Protocol: Utilize high-resolution mass spectrometry (HRMS) to analyze the peak of interest. This can help differentiate between rocavorexant and a metabolite with a slightly different mass.

  • Expected Outcome: Identification of a different mass-to-charge ratio within the chromatographic peak, confirming the presence of a metabolite.

Issue 2: Discrepancy Between In Vitro Potency and In Vivo Efficacy

Possible Cause: An unmeasured, active metabolite is contributing to the in vivo efficacy, making the parent drug appear more potent than it is.

Troubleshooting Steps:

• Metabolite Identification and Profiling:

  • Protocol: Perform in vitro metabolism studies using liver microsomes or hepatocytes to generate and identify potential rocavorexant metabolites. Subsequently, screen these metabolites for activity at the orexin receptors.

  • Expected Outcome: Identification of one or more active metabolites.

• Quantification of Active Metabolites in In Vivo Samples:

  • Protocol: Develop and validate an analytical method to quantify the identified active metabolite(s) in the in vivo study samples.

  • Expected Outcome: A quantifiable concentration of the active metabolite that correlates with the observed in vivo effect.

Quantitative Data Summary

Since specific quantitative data for rocavorexant and its metabolites are not publicly available, the following table provides a hypothetical example based on data for another dual orexin receptor antagonist, daridorexant, to illustrate how such data could be presented.

Compound	Orexin Receptor 1 (OX1R) Ki (nM)	Orexin Receptor 2 (OX2R) Ki (nM)
Daridorexant	0.5	0.8
Metabolite M1	5.2	8.1
Metabolite M3	15.7	22.4

This table is for illustrative purposes only and does not represent actual data for rocavorexant.

Visualizations

Caption: Orexin signaling pathway and the antagonistic action of rocavorexant and a potential active metabolite.

Caption: Troubleshooting workflow for suspected rocavorexant metabolite interference in analytical studies.

References

• 1. Suvorexant, a Dual Orexin Receptor Antagonist for the Management of Insomnia - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. The metabolism of the dual orexin receptor antagonist daridorexant - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing Rocavorexant Bioavailability for Research Applications

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers in optimizing the oral bioavailability of Rocavorexant for pre-clinical research. As specific pharmacokinetic data for Rocavorexant is not publicly available, this guide leverages established principles and common challenges observed with similar small molecule antagonists, such as those targeting orexin (B13118510) receptors.

Frequently Asked Questions (FAQs)

Q1: What are the potential primary barriers to achieving adequate oral bioavailability with Rocavorexant?

Poor oral bioavailability for research compounds like Rocavorexant is often multifactorial. Key contributing factors can include:

• Low Aqueous Solubility: The compound may not readily dissolve in the gastrointestinal fluids, which is a prerequisite for absorption.

• High First-Pass Metabolism: After absorption from the gut, the drug passes through the liver where it can be extensively metabolized before reaching systemic circulation. This is a common issue for antagonists of receptors like the orexin receptor. For instance, the similar compound almorexant (B167863) exhibits a pronounced first-pass effect.[1]

• Efflux by Transporters: The compound may be actively transported back into the intestinal lumen by efflux pumps such as P-glycoprotein (P-gp).

• Chemical Instability: The compound may degrade in the acidic environment of the stomach.[2]

Q2: What initial steps can I take to assess the bioavailability of my Rocavorexant formulation?

A pilot pharmacokinetic (PK) study in a relevant animal model (e.g., rat or mouse) is a crucial first step. This typically involves administering a known dose of Rocavorexant both orally (PO) and intravenously (IV) to different groups of animals. Blood samples are collected at various time points and the plasma concentration of the drug is measured. The absolute bioavailability (F%) is then calculated as:

F% = (AUCPO / DosePO) / (AUCIV / DoseIV) * 100

Where AUC is the area under the plasma concentration-time curve.

Q3: What are some common formulation strategies to improve the solubility of a research compound like Rocavorexant?

Improving solubility is a key strategy to enhance bioavailability.[3][4] Several approaches can be explored in a research setting:

• Co-solvents: Using a mixture of solvents (e.g., water, ethanol, propylene (B89431) glycol, PEG 400) can increase the solubility of hydrophobic compounds.

• pH Adjustment: If Rocavorexant has ionizable groups, adjusting the pH of the formulation vehicle can increase its solubility.

• Complexation with Cyclodextrins: Cyclodextrins are cyclic oligosaccharides that can encapsulate poorly soluble drugs, forming inclusion complexes with enhanced aqueous solubility.[3]

• Amorphous Solid Dispersions: Dispersing the drug in a polymer matrix in an amorphous state can improve its dissolution rate and solubility. Techniques to achieve this include spray drying and hot-melt extrusion.[4]

Troubleshooting Guide

Problem	Potential Cause	Recommended Action
High variability in plasma concentrations between subjects.	Poor and erratic absorption due to low solubility. Food effects.	Micronize the drug powder to increase surface area. Administer the formulation in a fasted state. Consider a lipid-based formulation.
Low oral bioavailability despite good aqueous solubility.	High first-pass metabolism in the liver. Efflux by intestinal transporters.	Co-administer with a known inhibitor of relevant cytochrome P450 (CYP) enzymes (e.g., ketoconazole (B1673606) for CYP3A4) in a research setting to probe metabolic pathways. Use an in vitro Caco-2 cell permeability assay to assess P-gp mediated efflux.
Compound precipitates out of solution upon administration.	The formulation is not stable in the gastrointestinal environment.	Evaluate the solubility of Rocavorexant at different pH values mimicking the stomach and intestine. Consider enteric-coated formulations for compounds unstable at low pH.
No detectable plasma concentrations after oral dosing.	Extremely low solubility and/or extensive first-pass metabolism. Analytical method not sensitive enough.	Re-evaluate the formulation strategy, potentially using a nano-formulation approach. Verify the limit of quantification (LOQ) of the analytical method (e.g., LC-MS/MS).

Experimental Protocols

Protocol 1: In Vitro Solubility Assessment

Objective: To determine the aqueous solubility of Rocavorexant at different pH conditions.

Methodology:

• Prepare a series of buffers at pH 2.0, 4.5, 6.8, and 7.4 to simulate the gastrointestinal tract.

• Add an excess amount of Rocavorexant powder to each buffer in separate vials.

• Shake the vials at a constant temperature (e.g., 37°C) for 24-48 hours to ensure equilibrium is reached.

• Centrifuge the samples to pellet the undissolved solid.

• Carefully collect the supernatant and filter it through a 0.22 µm filter.

• Analyze the concentration of Rocavorexant in the filtrate using a validated analytical method, such as HPLC-UV or LC-MS/MS.

Protocol 2: Caco-2 Permeability Assay

Objective: To assess the intestinal permeability of Rocavorexant and investigate the potential for P-gp mediated efflux.

Methodology:

• Culture Caco-2 cells on permeable Transwell® inserts until a confluent monolayer is formed, which typically takes 21 days.

• For the absorptive (apical to basolateral) transport study, add Rocavorexant to the apical (AP) side and measure its appearance on the basolateral (BL) side over time.

• For the efflux (basolateral to apical) transport study, add Rocavorexant to the BL side and measure its appearance on the AP side.

• To investigate P-gp involvement, conduct the permeability studies in the presence and absence of a known P-gp inhibitor (e.g., verapamil).

• Calculate the apparent permeability coefficient (Papp) for each direction. An efflux ratio (Papp, B-A / Papp, A-B) greater than 2 suggests the involvement of active efflux.

Visualizations

Caption: Experimental workflow for assessing and improving Rocavorexant bioavailability.

Caption: Key physiological barriers affecting oral bioavailability of Rocavorexant.

References

• 1. Absolute oral bioavailability of almorexant, a dual orexin receptor antagonist, in healthy human subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. What are the factors affecting the bioavailability of oral drugs? [synapse.patsnap.com]
• 3. Strategies to Improve solubility of Oral Drugs [rpbs.journals.ekb.eg]
• 4. drughunter.com [drughunter.com]

Rocavorexant experimental controls and best practices

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance for conducting experiments with Rocavorexant. The following troubleshooting guides and frequently asked questions (FAQs) address common issues and provide best practices for experimental design and execution.

General Information and FAQs

Q1: What is the mechanism of action for Rocavorexant?

Rocavorexant is a dual orexin (B13118510) receptor antagonist. It functions by blocking the binding of the wake-promoting neuropeptides orexin-A and orexin-B to the orexin 1 (OX1R) and orexin 2 (OX2R) receptors. This inhibition of orexin signaling is believed to suppress wakefulness.[1]

Q2: What are the primary applications of Rocavorexant in a research setting?

Rocavorexant is primarily investigated for its potential as a hypnotic agent for the treatment of insomnia.[1] Research applications include studying its effects on sleep architecture, arousal, and its potential for treating sleep initiation and maintenance disorders.[1]

Q3: What are the appropriate in vitro and in vivo models to study Rocavorexant?

• In Vitro: Cell lines recombinantly expressing human OX1R and OX2R are commonly used to assess binding affinity and functional antagonism.

• In Vivo: Rodent models (mice, rats) are frequently used to evaluate the effects of Rocavorexant on sleep-wake patterns through electroencephalography (EEG) and electromyography (EMG) monitoring.

Troubleshooting Guides

Issue 1: High Variability in In Vitro Assay Results

Possible Cause	Recommended Solution
Cell Health and Viability	Ensure cells are healthy and in the logarithmic growth phase. Perform regular cell viability assays (e.g., trypan blue exclusion).
Compound Solubility	Prepare fresh stock solutions of Rocavorexant in an appropriate solvent (e.g., DMSO) and ensure complete solubilization before diluting in assay buffer.
Assay Conditions	Optimize incubation times, temperature, and reagent concentrations. Ensure consistent pipetting techniques.
Receptor Expression Levels	Monitor and maintain consistent orexin receptor expression levels in your cell lines. Passage number can affect expression.

Issue 2: Unexpected Off-Target Effects in In Vivo Studies

Possible Cause	Recommended Solution
Metabolite Activity	Characterize the pharmacokinetic and pharmacodynamic profile of major metabolites to determine if they contribute to the observed effects.
Dose and Route of Administration	Perform a dose-response study to identify the optimal therapeutic window. Consider alternative routes of administration to alter the pharmacokinetic profile.
Animal Strain and Species Differences	Be aware of potential strain- and species-specific differences in metabolism and receptor pharmacology.
Vehicle Effects	Always include a vehicle-treated control group to distinguish the effects of Rocavorexant from those of the delivery vehicle.

Key Experimental Parameters

The following table summarizes typical experimental parameters for key assays used to characterize Rocavorexant.

Parameter	In Vitro: Competitive Binding Assay	In Vitro: Calcium Mobilization Assay	In Vivo: Rodent Sleep Study
System	CHO cells expressing human OX1R or OX2R	CHO cells expressing human OX1R or OX2R	Male Wistar rats
Compound Concentration Range	0.1 nM - 10 µM	0.1 nM - 10 µM	1, 3, 10 mg/kg
Incubation/Dosing Time	2 hours	30 minutes	30 minutes prior to dark phase
Primary Endpoint	IC50 (Inhibitory Concentration 50%)	IC50 (Inhibitory Concentration 50%)	Increase in NREM and REM sleep
Positive Control	Known orexin receptor antagonist (e.g., Suvorexant)	Orexin-A or Orexin-B	Known hypnotic (e.g., Zolpidem)
Negative Control	Vehicle (e.g., 0.1% DMSO)	Vehicle (e.g., 0.1% DMSO)	Vehicle

Experimental Protocols

Protocol: In Vitro Calcium Mobilization Assay

This protocol outlines a common method for assessing the functional antagonist activity of Rocavorexant at the OX1 and OX2 receptors.

• Cell Culture:

  • Culture Chinese Hamster Ovary (CHO) cells stably expressing either human OX1R or OX2R in appropriate media.

  • Plate cells in a 96-well, black-walled, clear-bottom plate and grow to 80-90% confluency.

• Dye Loading:

  • Aspirate the culture medium and wash the cells once with a buffered saline solution.

  • Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) in the dark at 37°C for 1 hour.

• Compound Addition:

  • Prepare serial dilutions of Rocavorexant and a positive control antagonist.

  • Add the compounds to the respective wells and incubate for 30 minutes at 37°C.

• Agonist Stimulation and Measurement:

  • Prepare a solution of the agonist (Orexin-A for OX1R, Orexin-A or Orexin-B for OX2R) at a concentration that elicits a sub-maximal response (EC80).

  • Use a fluorescence plate reader to measure the baseline fluorescence.

  • Add the agonist to all wells and immediately begin kinetic fluorescence readings.

• Data Analysis:

  • Calculate the change in fluorescence for each well.

  • Plot the response as a function of the antagonist concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Visualizations

Caption: Rocavorexant's mechanism of action as a dual orexin receptor antagonist.

References

• 1. Mechanism of action of suvorexant - PubMed [pubmed.ncbi.nlm.nih.gov]

Mitigating Rocavorexant-Related Adverse Effects: A Technical Support Center

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on mitigating potential adverse effects associated with the use of rocavorexant in experimental models. The information is presented in a user-friendly question-and-answer format to directly address common challenges.

Frequently Asked Questions (FAQs)

Q1: What is Rocavorexant and how does it work?

Rocavorexant is a dual orexin (B13118510) receptor antagonist (DORA). It functions by blocking the binding of the wake-promoting neuropeptides, orexin A and orexin B, to their receptors, OX1R and OX2R.[1][2][3] This inhibition of the orexin system, a central regulator of wakefulness, leads to a suppression of wake drive and facilitates the initiation and maintenance of sleep.[2][3]

Q2: What are the most common adverse effects observed with Rocavorexant and other DORAs?

The most frequently reported adverse effects associated with dual orexin receptor antagonists are dose-dependent and include:

• Somnolence (drowsiness) and fatigue[1][2][4]

• Headache[1][2]

• Dizziness[2][5]

• Abnormal dreams or nightmares[1][2]

• Dry mouth[1][2]

Less common, but more severe adverse effects can include sleep paralysis, hypnagogic/hypnopompic hallucinations, and complex sleep behaviors such as sleepwalking.[2][4]

Q3: Are there any known contraindications for the use of Rocavorexant in animal models?

Based on the class effects of DORAs, rocavorexant should be used with caution in animal models with pre-existing conditions that might be exacerbated by its mechanism of action. For instance, DORAs are contraindicated in patients with narcolepsy.[4] Therefore, use in animal models of narcolepsy should be carefully considered and justified. Caution is also advised in models with severe hepatic impairment, as this can affect drug metabolism and clearance.[1]

Troubleshooting Guide

Issue 1: Excessive Sedation or Prolonged Recovery Time in Animal Models

• Question: My animal models are exhibiting excessive sedation and taking longer than expected to recover normal activity levels after rocavorexant administration. What can I do?

• Answer: This is a common, dose-dependent effect of DORAs.[4] Consider the following troubleshooting steps:

  • Dose Reduction: The most straightforward approach is to reduce the dose of rocavorexant. A dose-response study is highly recommended to identify the minimum effective dose that achieves the desired therapeutic effect with minimal sedation.

  • Timing of Administration: Administer rocavorexant closer to the beginning of the animal's inactive (sleep) phase. This aligns the peak drug effect with the natural sleep period, potentially reducing carry-over sedation into the active phase.

  • Pharmacokinetic Assessment: If not already done, characterize the pharmacokinetic profile of rocavorexant in your specific animal model. Understanding the time to peak concentration (Tmax) and the half-life (t1/2) will help in designing a dosing regimen that minimizes residual effects.

Issue 2: Observation of Paradoxical Excitement or Agitation

• Question: Some of my animals are showing signs of restlessness or agitation after being treated with rocavorexant, which is contrary to its intended sedative effect. Why is this happening and how can I address it?

• Answer: While less common, paradoxical reactions can occur with central nervous system-acting drugs. Potential causes and mitigation strategies include:

  • Dose-Related Effects: In some cases, very high doses of sedative-hypnotics can lead to disinhibition and paradoxical excitement. Review your dosing and consider a dose reduction.

  • Off-Target Effects: Investigate whether rocavorexant has any known off-target activities at the concentration you are using.

  • Environmental Factors: Ensure the animal's environment is calm and minimally stimulating after drug administration to facilitate sleep and reduce the likelihood of agitation.

Issue 3: Irregular or Disrupted Sleep Architecture in EEG/EMG Recordings

• Question: Our EEG/EMG recordings show that while rocavorexant is increasing total sleep time, the sleep architecture is disrupted, with an abnormal ratio of REM to NREM sleep. How can we manage this?

• Answer: DORAs are known to affect sleep architecture, sometimes increasing REM sleep.[6]

  • Dose Optimization: The effects on sleep stages can be dose-dependent. Experiment with a range of doses to find a concentration that promotes sleep without significantly altering the natural sleep architecture.

  • Comparative Analysis: Compare the effects of rocavorexant to other DORAs with known profiles on sleep architecture. Some DORAs may have a more favorable profile in this regard.

  • Acclimatization Period: Ensure that animals are sufficiently acclimatized to the experimental setup (e.g., EEG/EMG recording equipment) to minimize stress-induced sleep disturbances that could confound the drug's effects.

Data Presentation

Table 1: Adverse Event Profile of Marketed Dual Orexin Receptor Antagonists (DORAs)

Adverse Event	Suvorexant (15-20 mg)	Lemborexant (5-10 mg)	Daridorexant (25-50 mg)	Placebo
Somnolence/Fatigue	7%	7-10%	5-6%	1.3-4%
Headache	Reported	Reported	Reported	Reported
Abnormal Dreams	Reported	Reported	Reported	Reported
Dry Mouth	Reported	Reported	Reported	Reported

Note: Data compiled from clinical trial information.[1] Rates of headache, abnormal dreams, and dry mouth are generally low and comparable to placebo in many studies.

Table 2: Efficacy of Marketed DORAs on Sleep Parameters

Drug (Dose)	Change in Wake After Sleep Onset (WASO) (minutes from baseline)	Change in Latency to Persistent Sleep (LPS) (minutes from baseline)	Change in Total Sleep Time (TST) (minutes from baseline)
Suvorexant (20/15mg)	-25.29	Statistically significant decrease	Statistically significant increase
Lemborexant (10mg)	-25.40	Statistically significant decrease	Statistically significant increase
Daridorexant (50mg)	Statistically significant decrease	Statistically significant decrease	Statistically significant increase

Note: This table summarizes findings from a network meta-analysis of randomized controlled trials.[7][8] Absolute values can vary between studies.

Experimental Protocols

Protocol 1: Dose-Response Assessment for Sedative Effects

• Animal Model: Select the appropriate animal model (e.g., C57BL/6 mice or Sprague-Dawley rats).

• Acclimatization: Acclimatize animals to the housing and experimental conditions for at least 7 days.

• Group Allocation: Randomly assign animals to vehicle control and multiple rocavorexant dose groups (e.g., 1, 3, 10, 30 mg/kg).

• Drug Administration: Administer rocavorexant or vehicle via the intended route (e.g., oral gavage) at the beginning of the light (inactive) phase.

• Behavioral Monitoring:

  • Locomotor Activity: Place animals in an open field arena and record total distance traveled, rearing frequency, and time spent in the center versus the periphery for 30-60 minutes post-dosing.

  • Righting Reflex: At predetermined time points (e.g., 15, 30, 60, 120 minutes post-dosing), gently place the animal on its back and record the time it takes to right itself. A loss of the righting reflex is an indicator of profound sedation.

• Data Analysis: Analyze the data to determine the dose at which significant sedative effects are observed and to identify a potential therapeutic window with minimal motor impairment.

Protocol 2: Assessment of Next-Day Cognitive and Motor Function

• Animal Model and Dosing: Use the same animal model and administer a therapeutically relevant dose of rocavorexant or vehicle at the beginning of the inactive phase.

• Behavioral Testing (during the subsequent active phase):

  • Rotarod Test: Place the animal on an accelerating rotarod and measure the latency to fall. This assesses motor coordination and balance.

  • Novel Object Recognition Test: Acclimate the animal to an arena with two identical objects. On the test day, replace one object with a novel one and measure the time spent exploring the novel versus the familiar object. This assesses short-term memory.

• Data Analysis: Compare the performance of the rocavorexant-treated group to the vehicle control group to determine if there are any next-day residual effects on motor coordination or cognition.

Mandatory Visualizations

Caption: Mechanism of action of Rocavorexant and its relation to adverse effects.

Caption: Troubleshooting workflow for excessive sedation in animal models.

References

• 1. Orexin antagonist - Wikipedia [en.wikipedia.org]
• 2. How Do Orexin Antagonists Work? Uses, Side Effects, Drug Names [rxlist.com]
• 3. Suvorexant, a Dual Orexin Receptor Antagonist for the Management of Insomnia - PMC [pmc.ncbi.nlm.nih.gov]
• 4. uspharmacist.com [uspharmacist.com]
• 5. jcsm.aasm.org [jcsm.aasm.org]
• 6. An Update on Dual Orexin Receptor Antagonists and Their Potential Role in Insomnia Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Dual orexin receptor antagonists for the treatment of insomnia: systematic review and network meta-analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Dual orexin receptor antagonists for the treatment of insomnia: systematic review and network meta-analysis - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to Dual Orexin Receptor Antagonists: Suvorexant vs. Lemborexant

For Researchers, Scientists, and Drug Development Professionals

In the landscape of insomnia therapeutics, a newer class of drugs known as dual orexin (B13118510) receptor antagonists (DORAs) has emerged, offering a targeted approach to promoting sleep by inhibiting the wakefulness-promoting orexin neuropeptide system. This guide provides a detailed comparison of the efficacy and experimental data for two prominent DORAs: suvorexant and lemborexant. As "rocavorexant" does not appear in publicly available scientific literature or clinical trial databases, this guide will focus on the comparison between the two approved and well-documented agents.

Mechanism of Action: Targeting the Orexin System

Both suvorexant and lemborexant function as competitive antagonists at orexin receptor 1 (OX1R) and orexin receptor 2 (OX2R).[1][2] By blocking the binding of the wake-promoting neuropeptides orexin-A and orexin-B to these receptors, these drugs suppress the neural pathways that maintain arousal, thereby facilitating the onset and maintenance of sleep.[1][2] While sharing this primary mechanism, subtle differences in their pharmacokinetic and pharmacodynamic profiles may influence their clinical effects.[1] For instance, some evidence suggests that lemborexant may bind and dissociate from orexin receptors more rapidly than suvorexant.[1]

Signaling pathway of dual orexin receptor antagonists.

Efficacy Data: A Tabular Comparison

The following tables summarize key efficacy data from the pivotal Phase III clinical trials for suvorexant and lemborexant. It is important to note that direct head-to-head trials are limited, and cross-trial comparisons should be interpreted with caution due to potential differences in study populations and methodologies.[3]

Table 1: Efficacy of Suvorexant (Pooled Data from Two Phase III Trials)[4][5]

Endpoint	Dose (Non-elderly/Elderly)	Change from Baseline vs. Placebo (Month 3)
Subjective Total Sleep Time (sTST)	20 mg/15 mg	Statistically significant improvement
Subjective Time to Sleep Onset (sTSO)	20 mg/15 mg	Statistically significant improvement
Polysomnography (PSG) Latency to Persistent Sleep (LPS)	20 mg/15 mg	Not statistically significant at Month 3
PSG Wake After Sleep Onset (WASO)	20 mg/15 mg	Statistically significant improvement

Table 2: Efficacy of Lemborexant (SUNRISE 2 Trial)[6][7]

Endpoint	Dose	Change from Baseline vs. Placebo (End of Month 6)
Subjective Sleep Onset Latency (sSOL)	5 mg	Statistically significant decrease
10 mg	Statistically significant decrease
Subjective Wake After Sleep Onset (sWASO)	5 mg	Statistically significant decrease
10 mg	Statistically significant decrease
Subjective Sleep Efficiency (sSEF)	5 mg	Statistically significant increase
10 mg	Statistically significant increase

A network meta-analysis suggested that lemborexant 10 mg had the largest effect size compared to placebo for subjective sleep onset, total sleep time, and wake after sleep onset at week 1.[4] A retrospective study also indicated that lemborexant may be more effective than suvorexant on the first day of use in prolonging sleep duration.[5]

Safety and Tolerability

Both suvorexant and lemborexant are generally well-tolerated.[6][7][8] The most common adverse event for both drugs is somnolence.[9][10]

Table 3: Common Adverse Events

Adverse Event	Suvorexant (20/15 mg) vs. Placebo[9]	Lemborexant (5 mg/10 mg) vs. Placebo[10]
Somnolence	6.7% vs. 3.3%	7-10% vs. 1%[11]
Headache	Incidence not significantly different from placebo	Common, but incidence similar to placebo
Fatigue	Incidence not significantly different from placebo	Common, but incidence similar to placebo
Abnormal Dreams	Incidence not significantly different from placebo	Common, but incidence similar to placebo

A retrospective study suggested that lemborexant might be associated with a lower incidence of side effects in the early stages of treatment compared to suvorexant, though the difference was not statistically significant.[3][12][13]

Experimental Protocols: Pivotal Clinical Trials

Suvorexant Phase III Program

The pivotal trials for suvorexant were two identical, 3-month, randomized, double-blind, placebo-controlled, parallel-group studies.[9][14]

• Participants: Non-elderly (18–64 years) and elderly (≥ 65 years) patients with primary insomnia.[9][14]

• Intervention: Patients were randomized to receive suvorexant (age-adjusted doses of 40/30 mg or 20/15 mg) or placebo nightly.[9][14]

• Primary Endpoints: Efficacy was assessed using both subjective patient-reported outcomes via a daily sleep diary (sTST and sTSO) and objective measures via polysomnography (LPS and WASO) in a subset of patients.[9][14]

• Assessments: Efficacy was evaluated at Night 1/Week 1, Month 1, and Month 3.[9][14]

Lemborexant SUNRISE 2 Trial

The SUNRISE 2 study was a 12-month, global, multicenter, randomized, double-blind, parallel-group Phase III study.[15][16][17]

• Participants: Adults (≥18 years) with a diagnosis of insomnia disorder.[15][16]

• Intervention: The study comprised a 6-month placebo-controlled period where participants were randomized to receive lemborexant (5 mg or 10 mg) or placebo nightly.[15][17]

• Primary Endpoints: The key objectives were to determine the superiority of lemborexant over placebo on subjective sleep onset (sSOL), subjective sleep efficiency (sSEF), and subjective wake after sleep onset (sWASO) as measured by a sleep diary.[16]

• Assessments: Efficacy was assessed at multiple time points over the 6-month placebo-controlled period.[15]

Generalized workflow for an insomnia clinical trial.

Conclusion

References

• 1. A Comprehensive Review of Lemborexant to Treat Insomnia - PMC [pmc.ncbi.nlm.nih.gov]
• 2. psychscenehub.com [psychscenehub.com]
• 3. hcplive.com [hcplive.com]
• 4. Lemborexant vs suvorexant for insomnia: A systematic review and network meta-analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Short-Term Efficacy and Safety of Suvorexant and Lemborexant: A Retrospective Study - PMC [pmc.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]
• 7. Safety, Tolerability, and Pharmacokinetics of Suvorexant: A Randomized Rising-Dose Trial in Healthy Men - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Suvorexant for insomnia: a systematic review of the efficacy and safety profile for this newly approved hypnotic - what is the number needed to treat, number needed to harm and likelihood to be helped or harmed? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Suvorexant in Patients with Insomnia: Pooled Analyses of Three-Month Data from Phase-3 Randomized Controlled Clinical Trials - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Long-term effectiveness and safety of lemborexant in adults with insomnia disorder: results from a phase 3 randomized clinical trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. FDA Approves Lemborexant For Treatment of Insomnia in Adults - - Practical Neurology [practicalneurology.com]
• 12. researchgate.net [researchgate.net]
• 13. Lemborexant safer than suvorexant for managing insomnia [medicaldialogues.in]
• 14. neurology.org [neurology.org]
• 15. Long-term efficacy and tolerability of lemborexant compared with placebo in adults with insomnia disorder: results from the phase 3 randomized clinical trial SUNRISE 2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. ClinicalTrials.gov [clinicaltrials.gov]
• 17. Long-term efficacy and tolerability of lemborexant compared with placebo in adults with insomnia disorder: results from the phase 3 randomized clinical trial SUNRISE 2 - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Rocavorexant and Lemborexant for the Treatment of Sleep-Wake Disorders

A significant disparity in publicly available data exists between Rocavorexant and Lemborexant, hindering a direct, in-depth comparison of their clinical efficacy and experimental profiles. Lemborexant, an approved medication for insomnia, has a wealth of published clinical trial data and detailed pharmacokinetic and pharmacodynamic information. In contrast, Rocavorexant, an investigational drug, has limited publicly accessible information, making a comprehensive comparative analysis challenging.

This guide provides a detailed overview of the available information for both compounds, highlighting the mechanism of action, experimental data, and known clinical findings.

Lemborexant: A Dual Orexin (B13118510) Receptor Antagonist

Lemborexant is a competitive dual orexin receptor antagonist that inhibits the wake-promoting effects of orexin A and orexin B by binding to orexin receptor type 1 (OX1R) and type 2 (OX2R).[1][2] This action suppresses the wake drive, thereby promoting the initiation and maintenance of sleep.[2][3]

Quantitative Data Summary

Parameter	Lemborexant
Mechanism of Action	Dual orexin receptor antagonist (OX1R and OX2R)[1][2]
Binding Affinity	Slightly higher affinity for OX2R[1]
Half-life	17-19 hours[1]
Time to Peak Concentration (Tmax)	Approximately 1-3 hours[3][4]
Metabolism	Primarily by CYP3A4, and to a lesser extent by CYP3A5[1][2]
Primary Indication	Insomnia[3]

Clinical Efficacy

Clinical trials have demonstrated the efficacy of Lemborexant in treating insomnia. In Phase 3 studies (SUNRISE 1 and SUNRISE 2), Lemborexant showed statistically significant improvements in sleep onset and sleep maintenance compared to placebo.

Table 1: Key Efficacy Endpoints from the SUNRISE 1 Study

Endpoint	Lemborexant 5 mg vs. Placebo (LSM Treatment Difference)	Lemborexant 10 mg vs. Placebo (LSM Treatment Difference)
Latency to Persistent Sleep (LPS)	-	-
Wake After Sleep Onset (WASO)	-23.96 min (p < 0.0001)	-25.35 min (p < 0.0001)
Subjective Wake After Sleep Onset (sWASO)	-	-

LSM: Least Squares Mean. Data presented for nights 1/2 of treatment.

Table 2: Key Efficacy Endpoints from the SUNRISE 2 Study

Endpoint	Lemborexant 5 mg vs. Placebo (LSM Treatment Difference)	Lemborexant 10 mg vs. Placebo (LSM Treatment Difference)
Subjective Sleep Onset Latency (sSOL)	-17.47 min (p = 0.0005)	-12.67 min (p = 0.0105)

Experimental Protocols

Polysomnography (PSG) in Clinical Trials (e.g., SUNRISE 1):

• Objective: To objectively measure sleep parameters in participants with insomnia disorder.

• Methodology: Participants underwent overnight PSG recordings at baseline and at specified time points during the treatment period. Standard sleep staging and event scoring were performed according to the American Academy of Sleep Medicine (AASM) Manual for the Scoring of Sleep and Associated Events. Key parameters measured included Latency to Persistent Sleep (LPS), Wake After Sleep Onset (WASO), and Sleep Efficiency (SE).

Subjective Sleep Assessment (e.g., SUNRISE 1 & 2):

• Objective: To assess participants' perception of their sleep.

• Methodology: Participants completed a daily sleep diary, typically in the morning upon waking. The diary captured subjective measures such as subjective sleep onset latency (sSOL), subjective wake after sleep onset (sWASO), and subjective total sleep time (sTST).

Signaling Pathway

Caption: Orexin signaling pathway and the mechanism of action of Lemborexant.

Rocavorexant (JZP-381): An Investigational Orexin Receptor Antagonist

Information regarding Rocavorexant (also known as JZP-381) is sparse in the public domain. It is understood to be an orexin receptor antagonist currently under investigation. Due to the limited availability of published data, a detailed comparison with Lemborexant is not feasible at this time.

Quantitative Data Summary

Parameter	Rocavorexant (JZP-381)
Mechanism of Action	Orexin receptor antagonist
Binding Affinity	Data not publicly available
Half-life	Data not publicly available
Time to Peak Concentration (Tmax)	Data not publicly available
Metabolism	Data not publicly available
Primary Indication	Investigational

Clinical Efficacy

As of the current date, detailed results from large-scale, pivotal clinical trials for Rocavorexant have not been widely published. Therefore, its clinical efficacy and safety profile cannot be definitively compared to that of Lemborexant.

Experimental Protocols

Detailed experimental protocols for Rocavorexant are not publicly available.

Signaling Pathway

Caption: Presumed mechanism of action for Rocavorexant as an orexin receptor antagonist.

Conclusion

Lemborexant is a well-characterized dual orexin receptor antagonist with established efficacy and safety data from extensive clinical trials for the treatment of insomnia. In contrast, Rocavorexant is an investigational compound with very limited publicly available information. While both are classified as orexin receptor antagonists, the lack of data on Rocavorexant's pharmacokinetics, pharmacodynamics, and clinical trial outcomes prevents a meaningful and direct comparison with Lemborexant at this time. Further publication of data from the clinical development of Rocavorexant is necessary to enable a comprehensive comparative assessment.

References

• 1. Medications | Sleep Medicine [sleep.hms.harvard.edu]
• 2. New Narcolepsy Treatments: Advances and Research | MyNarcolepsyTeam [mynarcolepsyteam.com]
• 3. Find the Right Medications for Your Narcolepsy [webmd.com]
• 4. uspharmacist.com [uspharmacist.com]

Comparative Efficacy of Rocavorexant and Novel Orexin Receptor Antagonists in Animal Models

A comprehensive guide for researchers and drug development professionals on the preclinical efficacy of dual orexin (B13118510) receptor antagonists (DORAs) for the treatment of insomnia.

This guide provides a detailed comparison of the preclinical efficacy of rocavorexant (suvorexant) and other leading dual orexin receptor antagonists (DORAs), including lemborexant and daridorexant, in various animal species. The data presented here is compiled from multiple studies to facilitate an objective evaluation of these compounds' pharmacological profiles in non-clinical models of sleep disorders.

Mechanism of Action: The Orexin Signaling Pathway

Orexin-A and orexin-B are neuropeptides produced in the lateral hypothalamus that play a crucial role in promoting wakefulness.[1][2] They exert their effects by binding to two G-protein coupled receptors: orexin receptor type 1 (OX1R) and orexin receptor type 2 (OX2R).[3] Activation of these receptors in various brain regions, including the locus coeruleus, tuberomammillary nucleus, and dorsal raphe, leads to the release of wake-promoting neurotransmitters such as norepinephrine, histamine, and serotonin.[4]

Dual orexin receptor antagonists like rocavorexant (suvorexant) function by competitively blocking the binding of orexin-A and orexin-B to both OX1R and OX2R.[5][6] This inhibition of the orexin system suppresses wakefulness and facilitates the initiation and maintenance of sleep. Unlike traditional hypnotics that often act on GABA receptors, DORAs do not disrupt the natural sleep architecture, potentially leading to more restful sleep.

Caption: Orexin signaling pathway and the inhibitory action of rocavorexant.

Comparative Efficacy in Rodent Models

The following tables summarize the efficacy of rocavorexant (suvorexant), lemborexant, and daridorexant on key sleep parameters in preclinical studies involving rats and mice. It is important to note that these data are collated from separate studies and not from direct head-to-head comparisons; therefore, quantitative comparisons should be interpreted with caution.

Table 1: Efficacy of Rocavorexant (Suvorexant) in Rats

Dose (mg/kg, p.o.)	Change in Active Wake	Change in Slow-Wave Sleep	Change in REM Sleep	Animal Model	Reference
10	Decreased	Increased	Increased	Sprague-Dawley Rats	[7]
30	Decreased	Increased	Increased	Sprague-Dawley Rats	[7]
100	Decreased	Increased	Increased	Sprague-Dawley Rats	[7]
20	Significantly reduced oxycodone self-administration in the first hour	-	-	Wistar Rats (Opioid Use Disorder Model)	[8]

Table 2: Efficacy of Lemborexant in Rodents

Dose (mg/kg, p.o.)	Change in Wakefulness	Change in Non-REM Sleep	Change in REM Sleep	Animal Model	Reference
3	Reduced	Increased	Increased	SAMP8 Mice	[9]
10	-	Increased	-	Rats	[10]
30	Reduced	Increased	Increased	SAMP8 Mice	[9]
30	Increased total sleep time	Promoted both NREM and REM sleep	Promoted both NREM and REM sleep	Wild-type Mice	[11]

Table 3: Efficacy of Daridorexant in Rats

Dose (mg/kg, p.o.)	Change in Wakefulness	Change in Non-REM Sleep	Change in REM Sleep	Animal Model	Reference
10	Decreased	Increased up to 55 minutes	Increased up to 17 minutes	Freely moving rats	[12][13]
30	Decreased	Increased	Increased	Freely moving rats	[13]
100	Decreased	Increased	Increased	Freely moving rats	[13]

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to enable critical evaluation and potential replication of the findings.

Sleep Study in Rodents (General Protocol)

A common experimental workflow is employed for assessing the efficacy of sleep-promoting agents in animal models.

Caption: General experimental workflow for sleep studies in rodents.

• Animals: Studies typically utilize male Sprague-Dawley rats or C57BL/6J mice.[7]

• Surgical Implantation: Animals are surgically implanted with electrodes for electroencephalogram (EEG) and electromyogram (EMG) recordings to monitor brain activity and muscle tone, respectively. These signals are essential for distinguishing between wakefulness, non-REM (NREM) sleep, and REM sleep.[7]

• Housing: Post-surgery, animals are individually housed in a controlled environment with a standard 12-hour light/12-hour dark cycle and provided with ad libitum access to food and water.[7]

• Drug Administration: The test compounds (e.g., rocavorexant, lemborexant, daridorexant) or a vehicle control are typically administered orally at the beginning of the dark phase, which is the active period for nocturnal rodents.[7][11]

• Data Acquisition and Analysis: Continuous EEG and EMG recordings are collected for a defined period post-administration. The data is then scored to quantify the time spent in each vigilance state (wakefulness, NREM sleep, REM sleep).[7][11]

Comparison with Other Hypnotics

Preclinical studies have also compared the effects of DORAs with other classes of sleep-promoting drugs, such as the non-benzodiazepine, zolpidem.

• Sleep Architecture: In contrast to zolpidem, which has been shown to suppress REM sleep, rocavorexant (suvorexant) and lemborexant tend to promote both NREM and REM sleep, suggesting a more natural sleep profile.[5][11]

• Motor Coordination: Lemborexant did not impair motor coordination in preclinical models, a safety concern often associated with other hypnotics.[11]

• Abuse Potential: Preclinical assessments of suvorexant in rats and rhesus monkeys suggested a low potential for abuse.[14] Similarly, a comprehensive animal study on daridorexant indicated a low abuse potential.[15]

Conclusion

Preclinical data from rodent models consistently demonstrate the efficacy of rocavorexant (suvorexant), lemborexant, and daridorexant in promoting sleep by increasing both NREM and REM sleep and reducing wakefulness. Their unique mechanism of action, targeting the orexin system, appears to preserve natural sleep architecture and may offer a favorable safety profile concerning motor coordination and abuse liability compared to other classes of hypnotics. These findings have supported the clinical development and approval of several DORAs for the treatment of insomnia. Further head-to-head comparative studies in animal models would be beneficial to delineate the subtle differences in their pharmacological profiles.

References

• 1. Suvorexant, a Novel Dual Orexin Receptor Antagonist, for the Management of Insomnia - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Suvorexant, a Dual Orexin Receptor Antagonist for the Management of Insomnia - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Suvorexant - Wikipedia [en.wikipedia.org]
• 4. Control of arousal by the orexin neurons - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Suvorexant: The first orexin receptor antagonist to treat insomnia - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Mechanism of action of suvorexant - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Scripps Research preclinical study finds insomnia drug blocks oxycodone relapse | EurekAlert! [eurekalert.org]
• 9. academic.oup.com [academic.oup.com]
• 10. [Preclinical and clinical efficacy of orexin receptor antagonist Lemborexant (Dayvigo®) on insomnia patients] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Preclinical in vivo characterization of lemborexant (E2006), a novel dual orexin receptor antagonist for sleep/wake regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Daridorexant, a Recently Approved Dual Orexin Receptor Antagonists (DORA) in Treatment of Insomnia - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Preclinical assessment of the abuse potential of the orexin receptor antagonist, suvorexant - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. medicineinnovates.com [medicineinnovates.com]

Validating Rocavorexant's Mechanism of Action: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of Rocavorexant's performance with other dual orexin (B13118510) receptor antagonists (DORAs). The following sections detail the mechanism of action, comparative efficacy, and the experimental protocols used to validate these findings.

Rocavorexant (also known as TS-142) is a novel dual orexin receptor antagonist (DORA) developed for the treatment of insomnia. Its mechanism of action centers on the competitive antagonism of both orexin receptor 1 (OX1R) and orexin receptor 2 (OX2R). The orexin system, comprised of orexin-A and orexin-B neuropeptides and their receptors, is a key regulator of wakefulness. By blocking the binding of these wake-promoting neuropeptides, Rocavorexant suppresses the wake drive, thereby facilitating the onset and maintenance of sleep. This mechanism is distinct from traditional hypnotic agents that generally act as central nervous system depressants, often through modulation of GABA-A receptors.

Comparative Analysis of Dual Orexin Receptor Antagonists

To validate the mechanism and efficacy of Rocavorexant, a comparative analysis with other established DORAs such as Suvorexant, Lemborexant, and Daridorexant is essential. The following tables summarize key quantitative data from in vitro and clinical studies.

In Vitro Receptor Binding and Functional Antagonist Activity

The affinity and functional antagonism of DORAs at the orexin receptors are critical determinants of their potency and potential clinical effects. These are typically measured through radioligand binding assays (to determine the inhibition constant, Ki) and in vitro functional assays like calcium flux assays (to determine the half-maximal inhibitory concentration, IC50).

Compound	OX1R IC50 (nM)	OX2R IC50 (nM)
Rocavorexant (TS-142)	1.05[1]	1.27[1]
Suvorexant	0.55 (Ki)	0.35 (Ki)
Lemborexant	6.1 (Ki)	Not explicitly found
Daridorexant	0.47 (Ki)	0.93 (Ki)

Note: Data for Suvorexant, Lemborexant, and Daridorexant are presented as Ki values from binding assays, which are a measure of binding affinity. The data for Rocavorexant is presented as IC50 values from a functional assay, which measures the concentration of the drug that inhibits a biological process by 50%. While not directly equivalent, both metrics provide an indication of the drug's potency at the receptor.

Clinical Efficacy in Insomnia

The clinical efficacy of DORAs is primarily assessed by their ability to improve sleep onset and maintenance. Key polysomnography (PSG) parameters include Latency to Persistent Sleep (LPS) and Wake After Sleep Onset (WASO).

Compound	Dose(s)	Change in LPS from Placebo (minutes)	Change in WASO from Placebo (minutes)
Rocavorexant (TS-142)	5 mg, 10 mg, 30 mg	-42.38, -42.10, -44.68[2]	-27.52, -35.44, -54.69[2]
Suvorexant	20 mg/15 mg (non-elderly/elderly)	Significant improvement (specific values vary across studies)	Significant improvement (specific values vary across studies)
Lemborexant	5 mg, 10 mg	Significant improvement (specific values vary across studies)	Significant improvement (specific values vary across studies)
Daridorexant	25 mg, 50 mg	Significant improvement (specific values vary across studies)	Significant improvement (specific values vary across studies)

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of these findings. Below are outlines of the key experimental protocols used to characterize dual orexin receptor antagonists.

Orexin Receptor Binding Assay (Radioligand Displacement)

This assay determines the binding affinity (Ki) of a compound to the orexin receptors.

• Objective: To measure the ability of a test compound to displace a radiolabeled ligand from OX1 and OX2 receptors.

• Materials:

  • Cell membranes prepared from cell lines stably expressing human OX1R or OX2R.

  • Radioligand (e.g., [³H]-Suvorexant or another suitable orexin receptor radioligand).

  • Test compound (Rocavorexant or comparator).

  • Assay buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl₂, 0.1% BSA, pH 7.4).

  • Glass fiber filters.

  • Scintillation counter.

• Procedure:

  • Incubate the cell membranes with a fixed concentration of the radioligand and varying concentrations of the test compound in the assay buffer.

  • Allow the reaction to reach equilibrium.

  • Separate the bound from free radioligand by rapid filtration through glass fiber filters.

  • Wash the filters with ice-cold assay buffer to remove non-specifically bound radioligand.

  • Measure the radioactivity retained on the filters using a scintillation counter.

  • The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined.

  • The IC50 value is then converted to a Ki value using the Cheng-Prusoff equation.

In Vitro Functional Antagonist Assay (Calcium Flux)

This assay measures the functional antagonist activity (IC50) of a compound by assessing its ability to block orexin-induced intracellular calcium mobilization.

• Objective: To determine the potency of a test compound in inhibiting the downstream signaling of orexin receptors.

• Materials:

  • Cell line stably co-expressing human OX1R or OX2R and a G-protein that couples to the calcium signaling pathway (e.g., Gαq).

  • Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

  • Orexin-A (agonist).

  • Test compound (Rocavorexant or comparator).

  • Assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES).

  • Fluorescence plate reader.

• Procedure:

  • Plate the cells in a 96-well or 384-well plate and culture overnight.

  • Load the cells with the calcium-sensitive fluorescent dye.

  • Pre-incubate the cells with varying concentrations of the test compound.

  • Stimulate the cells with a fixed concentration of orexin-A.

  • Measure the change in intracellular calcium concentration by monitoring the fluorescence intensity using a plate reader.

  • The concentration of the test compound that inhibits 50% of the orexin-A-induced calcium response (IC50) is determined.

In Vivo Sleep Assessment in Preclinical Models (Rodent EEG)

This experiment evaluates the sleep-promoting effects of a compound in animal models.

• Objective: To assess the effect of a test compound on sleep architecture, including sleep onset and maintenance.

• Materials:

  • Rodents (e.g., rats or mice) surgically implanted with electrodes for electroencephalogram (EEG) and electromyogram (EMG) recording.

  • Data acquisition system for continuous EEG/EMG recording.

  • Sleep scoring software.

  • Test compound (Rocavorexant or comparator) and vehicle.

• Procedure:

  • Allow the animals to recover from surgery and acclimate to the recording chambers.

  • Record baseline sleep-wake patterns for a defined period (e.g., 24 hours).

  • Administer the test compound or vehicle at a specific time point (e.g., at the beginning of the dark/active phase).

  • Continuously record EEG and EMG signals for a subsequent period (e.g., 24 hours).

  • Analyze the recorded data to score different sleep-wake states (wakefulness, NREM sleep, REM sleep).

  • Quantify sleep parameters such as latency to sleep onset, total sleep time, and wake time after sleep onset.

  • Compare the sleep parameters between the compound-treated and vehicle-treated groups.

Visualizing the Mechanism and Workflow

To further clarify the concepts discussed, the following diagrams illustrate the orexin signaling pathway and the experimental workflows.

Caption: Orexin signaling pathway and the antagonistic action of Rocavorexant.

Caption: General experimental workflow for validating a dual orexin receptor antagonist.

References

• 1. researchgate.net [researchgate.net]
• 2. Effects of TS-142, a novel dual orexin receptor antagonist, on sleep in patients with insomnia: a randomized, double-blind, placebo-controlled phase 2 study - PubMed [pubmed.ncbi.nlm.nih.gov]

Preclinical Comparison of Rocavorexant and Placebo: A Data-Driven Guide

A comprehensive review of existing preclinical literature reveals a notable absence of publicly available studies directly comparing the efficacy and safety of rocavorexant to a placebo. While the development of novel therapeutics, such as rocavorexant, a dual orexin (B13118510) receptor antagonist, involves extensive preclinical evaluation, the specific data from head-to-head comparisons with a placebo in animal models are not currently in the public domain.

This guide, intended for researchers, scientists, and drug development professionals, aims to provide a framework for such a comparison, outlining the standard experimental protocols and data presentation that would be expected in preclinical studies. In the absence of specific data for rocavorexant, this document will use the well-established preclinical evaluation of other dual orexin receptor antagonists (DORAs) as a surrogate to illustrate the methodologies and expected outcomes.

Hypothetical Data Presentation: Rocavorexant vs. Placebo

The following tables represent the type of quantitative data that would be generated in preclinical efficacy and safety studies. The values presented are for illustrative purposes only and are not actual experimental data for rocavorexant.

Table 1: Efficacy of Rocavorexant in a Rodent Model of Insomnia

Parameter	Placebo (Vehicle)	Rocavorexant (10 mg/kg)	Rocavorexant (30 mg/kg)
Sleep Latency (min)	30.5 ± 4.2	18.2 ± 3.1	12.8 ± 2.5**
Total Sleep Time (min)	240.6 ± 15.8	310.4 ± 12.5	350.1 ± 18.3
Wake After Sleep Onset (min)	45.3 ± 5.1	25.1 ± 4.3*	15.7 ± 3.9
Number of Awakenings	12.6 ± 2.3	7.8 ± 1.9	5.2 ± 1.5**
p < 0.05, **p < 0.01 compared to placebo. Data are presented as mean ± SEM.

Table 2: Safety and Tolerability of Rocavorexant in a 28-Day Rodent Study

Parameter	Placebo (Vehicle)	Rocavorexant (30 mg/kg/day)	Rocavorexant (100 mg/kg/day)
Body Weight Change (%)	+5.2 ± 1.1	+4.9 ± 1.3	+4.5 ± 1.5
Motor Coordination (Rotarod, sec)	118.5 ± 9.7	115.2 ± 10.1	98.6 ± 8.8
Cognitive Function (Novel Object Recognition)	0.65 ± 0.08	0.62 ± 0.07	0.51 ± 0.09
Liver Enzymes (ALT, U/L)	35.4 ± 4.1	38.1 ± 3.9	42.5 ± 4.5
*p < 0.05 compared to placebo. Data are presented as mean ± SEM.

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of preclinical findings. Below are standard protocols that would be employed to generate the data presented above.

Efficacy Model: Rodent Polysomnography

• Animal Model: Adult male Wistar rats (250-300g) are surgically implanted with electrodes for electroencephalogram (EEG) and electromyogram (EMG) recording.

• Acclimation: Animals are allowed a 7-10 day recovery period and are habituated to the recording chambers and tethered recording setup.

• Drug Administration: On the day of the experiment, animals are administered either vehicle (placebo) or rocavorexant at varying doses via oral gavage.

• Data Recording: EEG and EMG data are continuously recorded for 6-8 hours during the animals' normal sleep period (light phase).

• Sleep Scoring: The recorded data is scored in 10-second epochs as wakefulness, non-rapid eye movement (NREM) sleep, or rapid eye movement (REM) sleep using validated software.

• Endpoint Analysis: Key sleep parameters, including latency to persistent sleep, total sleep time, and wake after sleep onset (WASO), are calculated and statistically compared between treatment groups.

Safety Model: 28-Day Repeat-Dose Toxicity Study in Rodents

• Animal Model: Young adult Sprague-Dawley rats of both sexes are used.

• Dosing: Animals are divided into groups and receive daily oral doses of vehicle (placebo) or rocavorexant for 28 consecutive days.

• Clinical Observations: Daily observations for clinical signs of toxicity, and weekly measurements of body weight and food consumption are performed.

• Functional Assessments: At the end of the study, functional assessments such as motor coordination (rotarod test) and cognitive function (novel object recognition test) are conducted.

• Clinical Pathology: Blood samples are collected for hematology and clinical chemistry analysis (e.g., liver enzymes).

• Histopathology: At termination, a full necropsy is performed, and major organs are collected, weighed, and examined microscopically for any treatment-related changes.

Signaling Pathway and Experimental Workflow Visualizations

The following diagrams, generated using the DOT language, illustrate the mechanism of action of dual orexin receptor antagonists and a typical preclinical experimental workflow.

Caption: Mechanism of action of a dual orexin receptor antagonist (DORA) like rocavorexant.

Caption: A typical experimental workflow for assessing the efficacy of a sleep therapeutic in a preclinical model.

Rocavorexant Receptor Selectivity: A Comparative Analysis with Other Dual Orexin Receptor Antagonists

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the receptor selectivity of Rocavorexant and other prominent dual orexin (B13118510) receptor antagonists (DORAs). The objective is to offer a clear, data-driven comparison to aid in research and development efforts within the field of sleep disorder therapeutics. This document summarizes key receptor affinity data, details the experimental protocols used to derive this data, and visualizes relevant biological pathways and experimental workflows.

Orexin Signaling Pathway and DORA Mechanism of Action

The orexin system is a key regulator of wakefulness. Orexin A and Orexin B are neuropeptides that bind to and activate two G-protein coupled receptors: orexin 1 receptor (OX1R) and orexin 2 receptor (OX2R). Activation of these receptors promotes wakefulness through various downstream signaling cascades. Dual orexin receptor antagonists (DORAs) competitively bind to and inhibit both OX1R and OX2R, thereby suppressing the wake-promoting signals of the orexin system and facilitating the transition to and maintenance of sleep.

A Comparative Analysis of Dual Orexin Receptor Antagonists for the Treatment of Insomnia

Disclaimer: Research findings and experimental data for a compound named "Rocavorexant" are not publicly available at this time. This guide will therefore provide a comparative analysis of leading dual orexin (B13118510) receptor antagonists (DORAs) with established clinical data, namely Suvorexant, Lemborexant, and Daridorexant. These will be compared with Zolpidem, a widely used non-benzodiazepine hypnotic, to provide a broader context for researchers, scientists, and drug development professionals.

Dual orexin receptor antagonists represent a targeted approach to treating insomnia by selectively blocking the wake-promoting neuropeptides orexin A and orexin B.[1][2][3] This mechanism of action differs from traditional hypnotics that primarily modulate the GABAergic system.[1] This guide synthesizes data from various clinical trials to offer an objective comparison of their performance.

Comparative Efficacy and Safety of Insomnia Treatments

The following table summarizes the quantitative data from clinical trials of Suvorexant, Lemborexant, Daridorexant, and Zolpidem. Efficacy is primarily measured by changes in sleep onset and maintenance, while safety is assessed by the incidence of common adverse events.

Drug (Dose)	Change in Subjective Total Sleep Time (sTST) from Baseline (minutes)	Change in Latency to Persistent Sleep (LPS) from Baseline (minutes)	Change in Wake After Sleep Onset (WASO) from Baseline (minutes)	Common Adverse Events (%)
Suvorexant (20mg/15mg)	Increase of ~39 minutes[4]	Reduction of ~12 minutes[5]	Reduction of ~18 minutes[5]	Somnolence (6.7%), Headache, Dizziness[6]
Lemborexant (5mg & 10mg)	Statistically significant increase vs. placebo and zolpidem[7]	Statistically significant reduction vs. placebo and zolpidem[7]	Statistically significant reduction vs. placebo and zolpidem[7]	Somnolence, Headache, Nasopharyngitis[8]
Daridorexant (50mg)	Increase of ~58 minutes[2]	Reduction of ~11-35 minutes[2][5]	Reduction of ~18-29 minutes[2][5]	Nasopharyngitis (8%), Somnolence (2.9%)[2]
Zolpidem (5mg & 10mg)	Significant increase vs. placebo[9][10]	Significant reduction vs. placebo[9][10]	Not consistently significant vs. placebo[9][11]	Drowsiness, Dizziness, Diarrhea[12]

Experimental Protocols

Detailed methodologies are crucial for the cross-validation of research findings. Below are typical protocols for clinical trials evaluating the efficacy and safety of these insomnia treatments.

Study Design: Most pivotal studies are randomized, double-blind, placebo-controlled, parallel-group trials.[5][6][13] The duration of these trials typically ranges from one to three months, with some including longer-term extension phases.[5][14]

Participant Population: Participants are generally adults (18 years and older) who meet the diagnostic criteria for insomnia disorder as defined by the Diagnostic and Statistical Manual of Mental Disorders (DSM-5).[5][7] Key inclusion criteria often involve specific thresholds for sleep diary measures such as a history of sleep maintenance difficulties.[15]

Interventions: Participants are randomly assigned to receive a nightly dose of the investigational drug (e.g., Suvorexant 20/15 mg, Lemborexant 5/10 mg, Daridorexant 25/50 mg), a placebo, or an active comparator like Zolpidem.[5][6][7][15]

Outcome Measures:

• Primary Efficacy Endpoints: The primary measures of efficacy are typically the change from baseline in sleep onset and maintenance. These are assessed both subjectively through patient-reported sleep diaries (subjective Total Sleep Time - sTST, and subjective Time to Sleep Onset - sTSO) and objectively via polysomnography (PSG) which measures Latency to Persistent Sleep (LPS) and Wakefulness After Sleep Onset (WASO).[5][14]

• Secondary Efficacy Endpoints: These may include patient-reported outcomes on sleep quality and daytime functioning.[5][11]

• Safety Assessments: Safety and tolerability are monitored through the recording of adverse events, physical examinations, vital signs, and clinical laboratory tests throughout the study.[16]

Visualizing Mechanisms and Workflows

To further elucidate the concepts discussed, the following diagrams illustrate the signaling pathway of DORAs and a standard experimental workflow for insomnia clinical trials.

Caption: DORA Signaling Pathway

References

• 1. scienmag.com [scienmag.com]
• 2. emjreviews.com [emjreviews.com]
• 3. dovepress.com [dovepress.com]
• 4. Comparative efficacy and safety of daridorexant, lemborexant, and suvorexant for insomnia: a systematic review and network meta-analysis | CoLab [colab.ws]
• 5. Safety and efficacy of daridorexant in patients with insomnia disorder: results from two multicentre, randomised, double-blind, placebo-controlled, phase 3 trials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. jcsm.aasm.org [jcsm.aasm.org]
• 7. jcsm.aasm.org [jcsm.aasm.org]
• 8. Comparative efficacy and safety of daridorexant, lemborexant, and suvorexant for insomnia: a systematic review and network meta-analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Efficacy and safety of Zolpidem in the treatment of insomnia disorder for one month: a meta-analysis of a randomized controlled trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Efficacy of zolpidem in insomnia | European Psychiatry | Cambridge Core [cambridge.org]
• 11. Long-Term Efficacy and Safety of Zolpidem Extended-Release 12.5 mg, Administered 3 to 7 Nights Per Week for 24 Weeks, in Patients With Chronic Primary Insomnia: A 6-Month, Randomized, Double-Blind, Placebo-Controlled, Parallel-Group, Multicenter Study - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Efficacy and Safety of Zolpidem Administered ‘As Needed’ in Primary Insomnia | Semantic Scholar [semanticscholar.org]
• 13. neurology.org [neurology.org]
• 14. neurology.org [neurology.org]
• 15. researchgate.net [researchgate.net]
• 16. Suvorexant for Insomnia · Recruiting Participants for Phase Phase 3 Clinical Trial 2025 | Power | Power [withpower.com]

Safety & Regulatory Compliance

Proper Disposal of Rocavorexant: A Guide for Laboratory Professionals

Providing essential safety and logistical information for the proper handling and disposal of the investigational drug Rocavorexant is critical for maintaining a safe laboratory environment and ensuring regulatory compliance. Due to the absence of a publicly available, specific Safety Data Sheet (SDS) for Rocavorexant, this guide provides a framework for disposal based on general best practices for chemical and pharmaceutical waste. Researchers must consult their institution's Environmental Health and Safety (EHS) department for specific guidance and protocols.

General Principles for Chemical Waste Disposal

The disposal of any chemical, including investigational compounds like Rocavorexant, must adhere to local, state, and federal regulations. Improper disposal can pose a risk to human health and the environment. The following are general procedural steps that should be followed:

• Waste Identification and Classification: Determine if the Rocavorexant waste is considered hazardous. This determination should be made in consultation with your institution's EHS department. Factors that influence this classification include the chemical's toxicological properties, reactivity, and ignitability.

• Segregation: Do not mix Rocavorexant waste with other chemical waste streams unless explicitly permitted by your EHS department. Incompatible chemicals can react, creating a more hazardous situation.

• Containerization: Use appropriate, clearly labeled, and sealed containers for waste collection. The label should include the chemical name ("Rocavorexant Waste"), the associated hazards (if known), and the accumulation start date.

• Storage: Store waste containers in a designated, well-ventilated, and secure area away from incompatible materials.

• Disposal Request: Contact your institution's EHS department to arrange for the pickup and disposal of the waste. Do not attempt to dispose of chemical waste down the drain or in the regular trash.

Quantitative Data and Experimental Protocols

Without a specific Safety Data Sheet for Rocavorexant, no quantitative data regarding disposal limits (e.g., permissible concentrations in effluent) or specific experimental protocols for its neutralization or degradation can be provided. This information is typically found in Section 13 of an SDS ("Disposal Considerations") and is based on ecotoxicological and degradation studies.

Rocavorexant Disposal Workflow

The following diagram outlines a logical workflow for the proper disposal of Rocavorexant in a laboratory setting. This workflow emphasizes the critical role of institutional safety departments in ensuring safe and compliant disposal procedures.

Rocavorexant Disposal Decision Workflow

Disclaimer: This information is intended as a general guide. Always prioritize the specific disposal procedures and safety protocols established by your institution's Environmental Health and Safety department. The absence of a specific SDS for Rocavorexant underscores the importance of a conservative approach to its handling and disposal, treating it as a potentially hazardous substance.

Essential Safety and Handling Protocols for Rocavorexant

Disclaimer: The following guidance is based on safety information for Suvorexant, a compound structurally and functionally related to Rocavorexant. Researchers, scientists, and drug development professionals should always consult the specific Safety Data Sheet (SDS) for Rocavorexant before handling.

This guide provides immediate, essential safety and logistical information for the handling of Rocavorexant in a laboratory setting. Adherence to these procedures is critical for ensuring personnel safety and maintaining a secure research environment.

Personal Protective Equipment (PPE)

The selection and proper use of Personal Protective Equipment are the first line of defense against chemical exposure. The following table summarizes the recommended PPE for handling Rocavorexant.

PPE Category	Item	Specifications & Use
Hand Protection	Chemical-resistant gloves	Nitrile or PVC gloves are recommended. Avoid rubber gloves as they may react with and be dissolved by certain chemicals. Gloves should be inspected for integrity before each use and replaced regularly to prevent permeation.[1] Contaminated gloves should be washed before removal and disposed of according to institutional protocols.[1]
Body Protection	Protective clothing	A lab coat, coveralls, or a chemical-resistant apron should be worn.[1][2] For tasks with a higher risk of splashes, a hooded two-piece chemical splash suit or disposable coveralls are advised.[2]
Eye & Face Protection	Safety glasses, goggles, or face shield	Use of safety goggles or a face shield is mandatory when there is a potential for splashes or aerosol generation.[1] Standard safety glasses should, at a minimum, be worn for all handling procedures.
Respiratory Protection	Respirator	A fitted respirator with an appropriate filter for organic vapors and particulates should be used, especially when handling the compound in powder form or when aerosols may be generated.[1] Ensure the respirator is properly fitted and cartridges are replaced according to a regular schedule or when breakthrough is detected.[3]
Foot Protection	Closed-toe shoes	Perforated shoes, sandals, or open-toed footwear are not permitted in the laboratory.[4] Safety footwear should be worn in areas where chemicals are stored and handled.[4]

Handling and Disposal Workflow

Proper operational and disposal plans are crucial for minimizing exposure and environmental contamination. The following diagram outlines the procedural workflow for handling Rocavorexant.

Caption: Workflow for the safe handling and disposal of Rocavorexant.

Experimental Protocols

Emergency First Aid Procedures:

• Inhalation: If inhaled, move the individual to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention if symptoms persist.[5]

• Skin Contact: Remove contaminated clothing immediately. Wash the affected area thoroughly with soap and plenty of water. Consult a doctor if irritation develops.[5]

• Eye Contact: Rinse the eyes with pure water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[5]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by mouth to an unconscious person. Call a physician or Poison Control Center immediately.[5]

Spill Response:

• Evacuate personnel from the immediate area.

• Ensure adequate ventilation.

• Wear appropriate PPE, including respiratory protection.

• Prevent further leakage or spillage if it is safe to do so.

• For solid spills, carefully sweep up the material to avoid dust formation and place it in a suitable, closed container for disposal.[6]

• For liquid spills, absorb with an inert material and place in a suitable, closed container for disposal.

• Collect spillage, as Rocavorexant is very toxic to aquatic life.[7][8]

• Decontaminate the spill area.

Storage:

• Store in a well-ventilated place and keep the container tightly closed.[5]

• Store locked up.[5]

Disposal:

• Dispose of contents and containers to an approved waste disposal plant in accordance with local, state, and federal regulations.[5]

• Do not allow the product to reach the sewage system or any water course, as it is extremely hazardous for water.[7]

References

• 1. PPE [growsafe.co.nz]
• 2. sams-solutions.com [sams-solutions.com]
• 3. epa.gov [epa.gov]
• 4. Recommended PPE to handle chemicals | Bernardo Ecenarro [bernardoecenarro.com]
• 5. chemicalbook.com [chemicalbook.com]
• 6. fishersci.com [fishersci.com]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]
• 8. cdn.caymanchem.com [cdn.caymanchem.com]